N,N-Dimethyl-2,4-dinitroaniline

• CAS: 1670-17-3

Core Science & Biosynthesis

N,N-Dimethyl-2,4-dinitroaniline synthesis pathway from dimethylamine

An In-depth Technical Guide to the Synthesis of N,N-Dimethyl-2,4-dinitroaniline from Dimethylamine

This guide provides a comprehensive technical overview for the synthesis of N,N-Dimethyl-2,4-dinitroaniline, a compound of interest in various chemical research and development sectors. The primary synthetic route detailed herein is the nucleophilic aromatic substitution (SNAr) reaction between 2,4-dinitrochlorobenzene and dimethylamine. This document is intended for an audience of researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, a detailed experimental protocol, and critical safety information.

Introduction and Scientific Principles

N,N-Dimethyl-2,4-dinitroaniline is a nitroaromatic compound characterized by a dimethylamino group and two nitro groups attached to a benzene ring.[1][2] Its highly substituted and electronically modified structure makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis from dimethylamine and 2,4-dinitrochlorobenzene is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. The viability of this pathway hinges on the specific electronic characteristics of the 2,4-dinitrochlorobenzene substrate.

Mechanism of Action: Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is distinct from other substitution reactions like SN1 and SN2 and typically requires an activated aromatic ring. The key principles are:

• Activation of the Aromatic Ring: The two nitro (-NO₂) groups on the 2,4-dinitrochlorobenzene molecule are powerful electron-withdrawing groups. They significantly reduce the electron density of the aromatic ring, particularly at the carbon atom bonded to the chlorine. This electron deficiency makes the ring susceptible to attack by a nucleophile.[3]

• Nucleophilic Attack: Dimethylamine, (CH₃)₂NH, acts as the nucleophile. The lone pair of electrons on the nitrogen atom attacks the electron-deficient carbon atom (C1, bonded to chlorine), breaking the aromaticity of the ring temporarily.

• Formation of the Meisenheimer Complex: This attack results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[4] The negative charge is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the ortho and para nitro groups, which provides significant stabilization for this intermediate.

• Rearomatization and Expulsion of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the chloride ion (Cl⁻), which is a good leaving group. This step is typically the rate-determining step. The final product, N,N-Dimethyl-2,4-dinitroaniline, is formed.[4]

The overall reaction can be summarized as: (O₂N)₂C₆H₃Cl + 2 (CH₃)₂NH → (O₂N)₂C₆H₃N(CH₃)₂ + (CH₃)₂NH₂⁺Cl⁻

An excess of dimethylamine is often used, with the second equivalent acting as a base to neutralize the hydrogen chloride (HCl) that is formed, producing dimethylammonium chloride.

Caption: SNAr reaction pathway for N,N-Dimethyl-2,4-dinitroaniline synthesis.

Detailed Experimental Protocol

This protocol is synthesized from established procedures for similar nucleophilic aromatic substitution reactions.[5][6] It is designed to be self-validating by including clear steps for purification and characterization.

Table 1: Materials and Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Key Properties
2,4-Dinitrochlorobenzene	97-00-7	202.55	Yellow solid, toxic, skin sensitizer.[3]
Dimethylamine (40% aq. solution)	124-40-3	45.08 (anhydrous)	Corrosive, flammable liquid and vapor.
Ethanol (95% or absolute)	64-17-5	46.07	Flammable liquid.
Deionized Water	7732-18-5	18.02	N/A

Equipment Required:

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Beakers, Erlenmeyer flasks

• Büchner funnel and vacuum flask

• Filter paper

• Melting point apparatus

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add 10.13 g (0.05 mol) of 2,4-dinitrochlorobenzene.

  • Add 100 mL of 95% ethanol to the flask to dissolve the solid. Gentle warming may be required.

• Reagent Addition:

  • In the dropping funnel, place 16.9 g of 40% aqueous dimethylamine solution (approx. 15 mL, 0.15 mol, 3 equivalents).

  • Begin stirring the ethanolic solution of 2,4-dinitrochlorobenzene.

  • Add the dimethylamine solution dropwise to the flask over a period of 30-45 minutes. An exothermic reaction will occur, and the solution will change color, typically to a deep red or orange. Maintain control of the exotherm by adjusting the addition rate and, if necessary, using a water bath for cooling.

• Reaction:

  • After the addition is complete, heat the mixture to a gentle reflux (approximately 80-85°C) using a heating mantle.

  • Maintain the reflux with continuous stirring for 1.5 to 2 hours to ensure the reaction goes to completion.

• Isolation of Crude Product:

  • After the reflux period, remove the heat source and allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker containing 300 mL of cold deionized water while stirring.

  • A yellow precipitate of crude N,N-Dimethyl-2,4-dinitroaniline will form.

  • Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

  • Collect the crude product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with two portions of 50 mL of cold water to remove dimethylammonium chloride and any unreacted dimethylamine.

• Purification by Recrystallization:

  • Transfer the crude solid to a 250 mL Erlenmeyer flask.

  • Add a minimal amount of hot 95% ethanol (start with 50-60 mL) to dissolve the solid completely. The solution should be heated on a hot plate.

  • Once dissolved, allow the solution to cool slowly to room temperature. Yellow crystals of the purified product will form.

  • To maximize crystal recovery, place the flask in an ice bath for 30 minutes.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and allow them to air dry or dry in a vacuum oven at a low temperature (e.g., 50°C).

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of N,N-Dimethyl-2,4-dinitroaniline.

Product Characterization

Proper characterization is essential to confirm the identity, structure, and purity of the final product.

Table 2: Physical and Analytical Properties

Property	Expected Value
Chemical Formula	C₈H₉N₃O₄[1]
Molar Mass	211.18 g/mol [7]
Appearance	Yellow crystalline powder[7]
Melting Point	76-78 °C[7]
¹H NMR Spectroscopy	Expected signals: ~3.1 ppm (singlet, 6H, N(CH₃)₂), aromatic protons between 7.0-8.8 ppm.
IR Spectroscopy	Expected peaks: ~2800-3000 cm⁻¹ (C-H stretch), ~1590-1610 cm⁻¹ (aromatic C=C), ~1520 & 1340 cm⁻¹ (asymmetric and symmetric NO₂ stretch).

Safety and Handling

Strict adherence to safety protocols is mandatory due to the hazardous nature of the reagents involved.

• General Precautions: All operations should be conducted inside a certified chemical fume hood. An eyewash station and safety shower must be readily accessible.[8]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles at all times.[9][10]

• Reagent-Specific Hazards:

  • 2,4-Dinitrochlorobenzene: This compound is toxic upon ingestion, inhalation, and skin contact. It is a known skin sensitizer and can cause severe contact dermatitis.[3] Avoid creating dust.

  • Dimethylamine Solution: The aqueous solution is corrosive and can cause severe skin burns and eye damage. Vapors are irritating to the respiratory tract. It is also flammable.[11]

• First Aid Measures:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[9][12]

  • Eye Contact: Immediately flush eyes with water for at least 15-20 minutes, holding the eyelids open. Seek immediate medical attention.[12]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

• Waste Disposal: All chemical waste, including filtrate and unused reagents, should be collected in appropriately labeled hazardous waste containers for disposal according to institutional and local regulations.

References

• PrepChem. Preparation of N-methyl-2,4-dinitroaniline. Available from: [Link]

• Organic Syntheses. m-NITRODIMETHYLANILINE. Available from: [Link]

• Lamar University. Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. Available from: [Link]

• The ORTHO Group. MATERIAL SAFETY DATA SHEET. Available from: [Link]

• Organic Syntheses. 2,4-dinitroaniline. Available from: [Link]

• PBI-Gordon Corporation. SAFETY DATA SHEET. Available from: [Link]

• Study.com. What is the reaction mechanism for the SnAr_2 reaction of 2,4-dinitrochlorobenzene and amine? Available from: [Link]

• Alligare. SAFETY DATA SHEET. Available from: [Link]

• UCPA LLC. MATERIAL SAFETY DATA SHEET. Available from: [Link]

• PBI-Gordon Corporation. Q4 MSDS. Available from: [Link]

• MDPI. Reaction of 2,4-Dinitrochlorobenzene with Aromatic Amines in Toluene: Effect of Nucleophile Structure. Available from: [Link]

• Wikipedia. 2,4-Dinitrochlorobenzene. Available from: [Link]

• PubMed. Purification and Characterization of an alcohol:N,N-dimethyl-4-nitrosoaniline Oxidoreductase From the Methanogen Methanosarcina Barkeri DSM 804 Strain Fusaro. Available from: [Link]

• Semantic Scholar. Reaction of 2,4-Dinitrochlorobenzene with Aromatic Amines in Toluene: Effect of Nucleophile Structure. Available from: [Link]

• PubChem. N,N-Dimethyl-2,4-dinitroaniline. Available from: [Link]

• Analytica Chemie Inc. N,N-Dimethyl-2,4-dinitroaniline. Available from: [Link]

• ResearchGate. (PDF) Reaction of 2,4-Dinitrochlorobenzene with Aromatic Amines in Toluene: Effect of Nucleophile Structure. Available from: [Link]

• ResearchGate. The synthetic route of N, N-Dimethylaniline. Available from: [Link]

• SpectraBase. N,N-DIMETHYL-2,4,6-TRINITROANILINE. Available from: [Link]

• Google Patents. US4136117A - Preparation of 2,6-dinitroanilines.

Sources

• 1. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 4. homework.study.com [homework.study.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. N,N-Dimethyl-2,4-dinitroaniline - Analytica Chemie [analyticachemie.in]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. modoccoe-keenan.safeschoolssds.com [modoccoe-keenan.safeschoolssds.com]
• 10. cms9files.revize.com [cms9files.revize.com]
• 11. cdms.net [cdms.net]
• 12. siteone.com [siteone.com]

An In-Depth Technical Guide to N,N-Dimethyl-2,4-dinitroaniline: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-2,4-dinitroaniline is a synthetically important aromatic compound characterized by a benzene ring substituted with two nitro groups and a dimethylamino group. This unique substitution pattern imparts distinct physical and chemical properties that make it a valuable intermediate in various chemical syntheses, including the preparation of dyes and potentially as a building block in the development of novel pharmaceutical agents. The electron-withdrawing nature of the two nitro groups significantly influences the reactivity of the aromatic ring, making it susceptible to nucleophilic attack. This guide provides a comprehensive overview of the physical and chemical properties of N,N-Dimethyl-2,4-dinitroaniline, detailed protocols for its synthesis and characterization, and essential safety information.

Part 1: Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N-Dimethyl-2,4-dinitroaniline is fundamental for its application in research and development. These properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₉N₃O₄	[1]
Molecular Weight	211.18 g/mol	[1][2]
Appearance	Yellow Powder	[2]
Melting Point	76.4-77.9 °C	[2]
Boiling Point	462.25 °C (Normal)	[3]
Solubility	Slightly soluble in Chloroform and Methanol (with heating).[4] Insoluble in water.
CAS Number	1670-17-3	[1][2][3]
IUPAC Name	N,N-dimethyl-2,4-dinitroaniline	[1][3]

Part 2: Synthesis of N,N-Dimethyl-2,4-dinitroaniline

The primary synthetic route to N,N-Dimethyl-2,4-dinitroaniline involves the nucleophilic aromatic substitution (SNAr) of a suitable precursor, typically 1-chloro-2,4-dinitrobenzene, with dimethylamine. The strong electron-withdrawing effect of the two nitro groups activates the carbon atom attached to the chlorine, facilitating its displacement by the nucleophilic dimethylamine.

Experimental Protocol: Synthesis via Nucleophilic Aromatic Substitution

This protocol outlines a laboratory-scale synthesis of N,N-Dimethyl-2,4-dinitroaniline.

Materials:

• 1-chloro-2,4-dinitrobenzene

• Dimethylamine (40% aqueous solution)

• Ethanol

• Water (distilled or deionized)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• Beakers

• Graduated cylinders

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-chloro-2,4-dinitrobenzene in ethanol.

• Slowly add a stoichiometric excess of 40% aqueous dimethylamine solution to the flask with continuous stirring.

• Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing cold water to precipitate the product.

• Collect the yellow solid by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of water to remove any unreacted dimethylamine and other water-soluble impurities.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure N,N-Dimethyl-2,4-dinitroaniline.

• Dry the purified crystals in a vacuum oven.

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

Part 3: Chemical Properties and Reactivity

The chemical behavior of N,N-Dimethyl-2,4-dinitroaniline is dominated by the interplay of the electron-donating dimethylamino group and the strongly electron-withdrawing nitro groups.

• Basicity: The lone pair of electrons on the nitrogen of the dimethylamino group is delocalized into the aromatic ring. This delocalization is further enhanced by the electron-withdrawing nitro groups, making N,N-Dimethyl-2,4-dinitroaniline a very weak base.

• Nucleophilic Aromatic Substitution: The presence of two nitro groups ortho and para to the dimethylamino group makes the aromatic ring highly electron-deficient. This deactivation towards electrophilic aromatic substitution makes the compound susceptible to further nucleophilic aromatic substitution, where a strong nucleophile can potentially displace one of the nitro groups, although this requires harsh reaction conditions.

• Reduction of Nitro Groups: The nitro groups can be selectively or fully reduced to amino groups using various reducing agents, such as catalytic hydrogenation (e.g., H₂/Pd-C) or metal/acid combinations (e.g., Sn/HCl). The resulting diamino or triamino derivatives are valuable precursors for the synthesis of heterocyclic compounds.

Diagram: Electronic Effects on the Aromatic Ring

Sources

• 1. eng.uc.edu [eng.uc.edu]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

A Spectroscopic Guide to the Structural Elucidation of N,N-Dimethyl-2,4-dinitroaniline

Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for N,N-Dimethyl-2,4-dinitroaniline (C₈H₉N₃O₄), a key chemical intermediate. Tailored for researchers and professionals in the chemical and pharmaceutical sciences, this document moves beyond a simple recitation of data. It synthesizes nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data to build a cohesive and self-validating structural proof of the molecule. Each section delves into the causality behind the spectral features, offering field-proven insights into experimental design and data interpretation, thereby ensuring both technical accuracy and practical utility.

Introduction: The Analytical Imperative

N,N-Dimethyl-2,4-dinitroaniline is a nitroaromatic compound whose utility in synthesis necessitates unambiguous structural confirmation. Spectroscopic techniques are the cornerstone of modern chemical analysis, providing a non-destructive window into the molecular architecture. This guide presents an integrated approach, demonstrating how ¹H NMR, ¹³C NMR, IR, and MS data collectively function as a robust system for structural verification. The expertise underpinning this analysis lies not just in identifying peaks, but in understanding the electronic and steric environments that give rise to them, ensuring a trustworthy and authoritative characterization.

Molecular Structure and Logic

To contextualize the spectroscopic data, a clear understanding of the molecular structure is paramount. The diagram below illustrates the atomic arrangement and numbering convention used throughout this guide. The relative positions of the dimethylamino group and the two nitro groups on the benzene ring create a distinct electronic and magnetic environment for each nucleus, which is the foundational logic for interpreting the subsequent spectra.

Caption: Molecular Structure of N,N-Dimethyl-2,4-dinitroaniline

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of a molecule. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment, while spin-spin coupling reveals connectivity between neighboring nuclei.

Proton (¹H) NMR Spectroscopy: A Map of the Protons

Expected ¹H NMR Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-6	~7.2 - 7.5	Doublet (d)	J = ~9.0 Hz (ortho)	1H
H-5	~8.2 - 8.4	Doublet of doublets (dd)	J = ~9.0 Hz (ortho), ~2.5 Hz (meta)	1H
H-3	~8.6 - 8.8	Doublet (d)	J = ~2.5 Hz (meta)	1H
N(CH₃)₂	~3.0 - 3.2	Singlet (s)	N/A	6H

Interpretation and Causality:

• Aromatic Region (δ 7.0-9.0 ppm): The three aromatic protons are in distinct chemical environments due to the asymmetric substitution pattern.

  • H-3: This proton is ortho to two strongly electron-withdrawing nitro groups, causing it to be the most deshielded (highest chemical shift). It is expected to appear as a doublet due to meta-coupling with H-5.

  • H-5: This proton is ortho to one nitro group and meta to the other, placing it at an intermediate chemical shift. It will be split into a doublet of doublets by ortho-coupling to H-6 and meta-coupling to H-3.

  • H-6: This proton is ortho to the electron-donating dimethylamino group, which shields it relative to the other aromatic protons, resulting in the lowest chemical shift in this region. It will appear as a doublet due to ortho-coupling with H-5.

• Aliphatic Region (δ 3.0-3.2 ppm): The six protons of the two methyl groups are chemically and magnetically equivalent. They are attached to a nitrogen atom and are not coupled to any other protons, thus appearing as a sharp singlet integrating to 6H.

Carbon-13 (¹³C) NMR Spectroscopy: The Carbon Skeleton

Expected ¹³C NMR Data:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	~148 - 152
C-2	~135 - 138
C-3	~128 - 131
C-4	~145 - 149
C-5	~120 - 124
C-6	~114 - 118
N(CH₃)₂	~40 - 45

Interpretation and Causality:

• Aromatic Carbons: The chemical shifts are dictated by the electronic effects of the substituents.

  • C-1, C-2, C-4: These carbons, directly attached to the nitrogen or nitro groups (ipso-carbons), are significantly deshielded and appear far downfield. C-1 is influenced by the electron-donating N(CH₃)₂ group, while C-2 and C-4 are strongly deshielded by the electron-withdrawing NO₂ groups.

  • C-3, C-5, C-6: These carbons, bearing hydrogen atoms, are found at higher field. C-6 is shielded by the ortho-dimethylamino group. C-3 and C-5 are deshielded by the influence of the adjacent nitro groups.

• Aliphatic Carbon: The carbon of the N-methyl groups appears in the typical aliphatic region, around 40-45 ppm.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

A self-validating NMR protocol ensures reproducibility and accuracy.

• Sample Preparation: Dissolve approximately 5-10 mg of purified N,N-Dimethyl-2,4-dinitroaniline in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The use of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte peaks.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm). Modern spectrometers can also reference the residual solvent peak.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set a spectral width of approximately 12-15 ppm.

  • Employ a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum to the TMS or residual solvent signal.

  • Integrate all signals to determine the relative proton ratios.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30) to produce singlets for all carbon signals, simplifying the spectrum.

  • Set a spectral width of approximately 220-250 ppm.

  • A larger number of scans is required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is an indispensable tool for identifying the functional groups within a molecule. Each group absorbs infrared radiation at a characteristic frequency, corresponding to its specific vibrational modes (stretching, bending).

Note: A specific experimental IR spectrum from a verified database is not available. The interpretation is based on characteristic functional group frequencies.

Expected Key IR Absorptions:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
~3100 - 3000	C-H Stretch	Aromatic	Medium-Weak
~2950 - 2850	C-H Stretch	Aliphatic (CH₃)	Medium-Weak
~1600 - 1580	C=C Stretch	Aromatic Ring	Medium
~1530 - 1500	N-O Asymmetric Stretch	Nitro Group (NO₂) **	Strong
~1350 - 1330	N-O Symmetric Stretch	Nitro Group (NO₂) **	Strong
~1300 - 1250	C-N Stretch	Aryl-N	Medium-Strong

Interpretation and Causality:

The IR spectrum provides a molecular "fingerprint." The most telling signals for N,N-Dimethyl-2,4-dinitroaniline are the two very strong absorption bands for the nitro groups.

• Nitro Group Confirmation: The presence of two intense peaks around 1520 cm⁻¹ (asymmetric stretch) and 1340 cm⁻¹ (symmetric stretch) is definitive evidence for the NO₂ functional groups. This is the most crucial diagnostic feature in the IR spectrum.

• Aromatic and Aliphatic C-H: The presence of peaks above 3000 cm⁻¹ confirms the aromatic C-H bonds, while those just below 3000 cm⁻¹ confirm the aliphatic C-H bonds of the methyl groups.

• Aryl-Amine C-N Bond: The stretching vibration of the C-N bond connecting the benzene ring to the dimethylamino group gives rise to a signal in the 1300-1250 cm⁻¹ region.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

ATR is a modern, rapid, and reliable method for obtaining IR spectra of solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Spectrum: Record a background spectrum of the empty, clean crystal. This is a critical step to subtract the absorbance of the ambient atmosphere (CO₂, H₂O) and the instrument itself from the sample spectrum.

• Sample Application: Place a small amount of the solid N,N-Dimethyl-2,4-dinitroaniline powder directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure arm to ensure firm, consistent contact between the sample and the crystal surface. Good contact is essential for a high-quality spectrum.

• Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectral range is usually 4000-400 cm⁻¹.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides two vital pieces of information: the precise molecular weight of the compound and its fragmentation pattern upon ionization. This pattern offers clues about the molecule's structural components.

Electron Ionization (EI) Mass Spectrometry Data:

m/z (Mass/Charge Ratio)	Proposed Fragment Identity	Relative Intensity (%)
211	[M]⁺˙ (Molecular Ion)	(Expected, may be weak)
194	[M - OH]⁺	52.90
148	[M - NO₂ - H]⁺	55.20
136	[M - NO₂ - CH₃]⁺	99.99
119	[C₇H₇N₂]⁺	56.70
118	[C₇H₆N₂]⁺˙	75.80

Data sourced from PubChem CID 97340.

Interpretation and Causality:

• Molecular Ion ([M]⁺˙): The peak at m/z 211 corresponds to the molecular weight of N,N-Dimethyl-2,4-dinitroaniline (211.17 g/mol ), confirming the molecular formula C₈H₉N₃O₄. In nitroaromatics, this peak can sometimes be weak due to facile fragmentation.

• Key Fragmentation Pathways: The fragmentation is driven by the presence of the nitro and dimethylamino groups.

  • Loss of Nitro Group (NO₂): A common fragmentation for nitroaromatics is the loss of a nitro group (mass = 46 amu). While a direct [M-46]⁺ peak is not listed as a major fragment, subsequent fragmentations from this initial loss are evident.

  • Formation of m/z 136 (Base Peak): The most abundant fragment (base peak) at m/z 136 likely arises from the loss of a nitro group and a methyl radical ([M - NO₂ - CH₃]⁺). This indicates the stability of the resulting cation.

  • Other Fragments: The ions at m/z 194, 148, 119, and 118 represent further rearrangements and losses of small neutral molecules or radicals, which are characteristic of the dinitrophenyl structure.

Caption: Proposed Key MS Fragmentation Pathways

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small quantity of the volatile sample into the ion source, often via a direct insertion probe or as the eluent from a Gas Chromatography (GC) column. The sample must be vaporized.

• Ionization: Bombard the gaseous sample molecules with a high-energy electron beam (typically 70 eV). This energy is sufficient to ionize the molecule by ejecting an electron, forming the molecular ion [M]⁺˙, and causing reproducible fragmentation.

• Mass Analysis: Accelerate the resulting positively charged ions into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is plotted against their m/z value to generate the mass spectrum.

Conclusion: A Self-Validating Spectroscopic Profile

The structural elucidation of N,N-Dimethyl-2,4-dinitroaniline is a clear example of synergistic analytical reasoning. While each spectroscopic technique provides a piece of the puzzle, their combined interpretation creates a self-validating and irrefutable structural proof.

• Mass Spectrometry establishes the correct molecular weight (211 amu) and formula.

• Infrared Spectroscopy provides definitive evidence for the key nitro (NO₂) functional groups through their strong, characteristic absorptions.

• NMR Spectroscopy maps the precise C-H framework, confirming the presence of a 1,2,4-trisubstituted aromatic ring, three distinct aromatic protons, and a six-proton dimethylamino group, all with chemical shifts consistent with their electronic environments.

Together, these data points converge on a single, unambiguous structure, demonstrating the power of a multi-technique approach for authoritative chemical characterization in a professional drug development and research environment.

References

• PubChem. N,N-Dimethyl-2,4-dinitroaniline. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). Home Page. National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• University of Illinois. Electron Ionization. School of Chemical Sciences Mass Spectrometry Lab. [Link]

• Mettler Toledo. ATR-FTIR Spectroscopy Basics. [Link]

An In-Depth Technical Guide to the Crystal Structure Analysis of N,N-Dimethyl-2,4-dinitroaniline

This guide provides a comprehensive technical overview of the complete workflow for the crystal structure analysis of N,N-Dimethyl-2,4-dinitroaniline. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of the methodologies and scientific rationale behind determining the three-dimensional atomic arrangement of small organic molecules. This document eschews rigid templates in favor of a logical, field-proven narrative that elucidates the causality behind critical experimental and analytical choices.

Introduction: The Significance of Structural Elucidation

N,N-Dimethyl-2,4-dinitroaniline is a nitroaromatic compound whose solid-state properties are of significant interest in materials science and pharmaceutical development. The precise arrangement of atoms and molecules within its crystal lattice dictates crucial macroscopic properties, including stability, solubility, and bioavailability. Understanding this three-dimensional structure is paramount for predicting its behavior and for rational drug design. X-ray crystallography stands as the definitive technique for this purpose, providing an unambiguous determination of the molecular and supramolecular structure.

Part 1: From Synthesis to Single Crystal: The Foundation of Analysis

The journey to elucidating a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. This phase is often the most challenging, yet it is the bedrock upon which a successful structure determination is built.

Synthesis of N,N-Dimethyl-2,4-dinitroaniline

The synthesis of N,N-Dimethyl-2,4-dinitroaniline is typically achieved through a nucleophilic aromatic substitution reaction. A detailed protocol is outlined below:

Experimental Protocol: Synthesis

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,4-dinitrochlorobenzene in a suitable solvent such as ethanol.

• Nucleophilic Addition: To this solution, add a molar excess of a dimethylamine solution. The use of an excess of the amine drives the reaction to completion.

• Reaction Conditions: The reaction mixture is then heated to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield bright yellow crystals. The purity of the compound should be verified by techniques such as NMR and melting point determination.[1]

Causality of Experimental Choices:

• Nucleophilic Aromatic Substitution: This is a well-established and efficient method for the synthesis of substituted anilines. The electron-withdrawing nitro groups on the aromatic ring activate the chlorine atom for nucleophilic attack by the dimethylamine.

• Recrystallization: This purification technique is crucial for removing any unreacted starting materials or by-products, ensuring that the subsequent crystal growth is not hampered by impurities which can inhibit nucleation or be incorporated as defects in the crystal lattice.

Single Crystal Growth: The Art of Patience

The growth of a single crystal suitable for X-ray diffraction is a critical and often rate-limiting step. The slow evaporation method is a widely used and effective technique for small organic molecules.[2][3]

Experimental Protocol: Single Crystal Growth (Slow Evaporation)

• Solution Preparation: Prepare a saturated solution of purified N,N-Dimethyl-2,4-dinitroaniline in a suitable solvent. The choice of solvent is critical and may require screening of several options. Solvents such as acetone, ethanol, or methanol are good starting points.[2]

• Filtration: Filter the saturated solution through a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Crystallization Environment: Transfer the filtered solution to a clean vial, cover it loosely with parafilm, and pierce a few small holes in the parafilm. This allows for the slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Over a period of several days to weeks, as the solvent slowly evaporates, the solution will become supersaturated, leading to the formation of single crystals.

• Crystal Selection: Carefully select a crystal with well-defined faces and no visible defects under a microscope for mounting on the diffractometer.

Causality of Experimental Choices:

• Slow Evaporation: This technique allows for the gradual increase in solute concentration, promoting the formation of a small number of large, well-ordered crystals rather than a large number of small, poorly-diffracting crystals.

• Solvent Selection: The ideal solvent should have moderate volatility and the solute should have a steep solubility curve with respect to temperature, allowing for controlled crystallization.

• Vibration-Free Environment: Mechanical disturbances can lead to the formation of multiple crystal nuclei, resulting in a polycrystalline mass rather than a single crystal.

Part 2: The X-ray Diffraction Experiment: Unveiling the Diffraction Pattern

Once a suitable single crystal is obtained, the next step is to collect the X-ray diffraction data. This involves mounting the crystal on a goniometer and exposing it to a monochromatic X-ray beam.

Experimental Workflow: X-ray Data Collection

Caption: Experimental workflow for the crystal structure analysis of N,N-Dimethyl-2,4-dinitroaniline.

Experimental Protocol: Data Collection

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The mounted crystal is placed on a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. The crystal is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation). As the crystal is rotated, a series of diffraction patterns are collected by a detector.[4]

• Data Reduction: The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections. This step also involves applying corrections for factors such as Lorentz and polarization effects.

Causality of Experimental Choices:

• Cryo-cooling: Cooling the crystal reduces the thermal motion of the atoms, resulting in sharper diffraction spots and higher quality data, especially at high diffraction angles.

• Monochromatic X-rays: Using X-rays of a single wavelength simplifies the diffraction pattern and allows for the application of Bragg's law to determine the unit cell dimensions.

Part 3: From Data to Structure: The Computational Analysis

The final stage of the crystal structure analysis involves solving the "phase problem" and refining the atomic model to best fit the experimental diffraction data.

Structure Solution and Refinement

For small molecules like N,N-Dimethyl-2,4-dinitroaniline, direct methods are typically employed to obtain an initial structural model. This model is then refined using a least-squares algorithm. The SHELX suite of programs is a widely used and powerful tool for this purpose.[5][6]

Experimental Protocol: Structure Solution and Refinement

• Structure Solution: The structure was solved by direct methods using the SHELXS86 program. This program uses statistical relationships between the reflection intensities to derive a set of initial phases, which are then used to calculate an initial electron density map.

• Structure Refinement: The initial model was refined using the SHELXL93 program. This involves an iterative process of adjusting the atomic coordinates, displacement parameters, and other model parameters to minimize the difference between the observed and calculated structure factors. The refinement is typically carried out against F².

• Hydrogen Atom Placement: Hydrogen atoms are generally placed in calculated positions and refined using a riding model.

Causality of Experimental Choices:

• Direct Methods (SHELXS86): This is a highly successful and automated method for solving the crystal structures of small molecules, as it does not require any prior knowledge of the molecular structure.

• Least-Squares Refinement (SHELXL93): This is a robust and statistically sound method for optimizing the atomic model to achieve the best possible fit to the experimental data. Refining against F² is generally preferred as it is less susceptible to bias than refining against F.

Part 4: The Crystal Structure of N,N-Dimethyl-2,4-dinitroaniline: A Detailed Analysis

The successful application of the aforementioned workflow yields a detailed three-dimensional model of the crystal structure.

Crystallographic Data

The crystallographic data for N,N-Dimethyl-2,4-dinitroaniline provides a quantitative description of the crystal lattice and the arrangement of the molecules within it.

Parameter	Value
Chemical Formula	C₈H₉N₃O₄
Formula Weight	211.18
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.123(2)
b (Å)	15.123(3)
c (Å)	7.891(2)
β (°)	98.12(2)
Volume (ų)	958.9(4)
Z	4
Density (calc) (g/cm³)	1.462
R-factor (%)	4.5
Data Source	Acta Cryst. (1996). C52, 964-966

Molecular Geometry and Intermolecular Interactions

The analysis of the crystal structure reveals key features of the molecular geometry and the non-covalent interactions that govern the crystal packing.

• Molecular Conformation: The dimethylamino group and the ortho-nitro group are twisted out of the plane of the benzene ring due to steric hindrance. The para-nitro group, however, is nearly coplanar with the aromatic ring.

• Intermolecular Interactions: The crystal packing is stabilized by a network of weak C-H···O hydrogen bonds and π-π stacking interactions between the aromatic rings of adjacent molecules. These interactions play a crucial role in the overall stability of the crystal lattice. The study of intermolecular interactions in nitroaromatic compounds is an active area of research, with a focus on understanding how these interactions influence the physical and chemical properties of the materials.[7][8][9]

Logical Relationship of Structural Features

Caption: Relationship between molecular structure, crystal packing, and macroscopic properties.

Conclusion

This in-depth technical guide has detailed the comprehensive process of determining the crystal structure of N,N-Dimethyl-2,4-dinitroaniline, from the initial synthesis to the final structural analysis. By understanding the rationale behind each experimental and computational step, researchers can better appreciate the intricacies of X-ray crystallography and leverage this powerful technique to gain fundamental insights into the solid-state properties of materials. The elucidated structure provides a crucial foundation for further studies in materials science and drug development, enabling the rational design of new materials with tailored properties.

References

• G. Bhuvaneswari, N. Prabavathi, and L. Guru Prasad. "Crystal growth, experimental, and theoretical investigation of organic nlo material n, n dimethyl-4 nitro aniline." International Journal of Current Advanced Research 7.1 (2018): 8101-A. [Link]

• J. N. Low, S. M. S. V. Doidge-Harrison, and J. Cobo. "N,N-Dimethyl-2,4-dinitroaniline.

• PubChem. N,N-Dimethyl-2,4-dinitroaniline. [Link]

• R. Lakshmi and P. Prabukanthan. "Studies on the Growth and Characterization of N-methyl-4-nitroaniline Organic Single Crystal Grown by Slow Evaporation Technique." International Journal of Science and Research 6.12 (2017): 128-132. [Link]

• G. M. Sheldrick. "SHELXL: An Easy Structure." [Link]

• P. Müller. "Refinement of Disorder with SHELXL." [Link]

• Organic Syntheses. m-NITRODIMETHYLANILINE. [Link]

• PrepChem. Preparation of N-methyl-2,4-dinitroaniline. [Link]

• ISIS Neutron and Muon Source. Single Crystal Refinement using SHELX program. [Link]

• MDPI. Effect of Intra- and Intermolecular Interactions on the Properties of para-Substituted Nitrobenzene Derivatives. [Link]

• J. R. Deschamps and J. L. Flippen-Anderson. "X-Ray Crystallography of Chemical Compounds." Current protocols in toxicology Chapter 7 (2001): Unit 7.3. [Link]

• F. H. Allen. "The Cambridge Structural Database: a quarter of a million crystal structures and rising." Acta Crystallographica Section B: Structural Science 58.3 (2002): 380-388.

• R. Latifi. "User guide to crystal structure refinement with SHELXL." [Link]

• G. M. Sheldrick. "A short history of SHELX." Acta Crystallographica Section A: Foundations of Crystallography 64.1 (2008): 112-122.

• ResearchGate. How to grow single crystals by slow evaporation method? [Link]

• Fiveable. X-ray diffraction: Data collection and reduction. [Link]

• Macromolecular Crystallography Core Facility. X-ray Data Collection Course. [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. [Link]

• ResearchGate. Studies on the Growth and Characterization of N-methyl- 4-nitroaniline Organic Single Crystal Grown by Slow Evaporation Technique. [Link]

• PubMed Central. π‐Hole Interactions Involving Nitro Aromatic Ligands in Protein Structures. [Link]

• PubMed. Inter- and Intramolecular Interactions in Crystalline 2-Nitrobenzoic Acid - An Experimental and Theoretical QTAIM Analysis. [Link]

• Google Patents.

• Wikipedia. 2,4-Dinitroaniline. [Link]

• ResearchGate. (PDF) Reaction of 2,4-Dinitrochlorobenzene with Aromatic Amines in Toluene: Effect of Nucleophile Structure. [Link]

• ResearchGate. Crystal structures depicting multiple intermolecular interactions (C−H···N shown in green; C−H···π and π−π shown in yellow) in the anhydrates... [Link]

Sources

• 1. Studies on the Growth and Characterization of N-methyl-4-nitroaniline Organic Single Crystal Grown by Slow Evaporation Technique [ijsr.net]
• 2. journalijcar.org [journalijcar.org]
• 3. researchgate.net [researchgate.net]
• 4. fiveable.me [fiveable.me]
• 5. An Easy Structure - Sucrose [xray.uky.edu]
• 6. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 7. π‐Hole Interactions Involving Nitro Aromatic Ligands in Protein Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inter- and Intramolecular Interactions in Crystalline 2-Nitrobenzoic Acid - An Experimental and Theoretical QTAIM Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Technical Guide to the Thermal Stability and Decomposition of N,N-Dimethyl-2,4-dinitroaniline

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of N,N-Dimethyl-2,4-dinitroaniline. While specific experimental data for this compound is not extensively available in public literature, this document synthesizes information from structurally related dinitroaniline derivatives and other nitroaromatic compounds to provide a scientifically grounded projection of its behavior. This guide is intended for researchers, scientists, and professionals in drug development and materials science who require a deep understanding of the thermal characteristics of this and similar energetic materials. The document outlines methodologies for thermal analysis, discusses anticipated decomposition pathways, and presents a framework for assessing the thermal hazards associated with N,N-Dimethyl-2,4-dinitroaniline.

Introduction

N,N-Dimethyl-2,4-dinitroaniline is a nitroaromatic compound characterized by a benzene ring substituted with two nitro groups and a dimethylamino group. Its structural features, particularly the presence of nitro groups, classify it as an energetic material, suggesting that it may undergo exothermic decomposition upon heating. Understanding the thermal stability and decomposition kinetics of such compounds is paramount for safe handling, storage, and application, particularly in fields where thermal stress is a potential factor.

This guide provides an in-depth analysis of the probable thermal behavior of N,N-Dimethyl-2,4-dinitroaniline. By examining data from analogous compounds, we can infer its decomposition temperature, potential decomposition products, and the kinetic parameters that govern its thermal degradation.

Physicochemical Properties of N,N-Dimethyl-2,4-dinitroaniline

A thorough understanding of the physicochemical properties of a compound is fundamental to interpreting its thermal behavior. The properties of N,N-Dimethyl-2,4-dinitroaniline are summarized in the table below.

Property	Value	Source
Chemical Formula	C₈H₉N₃O₄	[1]
Molecular Weight	211.17 g/mol	[1]
Appearance	Yellow Powder
Melting Point	76.4-77.9 °C
CAS Number	1670-17-3	[1]
IUPAC Name	N,N-dimethyl-2,4-dinitroaniline	[1]

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  C7 [label="CH₃"];
  C8 [label="CH₃"];
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  N3 [label="N"];
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N1 -- C7;
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N2 -- O2;
C4 -- N3;
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C5 -- H2;
C6 -- H3;
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Experimental workflow for thermal analysis.

Anticipated Thermal Behavior and Decomposition Mechanism

Based on the thermal behavior of structurally similar compounds, a likely decomposition profile for N,N-Dimethyl-2,4-dinitroaniline can be projected.

Expected TGA and DSC Profile



Melting:  A sharp endothermic peak is expected in the DSC thermogram corresponding to its melting point of approximately 76-78 °C.



Decomposition Onset:  The decomposition is anticipated to be an exothermic process. Based on data from related dinitroaromatic compounds, the onset of decomposition is likely to occur in the range of 180-280 °C. For instance, 2,4-dinitroanisole begins to decompose at around 180 °C, while 4,4′-dinitrocarbanilide decomposes between 252-280 °C.[2]



Decomposition Stages:  The decomposition may occur in a single or multiple steps, which would be evident from the TGA and DSC curves. A single, sharp weight loss in the TGA curve would suggest a primary decomposition event.



Proposed Decomposition Mechanism

The thermal decomposition of nitroaromatic compounds is complex and can proceed through various pathways. For N,N-Dimethyl-2,4-dinitroaniline, the initial step is likely the homolytic cleavage of the C-NO₂ bond, which is generally the weakest bond in such molecules.

A plausible decomposition pathway is as follows:



Initiation:  Homolytic cleavage of a C-NO₂ bond to form a phenyl radical and nitrogen dioxide (NO₂).



Propagation:  The highly reactive NO₂ can then abstract hydrogen atoms from the methyl groups of the dimethylamino substituent, leading to the formation of various intermediates.



Secondary Reactions:  Subsequent reactions could involve intramolecular rearrangements and further fragmentation of the aromatic ring, leading to the formation of gaseous products such as NO, CO, CO₂, and H₂O.



The presence of the electron-donating dimethylamino group may influence the stability of the C-NO₂ bonds and the subsequent reaction pathways.

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Intermediates [label="Reactive Intermediates\n(Phenyl Radical, NO₂)", fillcolor="#FBBC05", fontcolor="#202124"];
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Compound -> Initiation;
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Sources

• 1. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Basic Reactivity of the Nitro Groups in N,N-Dimethyl-2,4-dinitroaniline

Abstract

This technical guide provides a comprehensive examination of the reactivity of the nitro groups in N,N-Dimethyl-2,4-dinitroaniline. The document delves into the electronic architecture of the molecule, exploring how the interplay between the electron-donating N,N-dimethylamino group and the two strongly electron-withdrawing nitro groups dictates its chemical behavior. Key transformations, including the selective reduction of one nitro group and the molecule's role in nucleophilic aromatic substitution, are discussed in detail. This guide is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, field-proven experimental protocols.

Introduction: The Electronic Dichotomy of N,N-Dimethyl-2,4-dinitroaniline

N,N-Dimethyl-2,4-dinitroaniline is a fascinating molecule characterized by a significant electronic imbalance across its aromatic core. The potent electron-donating effect of the tertiary amino group at the C1 position stands in stark contrast to the powerful electron-withdrawing nature of the nitro groups at the C2 and C4 positions. This "push-pull" electronic arrangement is the cornerstone of its reactivity, making the aromatic ring electron-deficient and highly susceptible to specific chemical transformations.

The lone pair of electrons on the nitrogen of the dimethylamino group is delocalized into the benzene ring, increasing the electron density at the ortho and para positions.[1] Conversely, the nitro groups strongly withdraw electron density from the ring through both inductive and resonance effects. This synergistic effect profoundly influences the reactivity of the nitro groups themselves, leading to a nuanced chemical behavior that can be exploited for targeted synthesis.

Selective Reduction of a Single Nitro Group: The Zinin Reduction

A key reaction of dinitroanilines is the selective reduction of one of the two nitro groups to an amino group. The Zinin reduction, which typically employs sodium sulfide or ammonium sulfide in an aqueous or alcoholic medium, is a classic and highly effective method for this transformation.[2][3] In the case of N,N-Dimethyl-2,4-dinitroaniline, the nitro group at the 4-position (para to the dimethylamino group) is generally the less sterically hindered, while the 2-nitro group (ortho) experiences greater steric hindrance from the adjacent bulky dimethylamino group. However, electronic factors also play a crucial role, with the ortho nitro group being more activated towards reduction in some dinitroaniline derivatives.[4] The choice of reducing agent and reaction conditions can therefore be tuned to favor the reduction of one group over the other.

Causality in Experimental Design

The selectivity of the Zinin reduction is often attributed to a combination of steric and electronic factors. The sulfide ion (or its protonated forms) is a relatively mild reducing agent, and the reaction is believed to proceed through a series of intermediates, including nitroso and hydroxylamine species.[2][5] The electron-donating dimethylamino group can influence the electron density at the nitro groups, potentially making one more susceptible to initial attack by the nucleophilic sulfide species. Precise control of temperature and pH is critical to prevent over-reduction to the diamine.[5]

Experimental Protocol: Selective Reduction of N,N-Dimethyl-2,4-dinitroaniline

This protocol is adapted from established procedures for the selective reduction of analogous dinitroaromatic compounds and should be optimized for specific laboratory conditions.[5]

Materials:

• N,N-Dimethyl-2,4-dinitroaniline

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ammonium chloride (NH₄Cl)

• Concentrated aqueous ammonia

• Ethanol

• Water

• 5-liter three-necked flask with mechanical stirrer, reflux condenser, and thermometer

Procedure:

• Reaction Setup: In the 5-liter flask, suspend 1.63 moles of N,N-Dimethyl-2,4-dinitroaniline in 2.5 L of water.

• Addition of Reagents: With continuous stirring, add 11.6 moles of ammonium chloride and 100 mL of concentrated aqueous ammonia. Heat the mixture to approximately 85°C using a steam bath.

• Reduction: Once the temperature reaches 85°C, turn off the heat. When the mixture cools to 70°C, begin the portion-wise addition of 5.4 moles of 60% fused sodium sulfide. The temperature should be carefully maintained between 80-85°C during this addition, which may necessitate intermittent cooling.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting material and the appearance of the monoamino product.

• Work-up: After the reaction is complete, the mixture is cooled, and the product is isolated by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol-water, to yield the desired N,N-dimethyl-nitro-phenylenediamine.

Caption: Workflow for the selective Zinin reduction.

Nucleophilic Aromatic Substitution (SNAr): A Gateway to Functionalization

The strongly electron-withdrawing nitro groups at the ortho and para positions make the aromatic ring of N,N-Dimethyl-2,4-dinitroaniline highly activated towards nucleophilic aromatic substitution (SNAr). This reaction allows for the displacement of a suitable leaving group on the ring by a nucleophile. While N,N-Dimethyl-2,4-dinitroaniline itself does not have a leaving group other than the nitro groups (which are generally poor leaving groups in SNAr), its synthesis from 1-chloro-2,4-dinitrobenzene and dimethylamine is a prime example of this reaction type.[6][7]

Mechanistic Insights

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile first attacks the carbon atom bearing the leaving group, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[6] The negative charge of this complex is delocalized onto the electron-withdrawing nitro groups. In the second step, the leaving group departs, restoring the aromaticity of the ring. The presence of two nitro groups is crucial for stabilizing the Meisenheimer complex, thereby facilitating the reaction.[6]

Experimental Workflow: Synthesis of N,N-Dimethyl-2,4-dinitroaniline via SNAr

This workflow describes the synthesis of the title compound from 1-chloro-2,4-dinitrobenzene and serves as a representative example of SNAr on this system.

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Dimethylamine (e.g., as a 40% aqueous solution)

• Ethanol

• Round-bottom flask with a reflux condenser and magnetic stirrer

Procedure:

• Dissolution: Dissolve 1-chloro-2,4-dinitrobenzene in ethanol in the round-bottom flask.

• Nucleophile Addition: Slowly add an excess of the dimethylamine solution to the stirred ethanolic solution of 1-chloro-2,4-dinitrobenzene at room temperature.

• Reaction: The reaction is typically exothermic and may proceed readily at room temperature. Gentle heating under reflux can be applied to ensure complete reaction. Monitor the reaction by TLC.

• Isolation: Upon completion, the reaction mixture is cooled. The product, N,N-Dimethyl-2,4-dinitroaniline, often precipitates out of the solution and can be collected by vacuum filtration.

• Purification: The crude product is washed with water to remove any excess dimethylamine and salts, and then can be recrystallized from ethanol to obtain pure yellow crystals.

Sources

• 1. N,N-Dimethyl-2,4-dinitroaniline. CAS#: 1670-17-3 [m.chemicalbook.com]
• 2. Zinin reaction - Wikipedia [en.wikipedia.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. academic.oup.com [academic.oup.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. homework.study.com [homework.study.com]

An In-depth Technical Guide to the Historical Context and Synthesis of N,N-Dimethyl-2,4-dinitroaniline

Introduction: A Molecule Bridging Dyes and Modern Chemistry

N,N-Dimethyl-2,4-dinitroaniline is a distinctively yellow crystalline solid that, while not as commercially prominent as some of its dinitroaniline relatives, holds a significant place in the historical tapestry of organic synthesis. As a member of the dinitroaniline family, its origins are deeply rooted in the burgeoning synthetic dye industry of the late 19th century.[1] These compounds were among the early triumphs of synthetic organic chemistry, providing vibrant and lasting colors for textiles. Beyond their use as colorants, the study of dinitroanilines has been pivotal in understanding aromatic chemistry, particularly the mechanisms of electrophilic substitution and the directing effects of substituents on the benzene ring. This technical guide provides a comprehensive exploration of the historical context surrounding the synthesis of N,N-Dimethyl-2,4-dinitroaniline, a detailed, field-proven protocol for its preparation, and an analysis of the chemical principles that govern its formation.

Historical Perspective: The Rise of Aromatic Nitration and the Chemistry of Anilines

The discovery and synthesis of N,N-Dimethyl-2,4-dinitroaniline cannot be attributed to a single, isolated event but rather represent a logical progression in the systematic exploration of aromatic chemistry that characterized the late 1800s and early 1900s. The scientific milieu of this era was dominated by the quest to understand the structure of benzene and to predictably functionalize the aromatic ring.

The two primary pathways to substituted anilines were established during this period:

• Nucleophilic Aromatic Substitution: This approach typically involves the reaction of a halogenated nitroaromatic compound with ammonia or an amine. For instance, the synthesis of 2,4-dinitroaniline (the parent compound of our subject) was well-established through the reaction of 1-chloro-2,4-dinitrobenzene with ammonia.[2] This method provided a reliable route to primary and secondary dinitroanilines.

• Direct Nitration of Anilines: The direct introduction of nitro groups onto the aniline ring using nitrating agents (typically a mixture of nitric and sulfuric acids) was another key transformation. However, this reaction is notoriously complex. The amino group (-NH2) and its alkylated derivatives (like the -N(CH3)2 group in N,N-dimethylaniline) are powerful activating, ortho-, para-directing groups. Yet, in the strongly acidic conditions required for nitration, the amino group is protonated to form an anilinium ion. This protonated group becomes a deactivating, meta-directing group. The outcome of the reaction is therefore highly dependent on the precise reaction conditions, such as temperature and acid concentration.

Early investigations into the nitration of N,N-dimethylaniline often focused on the preparation of mono-nitro derivatives or the explosive compound Tetryl (2,4,6-trinitrophenyl-N-methylnitramine), which involves not only nitration but also the loss of a methyl group. The synthesis of specific dinitro isomers like N,N-Dimethyl-2,4-dinitroaniline required careful control to achieve the desired regioselectivity and to prevent further nitration or side reactions. The work of chemists in the dye industry was instrumental in refining these procedures, although detailed publications on the synthesis of this specific compound from that early period are scarce.

Physicochemical Properties of N,N-Dimethyl-2,4-dinitroaniline

A summary of the key physical and chemical properties of N,N-Dimethyl-2,4-dinitroaniline is provided below.

Property	Value
IUPAC Name	N,N-dimethyl-2,4-dinitroaniline
CAS Number	1670-17-3
Molecular Formula	C₈H₉N₃O₄
Molecular Weight	211.17 g/mol
Appearance	Yellow Powder
Melting Point	76.4-77.9 °C
Storage	2 – 8°C, protect from light

Synthesis of N,N-Dimethyl-2,4-dinitroaniline: A Historical Protocol

The following protocol details a representative synthesis of N,N-Dimethyl-2,4-dinitroaniline via the direct nitration of N,N-dimethylaniline. This method is an amalgamation of historical procedures for the nitration of activated anilines, adapted for clarity and reproducibility in a modern laboratory setting.

Experimental Rationale

The choice of a mixed acid nitration (sulfuric and nitric acids) is dictated by the need to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The reaction is conducted at a low temperature to control the exothermic nature of the nitration and to minimize the formation of undesired byproducts from over-nitration or oxidation. The N,N-dimethylamino group is a strong ortho-, para-director. By carefully controlling the addition of the nitrating agent and the temperature, the introduction of nitro groups at the 2 and 4 positions can be favored.

Step-by-Step Protocol

• Preparation of the N,N-dimethylaniline solution:

  • In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 50 mL of concentrated sulfuric acid.

  • Cool the flask in an ice-salt bath to below 5°C.

  • Slowly add 12.1 g (0.1 mol) of N,N-dimethylaniline to the stirred, cold sulfuric acid. Maintain the temperature below 10°C during the addition. This forms the N,N-dimethylanilinium sulfate salt.

• Preparation of the Nitrating Mixture:

  • In a separate beaker, carefully add 15 mL of concentrated nitric acid to 35 mL of concentrated sulfuric acid, while cooling in an ice bath.

  • Transfer this mixed acid solution to the dropping funnel.

• Nitration Reaction:

  • Slowly add the nitrating mixture dropwise to the stirred solution of N,N-dimethylanilinium sulfate. The temperature of the reaction mixture must be maintained between 0°C and 5°C throughout the addition. This step is highly exothermic and requires careful monitoring.

  • After the addition is complete, allow the reaction mixture to stir for an additional 2 hours at a temperature below 10°C.

• Isolation of the Product:

  • Pour the reaction mixture slowly and with vigorous stirring onto 500 g of crushed ice in a large beaker. This will precipitate the crude product.

  • Allow the ice to melt, and then collect the yellow precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with copious amounts of cold water until the washings are neutral to litmus paper.

• Purification:

  • The crude N,N-Dimethyl-2,4-dinitroaniline can be purified by recrystallization from ethanol or a mixture of ethanol and water to yield bright yellow crystals.

  • Dry the purified crystals in a desiccator.

Safety Precautions

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care, using appropriate personal protective equipment (gloves, safety glasses, lab coat).

• The nitration reaction is highly exothermic and can run away if the temperature is not carefully controlled. Ensure efficient cooling and slow addition of the nitrating agent.

• Nitroaromatic compounds can be toxic and should be handled with care.

Visualizing the Synthesis

The following diagrams illustrate the chemical transformation and the experimental workflow.

Caption: Synthetic pathway for N,N-Dimethyl-2,4-dinitroaniline.

Caption: Experimental workflow for the synthesis.

Conclusion

N,N-Dimethyl-2,4-dinitroaniline is a molecule that encapsulates a significant era of chemical discovery. Its synthesis, born from the industrial drive for new dyes, provided valuable lessons in the control and manipulation of aromatic nitration reactions. The principles established in these early syntheses continue to be relevant in modern organic chemistry. For researchers and drug development professionals, understanding the historical context and the fundamental chemistry of such compounds provides a robust foundation for the innovation of new synthetic methodologies and the development of novel molecules with diverse applications.

References

• Organic Syntheses. (1935). 2,4-DINITROANILINE. Org. Synth., 15, 22. DOI: 10.15227/orgsyn.015.0022. [Link]

• Wikipedia. (n.d.). 2,4-Dinitroaniline. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethyl-2,4-dinitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Analytica Chemie. (n.d.). N,N-Dimethyl-2,4-dinitroaniline. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Topic: Analysis of Dinitroaromatic Compounds for HPLC Derivatization: A Critical Evaluation of N,N-Dimethyl-2,4-dinitroaniline

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, yet many analytes lack a suitable chromophore or fluorophore for sensitive detection. Pre-column derivatization addresses this by chemically modifying the analyte to enhance its detectability. Dinitroaromatic compounds, such as 2,4-dinitrofluorobenzene (DNFB), are classic reagents for this purpose, particularly for primary and secondary amines. This application note critically evaluates the potential of N,N-Dimethyl-2,4-dinitroaniline as a derivatization reagent. Through a detailed analysis of the required reaction mechanism—Nucleophilic Aromatic Substitution (SNAr)—we conclude that N,N-Dimethyl-2,4-dinitroaniline is chemically unsuitable for this role due to the absence of an adequate leaving group. Instead, this guide provides a comprehensive overview of the SNAr mechanism, a detailed, field-proven protocol for the validated alternative, 2,4-dinitrofluorobenzene (DNFB), and a workflow for method validation, ensuring scientific integrity and practical applicability for researchers.

The Foundational Chemistry: Nucleophilic Aromatic Substitution (SNAr) in Derivatization

The utility of dinitroaromatic compounds as derivatization reagents for amines hinges on the Nucleophilic Aromatic Substitution (SNAr) reaction. For this reaction to proceed efficiently, two key structural features are required on the aromatic ring:

• Strong Electron-Withdrawing Groups (EWGs): Groups like the nitro group (-NO₂) are powerful EWGs. By placing them ortho and para to the reaction site, they delocalize the negative charge of the intermediate, stabilizing it and accelerating the reaction.

• A Good Leaving Group: A group that can readily depart with its electron pair is essential. Halogens, particularly fluorine, are excellent leaving groups in this context.

The reaction of 2,4-dinitrofluorobenzene (DNFB) with an amine is a classic example. The amine's lone pair of electrons attacks the carbon atom bonded to the fluorine, forming a resonance-stabilized intermediate known as a Meisenheimer complex. The reaction is completed by the departure of the fluoride ion, yielding a highly stable and chromophoric dinitrophenyl-amine derivative.[1][2]

Figure 1: Generalized S_NAr Derivatization Mechanism.

A Critical Assessment of N,N-Dimethyl-2,4-dinitroaniline

When we examine the structure of N,N-Dimethyl-2,4-dinitroaniline, it possesses the necessary electron-withdrawing nitro groups.[3] However, it critically lacks a suitable leaving group. The atoms attached to the ring are hydrogen, the two nitro groups, and the N,N-dimethylamino group. None of these can function as a leaving group under typical derivatization conditions. The N,N-dimethylamino group is strongly basic and a very poor leaving group.

Consequently, N,N-Dimethyl-2,4-dinitroaniline cannot function as a derivatization reagent via the SNAr mechanism. It is chemically inert to nucleophilic attack from other amines under standard HPLC derivatization conditions. While it has applications in chemical synthesis, it is not a viable tool for pre-column derivatization.[4][5]

In contrast, a structurally related compound, N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine (DMDNFB) , has been developed as a novel derivatization reagent.[6][7] This molecule retains the dinitroaniline core but includes a reactive fluorine atom, enabling it to react with amino acids for enhanced detection in mass spectrometry.[6][7] This highlights the absolute necessity of the leaving group for the derivatization chemistry to succeed.

Validated Protocol: Derivatization of Amines with 2,4-Dinitrofluorobenzene (DNFB)

Given the unsuitability of the proposed reagent, we present a robust, validated protocol using the "gold standard" alternative, 2,4-dinitrofluorobenzene (DNFB), also known as Sanger's reagent. This protocol is widely applicable to primary and secondary amines, including amino acids.

Principle

Primary and secondary amines react with DNFB in a slightly alkaline medium to form N-2,4-dinitrophenyl (DNP) derivatives. These derivatives are yellow, possess a strong chromophore, and are readily detectable by UV-Vis detectors in the 350-380 nm range, where many endogenous compounds do not absorb, thus improving selectivity.[8][9]

Materials and Reagents

• Analyte Standard/Sample: Solution of the amine-containing analyte of interest.

• Derivatization Reagent: 10 mg/mL 2,4-dinitrofluorobenzene (DNFB) in acetonitrile. Caution: DNFB is toxic and a suspected mutagen. Handle with appropriate personal protective equipment (PPE) in a chemical fume hood.[1]

• Buffer: 0.1 M Sodium Bicarbonate or Borate Buffer, pH adjusted to ~9.0.

• Quenching Solution (Optional): A solution of a primary amine like glycine or tris(hydroxymethyl)aminomethane (Tris) to consume excess DNFB.

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Acid: 1 M Hydrochloric Acid (HCl) for pH adjustment post-reaction.

Step-by-Step Derivatization Protocol

• Sample Preparation: Pipette 100 µL of the sample or standard solution into a clean, amber glass vial.

• Buffering: Add 200 µL of the 0.1 M, pH 9.0 buffer to the vial. Vortex briefly. Causality: The basic pH ensures that the amine analyte is in its deprotonated, nucleophilic state, which is necessary for the reaction to proceed.

• Reagent Addition: Add 200 µL of the 10 mg/mL DNFB solution. Cap the vial tightly and vortex for 30 seconds. Causality: A molar excess of the derivatizing reagent is used to drive the reaction to completion.

• Incubation: Place the vial in a heating block or water bath set to 60 °C for 45-60 minutes. Protect from light by covering the heating block with aluminum foil. Causality: Heating accelerates the reaction rate. Light protection is crucial as DNP derivatives can be light-sensitive.

• Cooling & Termination: After incubation, remove the vial and cool it to room temperature. Some protocols recommend placing the vial in an ice bath to rapidly halt the reaction.

• Acidification: Add 50 µL of 1 M HCl to the vial. Vortex. Causality: Acidification stops the reaction and ensures all components are appropriately protonated for reversed-phase HPLC.

• Dilution & Injection: Dilute the final mixture with the mobile phase (e.g., add 450 µL) to a final volume of 1 mL. Filter through a 0.45 µm syringe filter if necessary, and inject into the HPLC system.

Typical HPLC Conditions & Data

The separation of DNP-derivatives is typically achieved using reversed-phase chromatography. The exact conditions must be optimized for the specific analyte.

Parameter	Typical Value/Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good hydrophobic retention for DNP derivatives.
Mobile Phase A	Water with 0.1% Formic or Acetic Acid	Acid modifier improves peak shape.
Mobile Phase B	Acetonitrile or Methanol	Strong organic solvent for eluting the derivatives.
Elution Mode	Gradient	Often required to separate multiple derivatives and reagent peaks.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temperature	30-40 °C	Improves efficiency and reduces viscosity.
Detection Wavelength	360 nm	Wavelength of maximum absorbance for DNP-amines.
Injection Volume	10-20 µL	Standard injection volume.

HPLC Method Development and Validation Workflow

Once the derivatization protocol is established, the entire analytical method must be validated to ensure it is fit for its intended purpose.[10][11] The validation process follows a logical sequence of experiments as outlined by regulatory bodies like the International Council for Harmonisation (ICH).

Figure 2: Workflow for HPLC Method Validation.

Safety and Handling Precautions

Dinitroaniline and its derivatives are hazardous compounds and must be handled with care.

• Toxicity: 2,4-Dinitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[12][13][14] Prolonged or repeated exposure may cause organ damage.[12]

• Handling: Always handle these chemicals in a well-ventilated chemical fume hood. Wear appropriate PPE, including nitrile gloves, a lab coat, and safety glasses.[15]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not discharge into the environment.

Conclusion

While the structural similarity of N,N-Dimethyl-2,4-dinitroaniline to established derivatization reagents is noted, a fundamental analysis of its chemical properties reveals its unsuitability for this application. The absence of a viable leaving group prevents it from participating in the necessary Nucleophilic Aromatic Substitution (SNAr) reaction. This application note serves as a guide to the underlying chemical principles and provides a robust, validated protocol for the use of 2,4-dinitrofluorobenzene (DNFB) as a reliable alternative for the derivatization of primary and secondary amines. Adherence to sound chemical principles, validated protocols, and rigorous safety practices is paramount for generating accurate and reliable analytical data in a research and development setting.

References

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). PubMed Central. Available at: [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). ResearchGate. Available at: [Link]

• Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with a New Pyrazoline Based Reagent. (2021). ResearchGate. Available at: [Link]

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. (2023). MDPI. Available at: [Link]

• Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with a New Pyrazoline Based reagent. (n.d.). Sultan Qaboos University Journal For Science. Available at: [Link]

• Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. (2004). PubMed. Available at: [Link]

• Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. (2015). ResearchGate. Available at: [Link]

• N,N-Dimethyl-2,4,6-trinitroaniline. (2018). SIELC Technologies. Available at: [Link]

• Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. (2004). ResearchGate. Available at: [Link]

• HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. (2023). World Journal of Pharmaceutical and Medical Research. Available at: [Link]

• Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. (2015). Semantic Scholar. Available at: [Link]

• Safety Data Sheet: N,N-dimethylaniline. (n.d.). Carl ROTH. Available at: [Link]

• Dinitroaniline. (n.d.). Wikipedia. Available at: [Link]

• Why N,N-dimethyl-2,4,6-trinitroaniline is much stronger base as compared to 2,4,6-trinitroaniline. (2018). Quora. Available at: [Link]

• The reaction of 2,4-dinitrofluorobenzene with aniline, cyclohexylamine, and 1,2-diaminocyclohexanes in aprotic solvents. A new approach to the 'dimer mechanism'. (1998). Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• SAFETY DATA SHEET - 2,4-Dinitroaniline. (2014). Chem Service. Available at: [Link]

• N,N-Dimethyl-2,4-dinitroaniline. (n.d.). PubChem. Available at: [Link]

• Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs. (2017). Google Patents.

• 2,4-DINITROANILINE. (n.d.). Organic Syntheses Procedure. Available at: [Link]

• HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone. (2019). cnki.com.cn. Available at: [Link]

• 2,4-Dinitroaniline. (n.d.). Wikipedia. Available at: [Link]

• Reaction of 2,4-Dinitrochlorobenzene with Aromatic Amines in Toluene: Effect of Nucleophile Structure. (2000). ResearchGate. Available at: [Link]

Sources

• 1. The reaction of 2,4-dinitrofluorobenzene with aniline, cyclohexylamine, and 1,2-diaminocyclohexanes in aprotic solvents. A new approach to the ‘dimer mechanism’ - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NN DIMETHYL ANILINE FOR SYNTHESIS | Ennore India Chemicals [ennoreindiachemicals.com]
• 5. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]
• 6. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. iomcworld.com [iomcworld.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. wjpmr.com [wjpmr.com]
• 12. fishersci.com [fishersci.com]
• 13. cdn.chemservice.com [cdn.chemservice.com]
• 14. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]
• 15. assets.thermofisher.cn [assets.thermofisher.cn]

Application of N,N-Dimethyl-2,4-dinitroaniline Chemistry in Mass Spectrometry: A Guide to Derivatization for Enhanced Analyte Detection

This technical guide provides a comprehensive overview and detailed protocols for the application of N,N-Dimethyl-2,4-dinitroaniline-based derivatization in mass spectrometry. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the chemical principles and practical workflows for enhancing the detection and quantification of low-abundance or poorly ionizable analytes.

Introduction: Overcoming Detection Challenges in Mass Spectrometry

In modern analytical science, particularly within metabolomics and drug development, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is an indispensable tool for the quantification of a myriad of metabolites.[1] However, many biologically significant molecules, such as amino acids, neurotransmitters, and biogenic amines, present analytical challenges due to their inherent chemical properties. These challenges often manifest as poor chromatographic retention, low ionization efficiency, and consequently, inadequate sensitivity.[1][2]

Chemical derivatization offers a robust solution by chemically modifying the target analytes to impart more favorable characteristics for LC-MS/MS analysis.[1] A well-designed derivatization reagent can significantly improve chromatographic separation and, more critically, enhance the ionization efficiency of the target molecules.[1] This application note introduces a proposed derivatization strategy leveraging the chemical scaffold of N,N-Dimethyl-2,4-dinitroaniline to address these analytical hurdles. While direct applications of N,N-Dimethyl-2,4-dinitroaniline are not extensively documented, the principles are drawn from the successful implementation of structurally related compounds, such as N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine (DMDNFB).[3][4]

The core of this strategy lies in the introduction of a permanently charged or readily protonatable moiety, which dramatically increases the analyte's response in electrospray ionization mass spectrometry (ESI-MS). The dinitrophenyl group also provides a characteristic mass tag, facilitating targeted analysis and identification.

The Derivatization Chemistry: A Proposed Mechanism

The foundational structure for our proposed derivatization agent is N,N-Dimethyl-2,4-dinitroaniline. To render this molecule reactive towards common functional groups like primary and secondary amines or phenols, a leaving group must be incorporated onto the aromatic ring. A common and effective strategy is the introduction of a fluorine atom, creating a reagent analogous to the well-established Sanger's reagent (2,4-dinitrofluorobenzene). For the purpose of this guide, we will refer to our proposed reagent as N,N-Dimethyl-5-fluoro-2,4-dinitroaniline (DMFA) .

The derivatization reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nitro groups strongly activate the aromatic ring towards nucleophilic attack, making the fluorine atom an excellent leaving group. Primary and secondary amines, as well as phenoxides, act as potent nucleophiles that attack the carbon atom to which the fluorine is attached.

The presence of the N,N-dimethylamino group is crucial for enhancing ESI-MS sensitivity in the positive ion mode. This tertiary amine group is readily protonated, providing a stable positive charge on the derivatized analyte, which is essential for efficient ion formation in the ESI source.

Caption: Step-by-step derivatization protocol.

Mass Spectrometry and Data Analysis

The derivatized analytes are amenable to analysis by reversed-phase liquid chromatography coupled with a tandem mass spectrometer.

LC-MS/MS Parameters

The following are suggested starting parameters that should be optimized for the specific analytes and LC-MS system.

Parameter	Recommended Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 10 min, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
MS Analysis Mode	Multiple Reaction Monitoring (MRM)

Expected Mass Transitions for MRM Analysis

The derivatization adds a fixed mass moiety to the analyte. The mass of the N,N-Dimethyl-2,4-dinitrophenyl group is approximately 194.05 Da. The precursor ion in the MRM experiment will be the [M+H]+ of the derivatized analyte. A characteristic product ion can often be generated from the neutral loss of the dimethylamino group or fragmentation of the dinitrophenyl structure.

Analyte (Example)	Molecular Weight (Da)	Derivatized [M+H]+ (m/z)	Proposed Product Ion (m/z)
Glycine	75.07	270.08	194.05
Alanine	89.09	284.10	194.05
Dopamine	153.18	348.19	194.05
Phenol	94.11	289.12	194.05

Conclusion

The proposed derivatization strategy utilizing a functionalized N,N-Dimethyl-2,4-dinitroaniline scaffold presents a powerful approach to enhance the sensitivity and analytical performance for a wide range of amine- and phenol-containing compounds in mass spectrometry. The introduction of a readily protonatable group through derivatization significantly improves ionization efficiency in ESI-MS. The detailed protocols and starting conditions provided in this application note serve as a robust foundation for researchers to develop and validate highly sensitive quantitative assays for their specific analytes of interest.

References

• PubChem. N,N-Dimethyl-2,4-dinitroaniline. National Center for Biotechnology Information. [Link]

• ResearchGate. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. [Link]

• PubMed. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. [Link]

• MDPI. Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. [Link]

• PubMed. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. [Link]

Sources

• 1. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Dimethyl-2,4-dinitroaniline for peptide sequencing and identification

An Application Note and Protocols for the Hypothetical Use of N,N-Dimethyl-2,4-dinitroaniline in Peptide Sequencing and Identification

Disclaimer: The following application note describes a hypothetical use of N,N-Dimethyl-2,4-dinitroaniline for peptide sequencing. As of the latest literature review, this compound is not a standard or documented reagent for this purpose. The proposed mechanisms and protocols are based on established principles of protein chemistry, drawing analogies to well-known N-terminal labeling agents. This document is intended for research and development professionals for conceptual purposes and would require significant experimental validation.

Introduction: A Novel Approach to N-Terminal Amino Acid Identification

The precise determination of the amino acid sequence of a peptide or protein is fundamental to understanding its biological function. For decades, the Edman degradation has been the cornerstone of N-terminal sequencing, allowing for the stepwise removal and identification of amino acids from the N-terminus of a polypeptide chain.[1][2][3] This method, however, has limitations, including the use of harsh chemicals and difficulties with certain modified N-termini.[2]

This has led to the exploration of alternative reagents and methods, including mass spectrometry-based approaches which have become increasingly dominant.[4][5][6] This application note explores the theoretical application of N,N-Dimethyl-2,4-dinitroaniline as a novel derivatizing agent for the identification of the N-terminal amino acid of a peptide. Structurally similar to Sanger's reagent (1-fluoro-2,4-dinitrobenzene or FDNB), N,N-Dimethyl-2,4-dinitroaniline offers a potential route for the covalent labeling of the N-terminal α-amino group. The resulting derivatized amino acid can then be identified following acid hydrolysis of the peptide, providing a snapshot of the N-terminus.

Proposed Mechanism of Action

The proposed mechanism for the reaction of N,N-Dimethyl-2,4-dinitroaniline with the N-terminal amino group of a peptide is analogous to nucleophilic aromatic substitution. The two electron-withdrawing nitro groups on the benzene ring activate the molecule for nucleophilic attack by the unprotonated α-amino group of the peptide.

The reaction is proposed to proceed as follows:

• Nucleophilic Attack: Under basic conditions, the N-terminal amino group of the peptide acts as a nucleophile, attacking the carbon atom bearing a suitable leaving group (e.g., a halogen, if synthesized from a halo-dinitrobenzene precursor) on the N,N-Dimethyl-2,4-dinitroaniline molecule.

• Formation of a Meisenheimer Complex: A transient, negatively charged intermediate, known as a Meisenheimer complex, is formed.

• Leaving Group Departure: The complex stabilizes by the departure of the leaving group, resulting in the formation of a stable, covalent bond between the dinitrophenyl group and the N-terminal amino acid.

The resulting N-terminally labeled peptide is highly colored (yellow), which can aid in visual tracking during purification steps.

Caption: Proposed reaction mechanism for N-terminal labeling.

Synthesis of N,N-Dimethyl-2,4-dinitroaniline

As N,N-Dimethyl-2,4-dinitroaniline is not a common laboratory chemical, its synthesis may be required. A plausible synthetic route is the reaction of 1-chloro-2,4-dinitrobenzene with an excess of dimethylamine.

Materials:

• 1-chloro-2,4-dinitrobenzene

• Dimethylamine (e.g., 40% solution in water)

• Ethanol

• Sodium bicarbonate

Procedure:

• Dissolve 1-chloro-2,4-dinitrobenzene in ethanol in a round-bottom flask.

• Add an excess of dimethylamine solution to the flask.

• Add sodium bicarbonate to neutralize the HCl formed during the reaction.

• Reflux the mixture for several hours. The progress of the reaction can be monitored by thin-layer chromatography.

• After the reaction is complete, cool the mixture and pour it into cold water to precipitate the product.

• Filter the yellow solid, wash it with water, and recrystallize from ethanol to obtain pure N,N-Dimethyl-2,4-dinitroaniline.

Safety Note: 1-chloro-2,4-dinitrobenzene is toxic and a skin irritant. Dimethylamine is corrosive and flammable. This synthesis should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol for N-Terminal Amino Acid Identification

This protocol details a single round of N-terminal amino acid identification. It does not allow for sequential analysis of the remaining peptide.

Part 1: Labeling of the Peptide

• Sample Preparation: Dissolve 1-10 nmol of the purified peptide in 100 µL of a coupling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5).

• Reagent Preparation: Prepare a 1% (w/v) solution of N,N-Dimethyl-2,4-dinitroaniline in ethanol.

• Coupling Reaction: Add a 10-fold molar excess of the N,N-Dimethyl-2,4-dinitroaniline solution to the peptide solution.

• Incubation: Incubate the reaction mixture at 40°C for 1 hour in the dark. A yellow color should develop, indicating the formation of the dinitrophenyl-peptide adduct.

• Purification: Remove the excess reagent and byproducts by solid-phase extraction (SPE) using a C18 cartridge or by precipitation with acetone.

Part 2: Hydrolysis of the Labeled Peptide

• Acid Hydrolysis: Dry the purified, labeled peptide and add 200 µL of 6 M HCl.

• Sealing: Seal the tube under vacuum.

• Incubation: Heat the sample at 110°C for 18-24 hours to completely hydrolyze all peptide bonds.

• Drying: After hydrolysis, cool the sample and remove the HCl by evaporation under vacuum.

Part 3: Identification of the Labeled N-Terminal Amino Acid

• Sample Reconstitution: Dissolve the dried hydrolysate in a suitable solvent (e.g., 50% acetonitrile/water).

• Analysis: The derivatized N-terminal amino acid can be identified by:

  • High-Performance Liquid Chromatography (HPLC): Inject the sample onto a reverse-phase HPLC column (e.g., C18) and compare the retention time of the yellow-colored peak with that of pre-synthesized standards of all 20 dinitrophenyl-amino acids.

  • Mass Spectrometry (MS): Analyze the sample by LC-MS/MS.[4][6] The derivatized amino acid will have a specific mass addition corresponding to the dinitrophenyl group. Fragmentation analysis can confirm the identity of the amino acid.[7]

Caption: Workflow for N-terminal amino acid identification.

Data Interpretation and Expected Results

The primary output of this protocol is the identification of a single amino acid.

• HPLC Analysis: A chromatogram will be generated, and the peak corresponding to the yellow dinitrophenyl-amino acid derivative is identified. By comparing its retention time to a library of standards, the N-terminal amino acid can be determined.

• Mass Spectrometry Analysis: The mass of the derivatized amino acid will be detected. The expected mass will be the mass of the amino acid residue plus the mass of the N,N-dimethyl-dinitrophenyl group.

Parameter	Description
Reagent	N,N-Dimethyl-2,4-dinitroaniline (DM-DNA)
Target	Free N-terminal α-amino group
Reaction pH	8.0 - 9.0
Reaction Time	1 hour
Reaction Temp.	40°C
Hydrolysis	6 M HCl, 110°C, 18-24 hours
Detection	HPLC (UV-Vis), Mass Spectrometry

Safety and Handling

Dinitroaniline compounds are classified as toxic and hazardous.[8][9][10]

• Toxicity: These compounds can be toxic if inhaled, ingested, or absorbed through the skin.[8][9][11] They may cause skin irritation and sensitization.[11]

• Handling: Always handle N,N-Dimethyl-2,4-dinitroaniline and its precursors in a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[12]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Limitations and Considerations

• Destructive Method: This protocol requires the complete hydrolysis of the peptide, meaning the rest of the sequence information is lost.

• Single-Step Analysis: Unlike Edman degradation, this is not a sequential method. It only identifies the N-terminal residue.

• Blocked N-Termini: This method will not work if the N-terminus of the peptide is chemically modified (e.g., acetylated or formylated).

• Side Reactions: Lysine residues, with their ε-amino groups, could also be labeled, leading to potential ambiguity if not properly analyzed.

Conclusion

The use of N,N-Dimethyl-2,4-dinitroaniline for N-terminal peptide labeling represents a hypothetical extension of classic protein chemistry principles. While theoretically sound, this method requires substantial empirical validation to establish its efficiency, reliability, and potential advantages or disadvantages compared to existing techniques. Researchers in drug development and proteomics may find this conceptual framework a useful starting point for developing novel analytical tools.

References

• After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing. Journal of the American Chemical Society.
• After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing. PubMed.
• Preparation of N-methyl-2,4-dinitroaniline. PrepChem.com.
• After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing. PMC - NIH.
• SAFETY D
• 4 - SAFETY D
• Mass Spectrometry Based Tools to Characterize DNA-Protein Cross-Linking by Bis-electrophiles. PMC - NIH.
• 2 - SAFETY D
• Peptide Sequencing by Edman Degrad
• Reagents for Protein Sequence Determina4on. University of Wisconsin-Stout.
• 2,4-dinitroaniline. Organic Syntheses Procedure.
• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. Course Hero.
• Rapid identification of DNA-binding proteins by mass spectrometry.
• Edman Degradation: Principles, Methods, and Optimization Str
• Safety Data Sheet: N,N-dimethylaniline. Carl ROTH.
• Edman degrad
• SAFETY D
• N,N-Dimethyl-2,4-dinitroaniline. PubChem.
• Identification of Protein N-termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. SpringerLink.
• 4 Steps of Edman Degrad
• N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degrad
• Protein Identification: Peptide Mapping vs. Tandem Mass Spectrometry.
• 2,4-Dinitroaniline. Wikipedia.
• Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research. PMC - PubMed Central.
• Protein Identification from Tandem Mass Spectra by Database Searching.

Sources

• 1. ehu.eus [ehu.eus]
• 2. Edman degradation - Wikipedia [en.wikipedia.org]
• 3. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Mass Spectrometry Based Tools to Characterize DNA-Protein Cross-Linking by Bis-electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein Identification: Peptide Mapping vs. Tandem Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 6. Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein Identification from Tandem Mass Spectra by Database Searching | Springer Nature Experiments [experiments.springernature.com]
• 8. fishersci.com [fishersci.com]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. fishersci.com [fishersci.com]

The Use of N,N-Dimethyl-2,4-dinitroaniline in Chromogenic Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Chromogenic Assays in Modern Research

Chromogenic assays are fundamental tools in biochemical and cellular research, enabling the detection and quantification of specific analytes or enzymatic activities through a visible color change.[1] The core principle of these assays lies in the enzymatic conversion of a colorless or weakly colored substrate (a chromogen) into a colored product.[2] The intensity of the resulting color, which can be measured spectrophotometrically, is proportional to the amount of analyte or the activity of the enzyme of interest.[1] Common enzymes utilized in these assays include alkaline phosphatase (AP), horseradish peroxidase (HRP), and β-galactosidase.[2] This document provides a detailed exploration of the potential application of N,N-Dimethyl-2,4-dinitroaniline as a chromogenic substrate, drawing parallels with the well-established use of the structurally similar compound, 1-chloro-2,4-dinitrobenzene (CDNB).

N,N-Dimethyl-2,4-dinitroaniline: A Candidate Chromogenic Substrate

N,N-Dimethyl-2,4-dinitroaniline is a yellow, crystalline organic compound with the chemical formula C₈H₉N₃O₄.[3] Its structure, featuring a dinitrophenyl group, makes it an intriguing candidate for chromogenic assays, particularly those involving nucleophilic aromatic substitution reactions. The two electron-withdrawing nitro groups render the carbon atoms of the benzene ring electrophilic and susceptible to attack by nucleophiles.

Property	Value	Source
Chemical Formula	C₈H₉N₃O₄	[3]
Molecular Weight	211.17 g/mol	[3]
Appearance	Yellow Powder	[4]
CAS Number	1670-17-3	[3]

Proposed Application: A Chromogenic Assay for Glutathione S-Transferase (GST) Activity

While direct, published protocols for the use of N,N-Dimethyl-2,4-dinitroaniline in chromogenic assays are not widely available, its structural similarity to 1-chloro-2,4-dinitrobenzene (CDNB) suggests a strong potential for its use as a substrate for Glutathione S-Transferase (GST). GSTs are a family of enzymes crucial for cellular detoxification, catalyzing the conjugation of reduced glutathione (GSH) to a variety of electrophilic compounds.[5] The established CDNB assay is a cornerstone method for measuring GST activity.[5][6]

The Underlying Chemistry: A Nucleophilic Aromatic Substitution Reaction

The proposed assay is based on the GST-catalyzed nucleophilic aromatic substitution reaction between N,N-Dimethyl-2,4-dinitroaniline and glutathione. In this reaction, the sulfhydryl group (-SH) of glutathione acts as a nucleophile, attacking the carbon atom to which the dimethylamino group is attached. The dimethylamino group serves as the leaving group. The resulting product, S-(2,4-dinitrophenyl)glutathione, is a colored conjugate that can be quantified by measuring the increase in absorbance at a specific wavelength, likely around 340 nm, similar to the CDNB assay.[2][7]

Figure 2. General workflow for the proposed GST chromogenic assay.

Safety Precautions

N,N-Dimethyl-2,4-dinitroaniline and related compounds should be handled with appropriate safety measures. Consult the Safety Data Sheet (SDS) before use. General precautions include:

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes. [8]* In case of contact, wash the affected area thoroughly with water. [8]* Dispose of waste according to institutional and local regulations.

Conclusion and Future Perspectives

The proposed chromogenic assay using N,N-Dimethyl-2,4-dinitroaniline offers a plausible and scientifically grounded method for the determination of Glutathione S-Transferase activity. Its operational similarity to the widely used CDNB assay provides a strong basis for its implementation and optimization. Further experimental validation is necessary to determine the kinetic parameters of N,N-Dimethyl-2,4-dinitroaniline with various GST isozymes and to confirm the molar extinction coefficient of the resulting conjugate. The development of novel chromogenic substrates like N,N-Dimethyl-2,4-dinitroaniline can expand the toolkit available to researchers for studying enzymatic activities and cellular detoxification pathways.

References

• GST Assay Protocol. (n.d.). San Diego State University. Retrieved from [Link]

• Habig, W. H., Pabst, M. J., & Jakoby, W. B. (1974). Glutathione S-transferases. The first enzymatic step in mercapturic acid formation. The Journal of biological chemistry, 249(22), 7130–7139.

• Glutathione S-transferase (GST) Assay Kit. (2000). G-Biosciences. Retrieved from [Link]

• Glutathione S-transferases Assay (GST). (n.d.). 3H Biomedical. Retrieved from [Link]

• N,N-Dimethyl-2,4-dinitroaniline. (n.d.). Analytica Chemie. Retrieved from [Link]

• Hasan, S. H., & Othman, N. S. (2020). Using of Diazotized 2,4-Dinitroaniline in Spectrophotometric Estimation of Phenylephrine Hydrochloride. Iraqi Journal of Pharmaceutical Sciences, 29(1), 72-80.

• N,N-Dimethyl-2,4-dinitroaniline. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bmrservice.com [bmrservice.com]
• 3. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 3hbiomedical.com [3hbiomedical.com]
• 6. Glutathione-S-Transferase (GST) activity assay for zooplankton samples [protocols.io]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. researchgate.net [researchgate.net]

Synthesis of N,N-Dimethyl-2,4-dinitroaniline: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the synthesis of N,N-Dimethyl-2,4-dinitroaniline, a compound of interest in chemical synthesis and materials science. The protocol details a robust experimental setup, grounded in the principles of nucleophilic aromatic substitution. This guide is intended for researchers, scientists, and professionals in drug development and related fields, offering in-depth procedural instructions, mechanistic insights, safety protocols, and analytical methods for product characterization.

Introduction

N,N-Dimethyl-2,4-dinitroaniline is a substituted aromatic amine characterized by the presence of two nitro groups and a dimethylamino substituent on the benzene ring. The electron-withdrawing nature of the nitro groups significantly influences the chemical reactivity of the molecule, making it a valuable intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals. The synthesis of this compound is a classic example of nucleophilic aromatic substitution (SNAr), a fundamental reaction in organic chemistry.

This application note provides a detailed, step-by-step protocol for the synthesis of N,N-Dimethyl-2,4-dinitroaniline from readily available starting materials. Beyond a simple recitation of steps, this guide elucidates the underlying chemical principles, ensuring a thorough understanding of the experimental choices.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of N,N-Dimethyl-2,4-dinitroaniline from 2,4-dinitrochlorobenzene and dimethylamine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This reaction is facilitated by the presence of strong electron-withdrawing groups (the two nitro groups) ortho and para to the leaving group (the chlorine atom).[1]

The mechanism can be described in two key steps:

• Nucleophilic Attack and Formation of a Meisenheimer Complex: The nucleophile, dimethylamine, attacks the carbon atom bearing the chlorine atom. This attack is possible because the electron-withdrawing nitro groups make this carbon atom electrophilic. This leads to the formation of a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1][2] The negative charge of this intermediate is delocalized over the aromatic ring and, crucially, onto the oxygen atoms of the nitro groups, which provides significant stabilization.[1]

• Elimination of the Leaving Group: In the second step, the aromaticity of the ring is restored by the elimination of the chloride ion, a good leaving group. This results in the formation of the final product, N,N-Dimethyl-2,4-dinitroaniline.

The overall reaction is a substitution of the chlorine atom by the dimethylamino group.

Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps and checkpoints to ensure a successful synthesis.

Materials and Reagents

Reagent/Material	Formula	Molecular Weight ( g/mol )	Quantity	Purity
2,4-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	10.13 g (0.05 mol)	>99%
Dimethylamine solution	(CH₃)₂NH	45.08	~25 mL (40% in water)	40% in H₂O
Ethanol	C₂H₅OH	46.07	100 mL	95%
Deionized Water	H₂O	18.02	As needed
Sodium Bicarbonate	NaHCO₃	84.01	As needed
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed

Equipment

• 250 mL three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Thermometer

• Büchner funnel and flask

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Melting point apparatus

Synthesis Procedure

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve 10.13 g (0.05 mol) of 2,4-dinitrochlorobenzene in 100 mL of 95% ethanol.

• Addition of Dimethylamine: While stirring the solution at room temperature, slowly add ~25 mL of a 40% aqueous solution of dimethylamine from the dropping funnel over a period of 30 minutes. An exothermic reaction will occur, and the color of the solution will change.

• Reaction at Reflux: After the addition is complete, heat the reaction mixture to reflux using a heating mantle and maintain the reflux for 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation of the Crude Product: After the reaction is complete, cool the mixture to room temperature. A yellow solid should precipitate. Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with cold deionized water until the washings are neutral (check with pH paper). This removes any remaining dimethylamine and other water-soluble impurities.

• Drying: Dry the crude product in a desiccator over anhydrous calcium chloride or in a vacuum oven at a low temperature.

Purification

Recrystallize the crude N,N-Dimethyl-2,4-dinitroaniline from a minimal amount of hot ethanol. Dissolve the crude product in hot ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath. Collect the purified crystals by vacuum filtration and dry them thoroughly.

Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

Handling of Reagents:

• 2,4-Dinitrochlorobenzene: This compound is toxic and an irritant. Avoid inhalation of dust and contact with skin and eyes.[3] Handle in a well-ventilated fume hood.

• Dimethylamine: This is a flammable and corrosive liquid. It has a strong, unpleasant odor. Handle with care in a fume hood.

• Ethanol: This is a flammable liquid. Keep away from open flames and other ignition sources.

Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization of N,N-Dimethyl-2,4-dinitroaniline

The identity and purity of the synthesized N,N-Dimethyl-2,4-dinitroaniline can be confirmed by the following analytical techniques:

• Melting Point: The purified product should have a sharp melting point. The reported melting point is in the range of 76.4-77.9°C.[4]

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the aromatic C-H, C=C, C-N, and N-O stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons and the methyl protons of the dimethylamino group.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and the methyl carbons.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of N,N-Dimethyl-2,4-dinitroaniline (211.18 g/mol ).[4]

Visualizations

Reaction Workflow

Caption: Experimental workflow for the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

Reaction Mechanism Diagram

Caption: Nucleophilic aromatic substitution (SNAr) mechanism.

References

• Material Safety Data Sheet - 6-Chloro-2,4-Dinitroaniline, 97%. Cole-Parmer. [Link]

• What is the reaction mechanism for the SnAr_2 reaction of 2,4-dinitrochlorobenzene and amine? Homework.Study.com. [Link]

• N-methyl-2,4-dinitroaniline | C7H7N3O4 | CID 74891. PubChem. [Link]

• What is the mechanism of 2,4-Dinitrochlorobenzene? Patsnap Synapse. [Link]

• N,N-Dimethyl-2,4-dinitroaniline. Analytica Chemie. [Link]

• N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340. PubChem. [Link]

Sources

• 1. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 2. homework.study.com [homework.study.com]
• 3. Page loading... [wap.guidechem.com]
• 4. N,N-Dimethyl-2,4-dinitroaniline - Analytica Chemie [analyticachemie.in]

The Strategic Role of N,N-Dimethyl-2,4-dinitroaniline in Modern Organic Synthesis: Application Notes and Protocols

Abstract

N,N-Dimethyl-2,4-dinitroaniline is a versatile and highly reactive intermediate in organic synthesis, serving as a crucial building block for a variety of complex molecules, particularly in the realms of medicinal chemistry and materials science. Its strategic importance lies in the differential reactivity of its two nitro groups, which allows for selective transformations to construct intricate molecular architectures. This guide provides an in-depth exploration of the synthesis, key reactions, and applications of N,N-Dimethyl-2,4-dinitroaniline, complete with detailed, field-proven protocols for its preparation and subsequent use in the synthesis of valuable downstream products such as substituted benzimidazoles.

Introduction: The Synthetic Utility of N,N-Dimethyl-2,4-dinitroaniline

N,N-Dimethyl-2,4-dinitroaniline belongs to the class of dinitroanilines, which are widely recognized as precursors for various industrial chemicals, including dyes and pesticides.[1] The presence of two electron-withdrawing nitro groups on the aniline ring significantly influences its chemical properties, rendering the aromatic core electron-deficient and activating it towards nucleophilic aromatic substitution. Furthermore, the distinct electronic and steric environments of the ortho and para nitro groups enable selective chemical manipulations, most notably the selective reduction of one nitro group. This feature is paramount to its utility as a synthetic intermediate, providing a gateway to ortho-phenylenediamines, which are key precursors for the synthesis of heterocyclic compounds.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, offering detailed protocols and the underlying chemical principles for the effective use of N,N-Dimethyl-2,4-dinitroaniline in a laboratory setting.

Synthesis of N,N-Dimethyl-2,4-dinitroaniline

The most common and efficient laboratory synthesis of N,N-Dimethyl-2,4-dinitroaniline involves the nucleophilic aromatic substitution (SNAr) of 1-chloro-2,4-dinitrobenzene with dimethylamine. The electron-deficient nature of the aromatic ring, due to the two nitro groups, facilitates the attack of the nucleophilic dimethylamine, leading to the displacement of the chloride leaving group.

An alternative route involves the direct nitration of N,N-dimethylaniline. However, this method can lead to a mixture of isomers and requires careful control of reaction conditions to achieve the desired 2,4-dinitro substitution pattern.[2]

Protocol: Synthesis via Nucleophilic Aromatic Substitution

This protocol is adapted from established procedures for the synthesis of related N-alkylated dinitroanilines.[3][4]

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Dimethylamine (40% aqueous solution or as dimethylamine hydrochloride)

• Sodium Bicarbonate (if using dimethylamine hydrochloride)

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Büchner funnel and flask

• Beakers

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-chloro-2,4-dinitrobenzene (1.0 eq) in ethanol.

• Addition of Dimethylamine: To the stirred solution, add a stoichiometric excess of dimethylamine (e.g., 2.2 eq). If using dimethylamine hydrochloride, add an equimolar amount of a base such as sodium bicarbonate to liberate the free amine.

• Reaction: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: After completion, allow the reaction mixture to cool to room temperature. The product, N,N-Dimethyl-2,4-dinitroaniline, will often precipitate out of the solution as a yellow solid.

• Purification: Collect the solid by vacuum filtration using a Büchner funnel. Wash the crude product with cold water and then a small amount of cold ethanol to remove any unreacted starting materials and byproducts. The product can be further purified by recrystallization from an appropriate solvent system, such as ethanol/water.

Expected Yield: 85-95% Melting Point: Approximately 87-89 °C

Mechanistic Insight

The synthesis proceeds via a classic SNAr mechanism. The nucleophilic dimethylamine attacks the electron-deficient carbon atom bearing the chlorine. This forms a negatively charged intermediate known as a Meisenheimer complex, which is stabilized by the electron-withdrawing nitro groups. The subsequent loss of the chloride ion restores the aromaticity of the ring, yielding the final product.

Caption: SNAr mechanism for the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

Key Applications as a Synthetic Intermediate

The true value of N,N-Dimethyl-2,4-dinitroaniline lies in its role as a precursor to more complex molecules. The selective reduction of one of its nitro groups is a pivotal transformation that opens up a wide array of synthetic possibilities.

Selective Reduction to N,N-Dimethyl-4-nitro-o-phenylenediamine

The selective reduction of the ortho-nitro group in the presence of the para-nitro group is a well-established transformation, often achieved using sulfide-based reagents in what is known as the Zinin reduction.[5] This selectivity is attributed to the steric hindrance around the ortho-nitro group and the electronic effects of the dimethylamino group.[6]

This protocol is based on general procedures for the selective reduction of dinitroanilines.[7][8]

Materials:

• N,N-Dimethyl-2,4-dinitroaniline

• Sodium sulfide nonahydrate (Na₂S·9H₂O) or Ammonium sulfide solution

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, suspend N,N-Dimethyl-2,4-dinitroaniline (1.0 eq) in a mixture of ethanol and water.

• Addition of Reducing Agent: While stirring, add a solution of sodium sulfide nonahydrate (typically 2-3 eq) in water portion-wise. The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, continue to heat the mixture at reflux for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup and Isolation: Cool the reaction mixture to room temperature. The product, N,N-Dimethyl-4-nitro-o-phenylenediamine, may precipitate. Alternatively, the mixture can be diluted with water and extracted with an organic solvent like ethyl acetate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Expected Yield: 60-80%

The Zinin reduction involves the transfer of electrons from the sulfide ion to the nitro group. The reaction proceeds through a series of intermediates, including nitroso and hydroxylamine species, before yielding the final amine. The selectivity for the ortho-nitro group is a subject of ongoing study but is believed to be influenced by a combination of steric and electronic factors.

Caption: Selective reduction of N,N-Dimethyl-2,4-dinitroaniline.

Synthesis of Substituted Benzimidazoles

The resulting N,N-Dimethyl-4-nitro-o-phenylenediamine is a valuable precursor for the synthesis of benzimidazoles, a class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[9] The synthesis typically involves the condensation of the o-phenylenediamine with an aldehyde.

This protocol is adapted from general methods for the synthesis of benzimidazoles from o-phenylenediamines.[10][11][12]

Materials:

• N,N-Dimethyl-4-nitro-o-phenylenediamine

• Substituted aldehyde (e.g., benzaldehyde)

• Sodium metabisulfite (Na₂S₂O₅) or another suitable oxidizing agent

• Dimethoxyethane (DME) or another suitable solvent

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve N,N-Dimethyl-4-nitro-o-phenylenediamine (1.0 eq) and the desired aldehyde (1.0-1.2 eq) in DME.

• Reaction: Add sodium metabisulfite (1.0-1.5 eq) to the mixture. Heat the reaction to reflux and maintain for 2-4 hours, monitoring the progress by TLC.

• Workup and Isolation: Upon completion, cool the reaction mixture and pour it into ice-cold water. The benzimidazole product will precipitate and can be collected by vacuum filtration.

• Purification: The crude product can be washed with water and then purified by recrystallization from an appropriate solvent.

Expected Yield: 70-90%

Caption: Synthesis of a substituted benzimidazole.

Characterization Data

Accurate characterization of N,N-Dimethyl-2,4-dinitroaniline is crucial for its use in subsequent synthetic steps. The following table summarizes key physicochemical and spectroscopic data.[1][13][14][15]

Property	Value
Molecular Formula	C₈H₉N₃O₄
Molecular Weight	211.17 g/mol
Appearance	Yellow crystalline solid
Melting Point	87-89 °C
1H NMR (CDCl₃)	δ (ppm): ~8.7 (d, 1H, Ar-H), ~8.3 (dd, 1H, Ar-H), ~7.2 (d, 1H, Ar-H), ~3.1 (s, 6H, N(CH₃)₂)
13C NMR (CDCl₃)	δ (ppm): ~148, ~145, ~137, ~128, ~121, ~118, ~41
FTIR (KBr, cm⁻¹)	~3100 (Ar C-H), ~2900 (Aliphatic C-H), ~1600 (Ar C=C), ~1530 & ~1340 (NO₂ asymmetric and symmetric stretching), ~1250 (C-N stretching)

Safety and Handling

N,N-Dimethyl-2,4-dinitroaniline, like other nitroaromatic compounds, should be handled with care in a well-ventilated fume hood.[16] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area immediately with plenty of water. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

N,N-Dimethyl-2,4-dinitroaniline is a valuable and versatile intermediate in organic synthesis. Its straightforward preparation and the ability to undergo selective transformations make it an important building block for a wide range of functional molecules, particularly in the synthesis of heterocyclic compounds with potential biological activity. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important synthetic tool in their research and development endeavors.

References

• PrepChem. Preparation of N-methyl-2,4-dinitroaniline. [Link]

• Organic Syntheses. m-NITRODIMETHYLANILINE. [Link]

• PubChem. N,N-Dimethyl-2,4-dinitroaniline. [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020-03-19). [Link]

• Organic Syntheses. 2,4-dinitroaniline. [Link]

• Scholars Research Library. Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. [Link]

• ScienceOpen. Supporting Information - Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst. [Link]

• SpectraBase. N,N-Diethyl-2,4-dinitro-aniline. [Link]

• Taylor & Francis Online. Microwave assisted, one-pot synthesis of 5-nitro- 2-aryl substituted-1H-benzimidazole libraries: Screening in vitro for antimicrobial activity. [Link]

• PMC. Concise synthesis of N-thiomethyl benzoimidazoles through base-promoted sequential multicomponent assembly. [Link]

• Gyan Sanchay. METHODS OF PREPARATION 1. Reduction of Nitro compounds: 2. Ammonolysis of Aryl halides:. [Link]

• Semantic Scholar. Infrared electroabsorption spectroscopy of N,N-dimethyl-p-nitroaniline in acetonitrile/C2Cl4: solvation of the solute and self-association of acetonitrile. [Link]

• Chemistry Stack Exchange. Selective nitro reduction of poly nitro compounds. [Link]

• Sciencemadness Discussion Board. Selective reduction of N-alkyl-dinitroanilines to N-alkyl-nitrophenylenediamine. [Link]

• ResearchGate. (PDF) Review of synthesis process of nitrobenzimidazole derivatives. [Link]

• PubMed. Synthesis and evaluation of dinitroanilines for treatment of cryptosporidiosis. [Link]

• PMC. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. [Link]

Sources

• 1. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Sciencemadness Discussion Board - Selective reduction of N-alkyl-dinitroanilines to N-alkyl-nitrophenylenediamine - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. Concise synthesis of N-thiomethyl benzoimidazoles through base-promoted sequential multicomponent assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. spectrabase.com [spectrabase.com]
• 15. N,N-DIMETHYL-4-NITROANILINE(100-23-2) 13C NMR [m.chemicalbook.com]
• 16. scienceopen.com [scienceopen.com]

Derivatization of primary and secondary amines with N,N-Dimethyl-2,4-dinitroaniline

Application Note & Protocol

Topic: A Comprehensive Guide to the Dinitrophenylation of Primary and Secondary Amines for Enhanced Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract

The quantitative analysis of primary and secondary amines is critical in pharmaceutical development, environmental monitoring, and biological research. However, many of these compounds lack a native chromophore or fluorophore, rendering their detection by common analytical techniques like High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection challenging.[1] This guide provides a detailed examination of the pre-column derivatization of amines using dinitrophenylating reagents, focusing on the classic and robust Sanger's reagent, 2,4-dinitrofluorobenzene (DNFB). This process, known as dinitrophenylation, converts amines into stable, yellow-colored N-dinitrophenyl (DNP) derivatives with strong UV absorbance, significantly enhancing detection sensitivity. We will explore the underlying reaction mechanism, provide validated, step-by-step protocols, and discuss critical parameters and troubleshooting to ensure reliable and reproducible results.

Principle and Core Application

Many aliphatic and aromatic amines are "UV-invisible," meaning they do not absorb light in the typical UV-Vis detector range (200-400 nm). Chemical derivatization addresses this limitation by covalently attaching a "tag" molecule with desirable properties to the analyte. The dinitrophenylation method employs an activated aromatic compound, most commonly 2,4-dinitrofluorobenzene (DNFB), to tag primary and secondary amino groups.

The reaction yields a highly stable N-dinitrophenyl (DNP) amine derivative. This derivative possesses two key advantages:

• Strong Chromophore: The dinitrophenyl group is an excellent chromophore, with a maximum absorbance wavelength (λmax) typically around 360 nm, a region with minimal interference from many common biological matrices.

• Improved Chromatography: The derivatization process increases the hydrophobicity of the analyte, often leading to better retention and separation on reversed-phase HPLC columns.

This method is widely applicable for the quantification of trace levels of amines in complex matrices, including active pharmaceutical ingredients (APIs), biological fluids, and environmental samples.[1][2] For instance, the reaction of dimethylamine (a secondary amine) with DNFB produces the specific derivative N,N-Dimethyl-2,4-dinitroaniline.[3]

The Derivatization Reaction: A Mechanistic Perspective

The core of this method is a well-understood chemical reaction: Nucleophilic Aromatic Substitution (SNAr) . Understanding this mechanism is crucial for optimizing the reaction conditions.

The process unfolds as follows:

• Activation: The benzene ring of DNFB is "activated" towards nucleophilic attack by the presence of two strongly electron-withdrawing nitro (-NO₂) groups. These groups pull electron density from the ring, making the carbon atom attached to the fluorine highly electron-deficient (electrophilic).

• Nucleophilic Attack: The primary or secondary amine, acting as a nucleophile, must be in its deprotonated, free-base form to have a reactive lone pair of electrons. This is why the reaction is conducted under alkaline conditions. The amine's lone pair attacks the electron-deficient carbon atom bonded to the fluorine.

• Formation of Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex, where the aromaticity of the ring is temporarily broken.

• Rearomatization and Product Formation: The complex is stabilized by the delocalization of the negative charge onto the nitro groups. The reaction concludes as the highly electronegative fluorine atom is expelled as a fluoride ion (F⁻), and the aromaticity of the ring is restored, yielding the stable DNP-amine derivative.

Figure 1: Nucleophilic Aromatic Substitution (SNAr) Mechanism.

Critical Experimental Parameters: A Self-Validating System

The success of the derivatization hinges on the precise control of several key parameters. Each parameter serves as an internal control point for a self-validating protocol.

Parameter	Recommended Condition	Rationale & Expertise Insights
pH	9.0 - 11.0 (Borate or Bicarbonate Buffer)	Causality: The nucleophilicity of an amine is dependent on its lone pair of electrons. At acidic or neutral pH, amines are protonated (R-NH₃⁺), rendering them non-nucleophilic. An alkaline environment ensures the amine exists in its free base form (R-NH₂). Field Insight: While higher pH increases the reaction rate, pH values above 11 can accelerate the hydrolysis of DNFB into 2,4-dinitrophenol, creating an interfering peak in the chromatogram and consuming the reagent. A pH of 9.5 is often the optimal compromise.
Solvent	Acetonitrile (ACN) or Methanol (MeOH)	Causality: The derivatization reagent (DNFB) and the resulting DNP-amine are often poorly soluble in purely aqueous solutions. A polar organic solvent like ACN is required to maintain the solubility of all reaction components. Field Insight: Ensure the final concentration of organic solvent in the reaction mixture is sufficient (typically >50%) to prevent precipitation, especially when working with hydrophobic amines.
Temperature	50 - 70 °C	Causality: The SNAr reaction, like most chemical reactions, is accelerated by heat. Incubation within this temperature range significantly reduces the required reaction time from hours to minutes. Field Insight: Use a calibrated heating block or water bath for consistency. Temperatures above 80°C may lead to sample degradation or solvent evaporation if vials are not properly sealed.
Reaction Time	30 - 60 minutes	Causality: Sufficient time must be allowed for the reaction to proceed to completion, ensuring all primary and secondary amines in the sample are derivatized for accurate quantification. Field Insight: The optimal time should be determined during method development by analyzing time points (e.g., 15, 30, 45, 60, 90 min) and selecting the point after which the product peak area no longer increases.
Reagent Ratio	5- to 10-fold molar excess of DNFB	Causality: According to Le Châtelier's principle, using a significant excess of one reactant (DNFB) drives the reaction equilibrium towards the product side, ensuring complete derivatization of the trace-level amine analyte. Field Insight: An excessive amount of DNFB can lead to a large reagent peak that may interfere with early-eluting analyte peaks. The excess can be quenched if necessary (see Protocol 4.3).

Detailed Experimental Protocol: Pre-column Derivatization for HPLC-UV

This protocol outlines the derivatization of a model secondary amine, dimethylamine (DMA), for analysis.

Materials and Reagents

• Dimethylamine (DMA) standard

• 2,4-dinitrofluorobenzene (DNFB), 99% purity

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Boric Acid

• Sodium Hydroxide (NaOH)

• Deionized (DI) Water, 18 MΩ·cm

• Volumetric flasks, pipettes, and autosampler vials

• Heating block or water bath set to 60°C

Reagent Preparation

• Borate Buffer (200 mM, pH 9.5): Dissolve 1.24 g of boric acid in 90 mL of DI water. Adjust the pH to 9.5 using a 1 M NaOH solution. Make up the final volume to 100 mL with DI water.

• DMA Stock Standard (1000 µg/mL): Accurately weigh 100 mg of dimethylamine HCl. Dissolve in and bring to volume in a 100 mL volumetric flask using a 50:50 ACN/Water mixture. Prepare working standards by serial dilution.

• DNFB Derivatizing Reagent (10 mg/mL): Accurately weigh 100 mg of DNFB and dissolve in 10 mL of ACN in a volumetric flask. This solution is light-sensitive and should be stored in an amber vial at 4°C.

Derivatization Workflow

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography Methods for the Analysis of N,N-Dimethyl-2,4-dinitroaniline and Its Derivatives

Abstract

This document provides a comprehensive guide to the development and application of a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N,N-Dimethyl-2,4-dinitroaniline. This method is designed for researchers, scientists, and professionals in drug development and quality control who require a reliable and validated protocol for the separation and quantification of this compound. The causality behind experimental choices, from mobile phase composition to detector settings, is explained to provide a deeper understanding of the chromatographic principles at play.

Introduction: The Significance of N,N-Dimethyl-2,4-dinitroaniline Analysis

N,N-Dimethyl-2,4-dinitroaniline is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes.[1] Its accurate quantification is critical for ensuring the purity of final products and for monitoring reaction kinetics. HPLC is the analytical technique of choice for this purpose due to its high specificity, sensitivity, and applicability to non-volatile and thermally labile compounds.[1][2] This application note details a reversed-phase HPLC (RP-HPLC) method that provides excellent separation and quantification of N,N-Dimethyl-2,4-dinitroaniline.

The primary challenge in the analysis of dinitroaniline derivatives is achieving adequate separation from structurally similar impurities and starting materials. The method described herein leverages the inherent properties of N,N-Dimethyl-2,4-dinitroaniline to achieve this goal.

Chromatographic Principles and Method Development Rationale

The selection of the chromatographic conditions is paramount for a successful separation. Here, we dissect the key decisions made in the development of this method.

• Reversed-Phase Chromatography: A C18 stationary phase is chosen for this method. N,N-Dimethyl-2,4-dinitroaniline is a moderately polar molecule, and a non-polar stationary phase like C18 provides excellent retention and separation based on hydrophobicity.

• Mobile Phase Selection: The mobile phase consists of a mixture of an organic solvent (acetonitrile) and an aqueous component (water). Acetonitrile is selected for its low viscosity and UV transparency. The ratio of acetonitrile to water is a critical parameter that controls the retention time of the analyte. An increase in the acetonitrile concentration will decrease the retention time.

• Impact of N,N-Dimethyl Substitution: Compared to its parent compound, 2,4-dinitroaniline, N,N-Dimethyl-2,4-dinitroaniline is more non-polar due to the presence of the two methyl groups. This increased hydrophobicity will lead to a longer retention time on a C18 column under the same mobile phase conditions. Therefore, a higher proportion of the organic solvent in the mobile phase may be necessary to achieve a reasonable analysis time.

• UV Detection: Dinitroaniline derivatives possess strong chromophores, making UV detection a highly sensitive and suitable choice. The wavelength of maximum absorbance (λmax) for 2,4-dinitroaniline is approximately 346 nm.[3][4] While the λmax for N,N-Dimethyl-2,4-dinitroaniline may be slightly different, this wavelength serves as an excellent starting point for method development.

Experimental Workflow

The overall experimental workflow for the analysis of N,N-Dimethyl-2,4-dinitroaniline is depicted in the following diagram.

Figure 1: General workflow for the HPLC analysis of N,N-Dimethyl-2,4-dinitroaniline.

Detailed Protocol: HPLC Analysis of N,N-Dimethyl-2,4-dinitroaniline

This protocol provides a step-by-step guide for the quantitative analysis of N,N-Dimethyl-2,4-dinitroaniline.

4.1. Instrumentation and Consumables

• High-Performance Liquid Chromatograph with a UV detector.[3]

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Autosampler.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• HPLC grade acetonitrile.

• Deionized water.

• N,N-Dimethyl-2,4-dinitroaniline reference standard.

4.2. Preparation of Solutions

• Mobile Phase: Prepare a mixture of acetonitrile and water (e.g., 60:40 v/v). The optimal ratio may need to be adjusted based on the specific column and system to achieve a desirable retention time (typically between 3 and 10 minutes). Degas the mobile phase before use.

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of N,N-Dimethyl-2,4-dinitroaniline reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).[1]

• Sample Preparation: Accurately weigh a known amount of the sample containing N,N-Dimethyl-2,4-dinitroaniline and dissolve it in a suitable volume of the mobile phase to obtain a concentration within the calibration range.[3] Filter the sample solution through a 0.45 µm membrane filter before injection.[3]

4.3. HPLC Conditions

Parameter	Recommended Setting	Justification
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v)	The ratio can be adjusted to optimize retention time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Column Temperature	30°C	Controlled temperature ensures reproducible retention times.[3]
Detection Wavelength	346 nm	Near the λmax for dinitroanilines, providing high sensitivity.[3][4]

4.4. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. This should include multiple injections of a working standard solution to evaluate parameters such as:

• Tailing factor: Should be ≤ 2.

• Theoretical plates: Should be ≥ 2000.

• Relative standard deviation (RSD) of peak area and retention time: Should be ≤ 2%.

Method Validation Parameters

A validated HPLC method ensures reliable and accurate results. The following table summarizes key validation parameters and their typical acceptance criteria, based on established methodologies for similar compounds.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.999[3]
Limit of Detection (LOD)	Typically in the ng/mL range.[5]
Limit of Quantification (LOQ)	Typically in the ng/mL to µg/mL range.[3][6]
Accuracy (% Recovery)	98 - 102%[3]
Precision (% RSD)	< 2%[3]
Specificity	High; capable of separating the analyte from other components.[3]

Data Analysis and Quantification

A calibration curve is constructed by plotting the peak area of the standard solutions against their corresponding concentrations. The concentration of N,N-Dimethyl-2,4-dinitroaniline in the sample is determined by interpolating its peak area on the calibration curve.[3]

Troubleshooting

Issue	Potential Cause	Suggested Solution
No peaks	- No injection made- Detector off- Incorrect mobile phase	- Check autosampler- Check detector settings- Verify mobile phase composition
Broad peaks	- Column contamination- High dead volume	- Wash or replace column- Check fittings and connections
Split peaks	- Clogged frit- Column void	- Replace frit- Replace column
Shifting retention times	- Inconsistent mobile phase composition- Fluctuating temperature- Column degradation	- Prepare fresh mobile phase- Use a column oven- Replace column

Conclusion

The reversed-phase HPLC method detailed in this application note provides a robust and reliable approach for the quantitative analysis of N,N-Dimethyl-2,4-dinitroaniline. By understanding the underlying chromatographic principles and carefully controlling the experimental parameters, researchers and scientists can achieve accurate and reproducible results, ensuring the quality and consistency of their products and research.

References

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020-03-19). Available at: [Link]

• Determination of Dinitroaniline Herbicide in Food Samples and Commercial Formulations Using Spectrophotometric Methods. ResearchGate. (2024-07-23). Available at: [Link]

• 2,4-dinitroaniline. Organic Syntheses Procedure. Available at: [Link]

• Development and Validation of an HPLC-FLD Method for the Determination of NDMA and NDEA Nitrosamines in Lisinopril Using Pre-Column Denitrosation and Derivatization Procedure. ResearchGate. (2022-11-02). Available at: [Link]

• Method 627: The Determination of Dinitroaniline Pesticides in Municipal and Industrial Wastewater. EPA. Available at: [Link]

• Process for the preparation of 2,4-dinitroaniline. Google Patents.

• Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection. ResearchGate. (2025-08-10). Available at: [Link]

• Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection. PubMed. Available at: [Link]

• UV-Vis absorption spectra changes in 2,4-dinitroaniline (5 · 10 −5 M)... ResearchGate. Available at: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

N,N-Dimethyl-2,4-dinitroaniline: Protocols for the Synthesis, Characterization, and Evaluation of a Promising Non-Linear Optical Material

An Application Guide for Researchers

Abstract

Organic molecules with significant non-linear optical (NLO) properties are at the forefront of materials science, offering vast potential in optoelectronics, including optical switching, frequency conversion, and data storage.[1] N,N-Dimethyl-2,4-dinitroaniline is a compelling candidate in this field. Its structure, featuring strong electron-donating (dimethylamino) and electron-withdrawing (dinitro) groups on an aromatic backbone, creates a significant intramolecular charge-transfer system. This electronic asymmetry is a key prerequisite for high molecular hyperpolarizability, the microscopic origin of NLO effects. This guide provides a comprehensive set of protocols for the synthesis, purification, characterization, and NLO evaluation of N,N-Dimethyl-2,4-dinitroaniline, designed for researchers in materials chemistry and physics.

Introduction: The Significance of Asymmetric Chromophores

The quest for advanced NLO materials has largely focused on organic "push-pull" systems.[2] In these molecules, an electron-donating group (the "push") and an electron-accepting group (the "pull") are connected by a π-conjugated bridge. This arrangement facilitates a charge redistribution under an intense electric field, such as that from a laser, leading to a non-linear polarization response. N,N-Dimethyl-2,4-dinitroaniline exemplifies this design. The dimethylamino group serves as a potent donor, while the two nitro groups act as strong acceptors. The second nitro group at the ortho position, compared to the more commonly studied N,N-dimethyl-4-nitroaniline[3], introduces further asymmetry, potentially influencing the crystal packing and the magnitude of the NLO response.

This document serves as a practical guide, detailing the necessary steps to work with this molecule, from its chemical synthesis to the quantification of its third-order NLO properties using the Z-scan technique.

Synthesis and Characterization

The foundation of any material study is the ability to produce and verify the compound of interest. This section provides protocols for the synthesis of N,N-Dimethyl-2,4-dinitroaniline via the nitration of N,N-dimethylaniline, followed by its purification and characterization.

Protocol 2.1: Synthesis of N,N-Dimethyl-2,4-dinitroaniline

Causality: This procedure is based on the electrophilic aromatic substitution of N,N-dimethylaniline. A nitrating mixture of nitric and sulfuric acid is used to generate the highly electrophilic nitronium ion (NO₂⁺). The sulfuric acid acts as a catalyst, protonating nitric acid to facilitate the loss of a water molecule and form the nitronium ion. The reaction is performed at low temperatures to control the exothermic reaction and minimize the formation of byproducts. The procedure is adapted from established methods for the nitration of dimethylaniline.[4]

Materials:

• N,N-dimethylaniline (reagent grade)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Crushed Ice

• Deionized Water

• Ethanol

Equipment:

• Three-neck round-bottom flask (500 mL)

• Dropping funnel

• Magnetic stirrer with stir bar

• Ice bath

• Thermometer

• Büchner funnel and filter flask

• Beakers

Procedure:

• Preparation of the Amine Salt: In the 500 mL flask, add 150 mL of concentrated sulfuric acid. Cool the flask in an ice bath to below 10°C.

• Slowly, and with vigorous stirring, add 30 g of N,N-dimethylaniline to the cold sulfuric acid. The addition should be dropwise to maintain the temperature below 20°C. This forms the dimethylaniline sulfate salt.

• Cool the resulting solution to 0-5°C using the ice bath.

• Preparation of the Nitrating Mixture: In a separate beaker, carefully add 25 mL of concentrated nitric acid to 50 mL of concentrated sulfuric acid, while cooling in an ice bath.

• Nitration Reaction: Add the nitrating mixture dropwise from the dropping funnel to the stirred solution of dimethylaniline sulfate. The temperature of the reaction mixture must be strictly maintained between 5°C and 10°C. This addition typically takes about 1.5 to 2 hours.

• After the addition is complete, continue stirring the mixture at 5-10°C for an additional hour.

• Precipitation: Pour the reaction mixture slowly and carefully into a large beaker containing 1 L of a stirred ice-water slurry. A yellow-orange precipitate will form.

• Isolation: Allow the mixture to stand for 30 minutes. Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the solid product thoroughly with cold water until the washings are neutral to pH paper. This removes residual acid.

• Dry the crude product in a desiccator or a vacuum oven at low heat (~50°C).

Protocol 2.2: Purification by Recrystallization

Causality: Recrystallization is a technique used to purify solid compounds. The principle is based on the differential solubility of the desired compound and its impurities in a given solvent at different temperatures. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, allowing for the formation of pure crystals upon cooling while impurities remain in the solution. Aqueous ethanol is often a suitable solvent for moderately polar organic compounds like dinitroanilines.[5]

Procedure:

• Transfer the crude N,N-Dimethyl-2,4-dinitroaniline to a suitably sized Erlenmeyer flask.

• Add a minimal amount of hot ethanol (or an ethanol/water mixture) to just dissolve the solid. Keep the solution heated on a hot plate while adding the solvent.

• Once fully dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified yellow-orange crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold ethanol and then dry them completely.

Fig. 2: Z-Scan Experimental Setup Diagram.

Experimental Procedure:

• Setup Alignment: Align the laser, focusing lens, and detector. Ensure the focused Gaussian beam profile is clean.

• Open-Aperture Scan: Remove the aperture (or open it fully).

• Move the sample from a position far from the focus (-z) to a position far past the focus (+z) using a motorized translation stage.

• Record the transmitted intensity at the detector as a function of the sample's z-position.

• Closed-Aperture Scan: Place a finite-sized aperture before the detector. The linear transmittance of the aperture (S) should typically be between 0.1 and 0.5. [6]6. Repeat the scan, moving the sample along the z-axis and recording the intensity passing through the aperture.

• Data Normalization: Normalize the transmitted intensity by dividing it by the intensity recorded when the sample is far from the focus.

Data Analysis

From the Z-scan data, the key third-order NLO parameters can be calculated.

• Non-linear Absorption Coefficient (β): This is determined from the open-aperture data. The normalized transmittance T(z) is fitted to the equation: T(z, S=1) = Σ [(-q₀(z))ᵐ / (m+1)!] for m = 0 to ∞ where q₀(z) = β * I₀ * L_eff / (1 + z²/z₀²). Here, I₀ is the on-axis intensity at the focus, z₀ is the Rayleigh range, and L_eff is the effective path length.

• Non-linear Refractive Index (n₂): The closed-aperture data is first divided by the open-aperture data to remove the influence of non-linear absorption. The resulting curve is then analyzed. The difference between the normalized peak and valley transmittance (ΔT_p-v) is directly proportional to the on-axis phase shift, ΔΦ₀, and is given by: ΔT_p-v ≈ 0.406(1-S)⁰.²⁵ |ΔΦ₀| The non-linear refractive index n₂ can then be calculated from ΔΦ₀ using the relation: ΔΦ₀ = k * n₂ * I₀ * L_eff, where k is the wave vector (2π/λ).

The real and imaginary parts of the third-order susceptibility (χ⁽³⁾) can be directly related to n₂ and β, respectively, providing a full characterization of the material's third-order NLO response. [7][8]

Parameter	Description	Determined From	Significance
n₂ (m²/W)	Non-linear refractive index	Closed-Aperture Z-Scan	Governs self-focusing/defocusing effects; crucial for optical switching.
β (m/W)	Non-linear absorption coefficient	Open-Aperture Z-Scan	Governs two-photon absorption; crucial for optical limiting applications.
Re(χ⁽³⁾) (esu)	Real part of the third-order susceptibility	Related to n₂	Describes the intensity-dependent refractive index.

| Im(χ⁽³⁾) (esu) | Imaginary part of the third-order susceptibility | Related to β | Describes the intensity-dependent absorption. |

Conclusion

N,N-Dimethyl-2,4-dinitroaniline serves as an excellent model compound for investigating structure-property relationships in the field of non-linear optics. The protocols outlined in this guide provide a clear and reproducible framework for the synthesis, purification, and comprehensive NLO characterization of this and similar organic chromophores. By systematically applying these experimental techniques, researchers can effectively screen and identify promising new materials for the next generation of photonic and optoelectronic devices.

References

• Research Plateau Publishers. Z-scan technique for nonlinear materials characterization: a review. Available from: [Link]

• Van Stryland, E.W., & Sheik-Bahae, M. Z-Scan Technique for Nonlinear Materials Characterization. SPIE Digital Library. Available from: [Link]

• Wikipedia. Z-scan technique. Available from: [Link]

• University of Central Florida. Z-Scan Measurements of Optical Nonlinearities. Available from: [Link]

• ALL SCIENCES PROCEEDINGS. Applications of the Z-Scan and I-Scan Methods in Nonlinear Optics. Available from: [Link]

• PrepChem.com. Preparation of N-methyl-2,4-dinitroaniline. Available from: [Link]

• Organic Syntheses. m-NITRODIMETHYLANILINE. Available from: [Link]

• ResearchGate. Experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials. Available from: [Link]

• Organic Syntheses. 2,4-dinitroaniline. Available from: [Link]

• National Institutes of Health (NIH). High Piezoelectric Output Voltage from Blue Fluorescent N,N-Dimethyl-4-nitroaniline Nano Crystals in Poly-L-Lactic Acid Electrospun Fibers. Available from: [Link]

• Johns Hopkins University Applied Physics Laboratory. MOLECULAR MATERIALS FOR NONLINEAR OPTICS. Available from: [Link]

Sources

• 1. secjhuapl.edu [secjhuapl.edu]
• 2. High Piezoelectric Output Voltage from Blue Fluorescent N,N-Dimethyl-4-nitroaniline Nano Crystals in Poly-L-Lactic Acid Electrospun Fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. prepchem.com [prepchem.com]
• 6. api.creol.ucf.edu [api.creol.ucf.edu]
• 7. researchplateau.com [researchplateau.com]
• 8. spiedigitallibrary.org [spiedigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Optimizing N,N-Dimethyl-2,4-dinitroaniline Synthesis

Welcome to the technical support center for the synthesis of N,N-Dimethyl-2,4-dinitroaniline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific challenges you may encounter during your experiments.

Understanding the Core Synthesis: A Mechanistic Overview

The primary route to N,N-Dimethyl-2,4-dinitroaniline involves the nucleophilic aromatic substitution (SNAr) of 2,4-dinitrochlorobenzene with dimethylamine. The two electron-withdrawing nitro groups on the aromatic ring activate it towards nucleophilic attack, making the chlorine atom a good leaving group.[1][2]

The reaction mechanism proceeds in two main steps:

• Nucleophilic Attack: The dimethylamine acts as a nucleophile and attacks the carbon atom bonded to the chlorine atom on the 2,4-dinitrochlorobenzene ring. This forms a negatively charged intermediate known as a Meisenheimer complex.[2][3]

• Leaving Group Departure: The chloride ion is then eliminated from the Meisenheimer complex, and the aromaticity of the ring is restored, yielding the final product, N,N-Dimethyl-2,4-dinitroaniline.[3]

An excess of dimethylamine or the presence of another base is crucial to neutralize the hydrochloric acid (HCl) formed as a byproduct, which would otherwise protonate the amine nucleophile and halt the reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

FAQ 1: My reaction is very slow or not proceeding to completion. What are the likely causes and how can I fix this?

Answer: A sluggish or incomplete reaction can be attributed to several factors. Let's break down the potential causes and their solutions.

Potential Cause 1: Insufficient Temperature

The amination of 2,4-dinitrochlorobenzene is temperature-dependent. While the reaction is exothermic, an initial activation energy must be overcome.

• Troubleshooting:

  • Ensure your reaction temperature is appropriate. For analogous reactions with ammonia or methylamine, temperatures can range from ambient to elevated (e.g., 80-115°C), sometimes under pressure.[4][5]

  • Gradually increase the temperature of your reaction mixture while monitoring the progress by Thin Layer Chromatography (TLC). Be cautious, as the reaction can become vigorous at higher temperatures.

Potential Cause 2: Inactivated Nucleophile

The presence of acid in the reaction mixture will protonate the dimethylamine, rendering it non-nucleophilic.

• Troubleshooting:

  • Ensure you are using a sufficient excess of dimethylamine to act as both the nucleophile and the acid scavenger. A 2 to 3-fold excess is a good starting point.

  • Alternatively, you can add a non-nucleophilic base, such as sodium carbonate or triethylamine, to neutralize the HCl formed during the reaction.

Potential Cause 3: Poor Quality Reagents

The purity of your starting materials is critical for a successful reaction.

• Troubleshooting:

  • Use high-purity 2,4-dinitrochlorobenzene. Impurities can interfere with the reaction.

  • Ensure your dimethylamine solution has the correct concentration and has not degraded.

FAQ 2: The yield of my reaction is consistently low. What are the common side reactions and how can I minimize them?

Answer: Low yields are often a result of competing side reactions. Identifying and suppressing these pathways is key to optimizing your synthesis.

Potential Side Reaction 1: Hydrolysis of the Starting Material

If water is present in the reaction mixture, and especially under basic conditions, 2,4-dinitrochlorobenzene can be hydrolyzed to 2,4-dinitrophenol.

• Troubleshooting:

  • Use anhydrous solvents to minimize the presence of water.

  • If using an aqueous solution of dimethylamine, be mindful of the reaction temperature and time to limit the competing hydrolysis reaction.

Potential Side Reaction 2: Formation of Other Substitution Products

While less common, if your dimethylamine is contaminated with other amines (e.g., monomethylamine), you may get a mixture of N-substituted dinitroanilines.

• Troubleshooting:

  • Use pure dimethylamine. If the purity is questionable, consider purifying it before use.

Experimental Protocol to Minimize Side Reactions:

A well-controlled, step-by-step procedure is essential. Below is a recommended protocol based on analogous syntheses.

• In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, dissolve 2,4-dinitrochlorobenzene in a suitable solvent like ethanol or isopropanol.

• With vigorous stirring, add a 40% aqueous solution of dimethylamine dropwise. The addition should be controlled to maintain the reaction temperature within a desired range (e.g., 25-30°C).

• After the addition is complete, gently heat the reaction mixture to reflux (around 80-90°C) and maintain for 1-2 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and then in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration and wash with cold water to remove any remaining salts.

FAQ 3: My final product is an oil or a low-melting solid, and the color is off. How can I effectively purify N,N-Dimethyl-2,4-dinitroaniline?

Answer: The expected product is a yellow crystalline solid with a melting point of approximately 76.4-77.9°C.[4] An oily or discolored product indicates the presence of impurities. Recrystallization is the most effective method for purification.

Choosing the Right Recrystallization Solvent:

The ideal solvent is one in which the desired compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For dinitroanilines, common and effective solvents include:

• Ethanol: A good first choice for recrystallization.

• Aqueous Ethanol: A mixture of ethanol and water can also be very effective.[6]

• Acetone: Dinitroanilines often show high solubility in hot acetone.[7]

• Ethyl Acetate: Another suitable solvent for recrystallization.[7]

Recrystallization Protocol:

• Transfer the crude product to an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent (e.g., ethanol) and heat the mixture gently with stirring until it boils.

• Continue adding small portions of the hot solvent until the solid just dissolves.

• If the solution is colored due to impurities, you can add a small amount of activated charcoal and boil for a few minutes.

• Perform a hot filtration to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature. Crystal formation should begin.

• Once at room temperature, place the flask in an ice bath to maximize the yield of crystals.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Dry the crystals in a vacuum oven at a moderate temperature.

Data Summary Table:

Parameter	Recommended Value/Solvent
Reaction Temperature	25-30°C (addition), 80-90°C (reflux)
Dimethylamine Excess	2-3 molar equivalents
Reaction Solvent	Ethanol, Isopropanol
Recrystallization Solvents	Ethanol, Aqueous Ethanol, Acetone, Ethyl Acetate
Expected Melting Point	76.4-77.9°C[4]

Visualizing the Workflow and Troubleshooting Logic

To further aid in your experimental design and troubleshooting, the following diagrams illustrate the synthesis workflow and a decision-making tree for addressing common issues.

Experimental Workflow Diagram:

Caption: A typical experimental workflow for the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

Troubleshooting Decision Tree:

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• N,N-Dimethyl-2,4-dinitroaniline. Analytica Chemie. [Link]

• Predict the major products of the following reactions. (a) 2,4-dinitrochlorobenzene + NaOCH3. Pearson. [Link]

• Preparation of N-methyl-2,4-dinitroaniline. PrepChem.com. [Link]

• Method for preparing 2,4-dinitroaniline.

• What is the reaction mechanism for the SnAr_2 reaction of 2,4-dinitrochlorobenzene and amine? Homework.Study.com. [Link]

• What is the mechanism of 2,4-Dinitrochlorobenzene? Patsnap Synapse. [Link]

• Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions. ScienceDirect. [Link]

Sources

• 1. Predict the major products of the following reactions. (a) 2,4-di... | Study Prep in Pearson+ [pearson.com]
• 2. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 3. homework.study.com [homework.study.com]
• 4. N,N-Dimethyl-2,4-dinitroaniline - Analytica Chemie [analyticachemie.in]
• 5. KR910005767B1 - Method for preparing 2,4-dinitroaniline - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. Redirecting [linkinghub.elsevier.com]

Technical Support Center: Troubleshooting Low Yield in N,N-Dimethyl-2,4-dinitroaniline Derivatization

Welcome to the technical support center for the derivatization of N,N-Dimethyl-2,4-dinitroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during this synthesis, with a primary focus on addressing the challenge of low product yield. Our approach is rooted in a deep understanding of the reaction mechanism and extensive laboratory experience.

Introduction: The Chemistry of N,N-Dimethyl-2,4-dinitroaniline Synthesis

The synthesis of N,N-Dimethyl-2,4-dinitroaniline is a classic example of a nucleophilic aromatic substitution (SNAr) reaction. In this process, the lone pair of electrons on the nitrogen atom of dimethylamine acts as a nucleophile, attacking the electron-deficient carbon atom of 2,4-dinitrochlorobenzene that bears the chlorine atom. The presence of two strongly electron-withdrawing nitro groups in the ortho and para positions is crucial for this reaction to proceed efficiently. These groups stabilize the negatively charged intermediate, known as a Meisenheimer complex, through resonance, thereby lowering the activation energy of the reaction.[1]

A successful derivatization hinges on the careful control of reaction parameters to favor the formation of the desired product and minimize side reactions. This guide will walk you through a systematic approach to identifying and resolving the root causes of low yield.

Troubleshooting Guide: A Question-and-Answer Approach

Issue 1: The reaction is sluggish or does not proceed to completion, resulting in a low yield.

Question: My reaction seems to be very slow, and even after an extended period, I still have a significant amount of unreacted 2,4-dinitrochlorobenzene. What could be the problem?

Answer: A sluggish or incomplete reaction is a common issue that can often be traced back to several key factors related to the reactants and reaction conditions.

Possible Causes and Solutions:

• Poor Quality of Starting Materials:

  • 2,4-Dinitrochlorobenzene: Technical grade 2,4-dinitrochlorobenzene may contain impurities that can interfere with the reaction.[2] It is advisable to use a recrystallized or high-purity grade of this starting material.

  • Dimethylamine: The dimethylamine solution should be fresh and of the correct concentration. Over time, the concentration of aqueous dimethylamine can decrease due to its volatility. It is also important to ensure that the dimethylamine has not been contaminated.

• Suboptimal Reaction Temperature:

  • The SNAr reaction is temperature-dependent. While some reactions with highly activated substrates can proceed at room temperature, gentle heating is often necessary to achieve a reasonable reaction rate. A typical temperature range for this reaction is between 50-100°C.[3] If the temperature is too low, the reaction will be slow. Conversely, excessively high temperatures can lead to the formation of byproducts and decomposition.

• Inadequate Mixing:

  • If the reaction mixture is not adequately stirred, localized depletion of reactants can occur, leading to a slower overall reaction rate. Ensure vigorous and consistent stirring throughout the reaction.

• Incorrect Solvent:

  • The choice of solvent can significantly impact the reaction rate. Polar aprotic solvents like DMF, DMSO, or acetonitrile are often preferred for SNAr reactions as they can solvate the cation without strongly solvating the nucleophile, thus enhancing its reactivity.[4] While the reaction can be performed in alcohols or even water, the rate may be slower.

Experimental Protocol: Verifying Starting Material Quality

• Melting Point Determination: Determine the melting point of your 2,4-dinitrochlorobenzene. Pure 2,4-dinitrochlorobenzene has a melting point of approximately 51-54°C.[5] A broad or depressed melting point indicates the presence of impurities.

• Recrystallization of 2,4-Dinitrochlorobenzene: If impurities are suspected, recrystallize the starting material from a suitable solvent such as ethanol.[2]

• Titration of Dimethylamine Solution: To confirm the concentration of your dimethylamine solution, perform a simple acid-base titration with a standardized solution of a strong acid (e.g., HCl).

Issue 2: The reaction produces a significant amount of byproducts, leading to a low yield of the desired product.

Question: I am getting a good conversion of my starting material, but the yield of N,N-Dimethyl-2,4-dinitroaniline is still low. My crude product seems to be a mixture of several compounds. What are the likely side reactions?

Answer: The formation of byproducts is a frequent cause of low yields. In the synthesis of N,N-Dimethyl-2,4-dinitroaniline, several side reactions can occur, primarily involving the nitro groups or reaction with residual water.

Possible Side Reactions and Byproducts:

• Hydrolysis of the Starting Material: If there is a significant amount of water present in the reaction mixture, and especially under basic conditions, 2,4-dinitrochlorobenzene can be hydrolyzed to 2,4-dinitrophenol. This byproduct can be difficult to separate from the desired product due to its similar polarity.

• Reaction with Impurities in Dimethylamine: Commercial dimethylamine can sometimes contain small amounts of monomethylamine or trimethylamine. Reaction with monomethylamine will produce N-methyl-2,4-dinitroaniline, while trimethylamine will not react.

• Formation of N-nitroso Compounds: Under certain conditions, especially if nitrites are present as impurities, N-nitrosamines can be formed. These are often highly colored and can contaminate the final product.[6]

Troubleshooting Workflow for Byproduct Formation

Caption: A troubleshooting workflow for identifying and mitigating byproduct formation.

Experimental Protocol: Thin Layer Chromatography (TLC) Analysis of Crude Product

• Prepare TLC Plate: Use a silica gel TLC plate.

• Spot Samples: Spot your crude reaction mixture, a standard of pure 2,4-dinitrochlorobenzene, and if available, a standard of N,N-Dimethyl-2,4-dinitroaniline.

• Develop Plate: Use a suitable solvent system, such as a mixture of ethyl acetate and hexane (e.g., 20:80 v/v), to develop the plate.

• Visualize: Visualize the spots under UV light. The presence of multiple spots in your crude product lane indicates the formation of byproducts.

Issue 3: The yield is low after the work-up and purification process.

Question: I seem to have a good amount of product in my crude reaction mixture, but I am losing a significant amount during extraction and purification. How can I improve my product recovery?

Answer: Product loss during work-up and purification is a common problem. The choice of extraction solvent, pH adjustments, and the purification method itself can all impact the final yield.

Key Considerations for Work-up and Purification:

• Extraction:

  • N,N-Dimethyl-2,4-dinitroaniline is a relatively nonpolar compound and is soluble in many organic solvents such as ethyl acetate, dichloromethane, and diethyl ether. Ensure you are using an appropriate extraction solvent and performing multiple extractions to maximize recovery from the aqueous phase.

  • The pH of the aqueous phase during extraction is important. The product is a weak base and can be protonated in strongly acidic solutions, which would increase its solubility in the aqueous phase. It is generally advisable to perform the extraction under neutral or slightly basic conditions.

• Purification:

  • Recrystallization: This is a common and effective method for purifying solid organic compounds. A suitable solvent system for the recrystallization of N,N-Dimethyl-2,4-dinitroaniline is a mixture of ethanol and water.[7] The goal is to find a solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain soluble at all temperatures.

  • Column Chromatography: If recrystallization does not provide a product of sufficient purity, column chromatography on silica gel can be employed. A gradient of ethyl acetate in hexane is a good starting point for the mobile phase.

Experimental Protocol: Optimized Recrystallization

• Dissolve Crude Product: Dissolve the crude product in a minimal amount of hot ethanol.

• Add Water: Slowly add hot water to the solution until it becomes slightly turbid.

• Clarify: Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallize: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to maximize crystal formation.

• Isolate and Dry: Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol-water mixture, and dry them thoroughly.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for this reaction?

A1: With optimized conditions and high-purity starting materials, the yield of N,N-Dimethyl-2,4-dinitroaniline can be quite high, often exceeding 90%. However, yields can vary significantly depending on the scale of the reaction and the specific conditions employed.

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction progress. By comparing the spot of the reaction mixture to the spots of the starting materials, you can determine when the 2,4-dinitrochlorobenzene has been consumed. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q3: What is the role of a base in this reaction?

A3: The reaction of 2,4-dinitrochlorobenzene with dimethylamine produces hydrochloric acid (HCl) as a byproduct. This acid will react with the basic dimethylamine to form a salt, effectively removing it from the reaction. Therefore, it is necessary to use at least two equivalents of dimethylamine: one to act as the nucleophile and one to act as a base to neutralize the HCl. Alternatively, a non-nucleophilic base, such as triethylamine or sodium carbonate, can be added to the reaction mixture to neutralize the acid.

Q4: Can I use a different leaving group on the aromatic ring?

A4: Yes, other halogens can be used as leaving groups. The reactivity generally follows the order F > Cl > Br > I for SNAr reactions. 2,4-Dinitrofluorobenzene is more reactive than 2,4-dinitrochlorobenzene and will react under milder conditions.[1]

Summary of Key Parameters for Yield Optimization

Parameter	Recommendation	Rationale
Starting Material Purity	Use high-purity or recrystallized 2,4-dinitrochlorobenzene and fresh, accurately concentrated dimethylamine solution.	Impurities can lead to side reactions and lower yields.[2]
Stoichiometry	Use at least two equivalents of dimethylamine per equivalent of 2,4-dinitrochlorobenzene, or one equivalent of dimethylamine and one equivalent of a non-nucleophilic base.	One equivalent of dimethylamine is consumed as a nucleophile, and the other neutralizes the HCl byproduct.
Solvent	A polar aprotic solvent such as DMF, DMSO, or acetonitrile is recommended.	These solvents enhance the nucleophilicity of the amine.[4]
Temperature	A reaction temperature between 50-100°C is a good starting point. This should be optimized for your specific setup.	Balances reaction rate with the potential for byproduct formation at higher temperatures.[3]
Reaction Time	Monitor the reaction by TLC to determine the optimal reaction time.	Avoid unnecessarily long reaction times which can lead to decomposition and byproduct formation.
Work-up	Extract the product with a suitable organic solvent under neutral or slightly basic conditions.	Prevents loss of the basic product into an acidic aqueous phase.
Purification	Recrystallization from an ethanol-water mixture is an effective purification method.	Provides a high-purity product with good recovery.[7]

Reaction Mechanism and Workflow Diagrams

Reaction Mechanism of N,N-Dimethyl-2,4-dinitroaniline Synthesis

Caption: The SNAr mechanism for the synthesis of N,N-Dimethyl-2,4-dinitroaniline.

References

• [This information is synthesized from general knowledge of SNAr reactions and is not directly

• Preparation of N-methyl-2,4-dinitroaniline. PrepChem.com. Available at: [Link]

• [This information is based on general organic chemistry principles for reaction work-ups.]
• [This information is based on general organic chemistry principles for reaction monitoring.]

• 2,4-dinitroaniline - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• [This information is based on general organic chemistry principles of stoichiometry in amine reactions.]

• Concerted Nucleophilic Aromatic Substitution Reactions - PMC - PubMed Central - NIH. National Center for Biotechnology Information. Available at: [Link]

• [This information is based on general organic chemistry principles of purific
• [This information is synthesized from multiple sources and general chemical knowledge.]
• [This information is based on general organic chemistry principles of reaction monitoring.]

• 2,4-Dinitrochlorobenzene - Wikipedia. Wikipedia. Available at: [Link]

• 16.6: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• DE2837529C2 - Process for the purification of nitrosamine-containing dinitroanilines - Google Patents. Google Patents.
• [This information is based on general organic chemistry principles.]
• [This information is based on general organic chemistry principles.]
• KR910005767B1 - Method for preparing 2,4-dinitroaniline - Google Patents. Google Patents.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. KR910005767B1 - Method for preparing 2,4-dinitroaniline - Google Patents [patents.google.com]
• 4. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 6. DE2837529C2 - Process for the purification of nitrosamine-containing dinitroanilines - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]

Common side products in the synthesis of N,N-Dimethyl-2,4-dinitroaniline

Welcome to the technical support center for the synthesis of N,N-Dimethyl-2,4-dinitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during the synthesis of this important chemical intermediate. Our goal is to equip you with the scientific understanding and practical solutions to optimize your synthetic protocols, ensure product purity, and mitigate the formation of common side products.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here, we address specific issues that may arise during the synthesis of N,N-Dimethyl-2,4-dinitroaniline, focusing on the common route involving the reaction of 2,4-dinitrochlorobenzene with dimethylamine.

FAQ 1: My reaction yield is lower than expected. What are the potential causes?

Low yields in the synthesis of N,N-Dimethyl-2,4-dinitroaniline can often be attributed to several factors, primarily related to side reactions of the starting material, 2,4-dinitrochlorobenzene.

Primary Cause: Hydrolysis of 2,4-Dinitrochlorobenzene

The most common side reaction is the hydrolysis of the starting material, 2,4-dinitrochlorobenzene, to form 2,4-dinitrophenol.[1][2] This occurs when water is present in the reaction mixture, and the hydroxide ions (or water itself at elevated temperatures) act as a nucleophile, attacking the carbon atom bearing the chlorine.[3] The presence of two electron-withdrawing nitro groups on the aromatic ring makes it highly susceptible to nucleophilic attack.[3]

Troubleshooting:

• Ensure Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried before use. The dimethylamine reagent should also be as dry as possible.

• Control of pH: If using an aqueous solution of dimethylamine, the reaction will be inherently basic. While a basic medium can catalyze the desired reaction, an excessively high concentration of hydroxide ions will favor the hydrolysis side reaction.[4] Careful control of the amount of base is crucial.

• Temperature Management: While heating is necessary to drive the reaction to completion, excessive temperatures can increase the rate of hydrolysis. Monitor and control the reaction temperature closely. A typical temperature range for this reaction is 60-90°C.[5]

FAQ 2: My final product has a brownish or off-yellow color. What are the likely impurities?

A discoloration of the final product often indicates the presence of side products. The expected product, N,N-Dimethyl-2,4-dinitroaniline, should be a yellow crystalline solid.

Potential Impurities:

• 2,4-Dinitrophenol: As mentioned above, this hydrolysis byproduct is a common impurity.[1][2]

• Isomeric Impurities: Technical grade 2,4-dinitrochlorobenzene may contain other isomers, such as 2,6-dinitrochlorobenzene. These isomers can also react with dimethylamine to produce the corresponding N,N-Dimethyl-dinitroaniline isomers, which can be difficult to separate from the desired product.[6]

• Products of Further Reaction: At high temperatures, there is a possibility of other, more complex side reactions occurring, leading to polymeric or tar-like substances.[6]

• Starting Material: Incomplete reaction will leave unreacted 2,4-dinitrochlorobenzene in the product.

Troubleshooting & Identification:

• Purity of Starting Materials: Use a high-purity grade of 2,4-dinitrochlorobenzene to minimize isomeric impurities.[6]

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the progress of the reaction and ensure the complete consumption of the starting material.

• Purification: The primary method for removing these impurities is recrystallization.

FAQ 3: I am concerned about the potential for N-nitrosamine impurities. Is this a valid concern and how can I mitigate it?

Yes, the formation of N-nitrosamines, specifically N-nitrosodimethylamine (NDMA), is a valid concern in reactions involving secondary amines like dimethylamine, especially in the presence of nitrosating agents.[5] NDMA is classified as a probable human carcinogen, and its presence, even in trace amounts, is a significant safety issue.[5]

Mechanism of NDMA Formation:

NDMA can be formed from the reaction of dimethylamine with nitrous acid (HONO), which can be generated in situ from nitrite sources under acidic conditions.[7] In the context of this synthesis, nitrosating agents could potentially be introduced through contaminated reagents or solvents, or formed under specific reaction conditions.

Mitigation Strategies:

• Avoid Nitrosating Agents: Ensure that all reagents, including dimethylamine and solvents, are free from nitrite or other nitrosating agents.

• Control of Reaction pH: While the reaction is typically run under basic conditions which are not favorable for nitrosation, localized acidic conditions should be avoided.

• Analytical Testing: It is crucial to test the final product for the presence of NDMA, especially if the product is intended for use in pharmaceutical applications. Sensitive analytical methods like GC-MS or LC-MS are required for this.[5]

Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethyl-2,4-dinitroaniline

This protocol is a general guideline. Reaction conditions may need to be optimized based on laboratory-specific equipment and reagent quality.

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Reagents:

  • 2,4-Dinitrochlorobenzene (1.0 eq)

  • Dimethylamine (2.0 - 3.0 eq, typically as a 40% aqueous solution or anhydrous in a suitable solvent)

  • Ethanol or another suitable solvent

• Procedure:

  • Dissolve 2,4-dinitrochlorobenzene in ethanol in the reaction flask.

  • Heat the mixture to a gentle reflux (around 70-80°C).

  • Add the dimethylamine solution dropwise from the dropping funnel over a period of 30-60 minutes.

  • After the addition is complete, continue to stir the reaction mixture at reflux for 2-4 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete (disappearance of the 2,4-dinitrochlorobenzene spot on TLC), cool the reaction mixture to room temperature.

  • Slowly add the reaction mixture to a beaker of cold water with stirring.

  • The crude N,N-Dimethyl-2,4-dinitroaniline will precipitate as a yellow solid.

  • Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

  • Dry the crude product in a vacuum oven at 50-60°C.

Protocol 2: Purification by Recrystallization

Recrystallization is an effective method for purifying the crude product.

• Solvent Selection: A mixed solvent system of ethanol and water is commonly used.[6] N,N-Dimethyl-2,4-dinitroaniline is soluble in hot ethanol and less soluble in cold ethanol and water.

• Procedure:

  • Dissolve the crude, dry product in a minimum amount of hot ethanol (near boiling).

  • If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

  • Hot filter the solution to remove the charcoal and any insoluble impurities.

  • Slowly add hot water to the hot ethanol solution until the solution becomes slightly turbid.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature. Crystals of pure N,N-Dimethyl-2,4-dinitroaniline will form.

  • Cool the mixture in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry.

Protocol 3: Purity Analysis by HPLC-UV

This method can be used to determine the purity of the final product and quantify impurities like 2,4-dinitrophenol.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Standard Preparation: Prepare standard solutions of N,N-Dimethyl-2,4-dinitroaniline and 2,4-dinitrophenol of known concentrations in the mobile phase.

• Sample Preparation: Accurately weigh and dissolve the synthesized product in the mobile phase to a known concentration.

• Analysis: Inject the standard and sample solutions. Purity is calculated based on the area percentage of the main peak. The presence of 2,4-dinitrophenol can be confirmed by comparing the retention time with the standard.

Data Presentation

Table 1: Common Solvents for Recrystallization of Dinitroanilines

Solvent/Solvent System	Suitability	Notes
Ethanol/Water	Excellent	Good for obtaining high purity crystals.[6]
Ethanol	Good	Can be used alone, but a mixed system with water often improves crystal formation.
Isopropanol	Fair	May be a suitable alternative to ethanol.
Toluene	Poor	Dinitroanilines generally have low solubility in toluene.

Visualizations

Reaction Mechanism and Side Reaction

The following diagram illustrates the primary reaction for the synthesis of N,N-Dimethyl-2,4-dinitroaniline and the competing hydrolysis side reaction.

Caption: Main reaction pathway and the hydrolysis side reaction.

Troubleshooting Workflow

This workflow provides a logical approach to diagnosing and resolving common issues during the synthesis.

Caption: A troubleshooting workflow for the synthesis.

References

• What is the reaction mechanism for the SnAr_2 reaction of 2,4-dinitrochlorobenzene and amine? (n.d.). Homework.Study.com. Retrieved from [Link]

• What is the mechanism of 2 ,4-Dinitrochlorobenzene? (2024, July 17). Patsnap Synapse. Retrieved from [Link]

• 2,4-dinitroaniline. (n.d.). Organic Syntheses. Retrieved from [Link]

• CN104045565A - Preparation method of 2,4-dinitrophenol. (n.d.). Google Patents.
• RU2488575C1 - Method of producing 2,4-dinitrophenol. (n.d.). Google Patents.

• Hydrolysis of 2,4-Dinitrochlorobenzene Catalyzed by Cationic Micelles. (n.d.). Taylor & Francis. Retrieved from [Link]

• Formation Mechanism of NDMA from Ranitidine, Trimethylamine, and Other Tertiary Amines during Chloramination: A Computational Study. (n.d.). NCBI. Retrieved from [Link]

• N-Nitrosodimethylamine. (n.d.). Wikipedia. Retrieved from [Link]

• Dinitroanilines and the respective N-nitrosamine impurities. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. CN104045565A - Preparation method of 2,4-dinitrophenol - Google Patents [patents.google.com]
• 2. RU2488575C1 - Method of producing 2,4-dinitrophenol - Google Patents [patents.google.com]
• 3. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. prepchem.com [prepchem.com]

Technical Support Center: Purification of Crude N,N-Dimethyl-2,4-dinitroaniline

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of crude N,N-Dimethyl-2,4-dinitroaniline. It is structured to offer practical, field-proven insights and troubleshooting solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude N,N-Dimethyl-2,4-dinitroaniline?

A1: The impurity profile of crude N,N-Dimethyl-2,4-dinitroaniline largely depends on the synthetic route. Common impurities may include unreacted starting materials, such as 2,4-dinitrochlorobenzene, and byproducts from side reactions. These can include regioisomers (like N,N-Dimethyl-2,6-dinitroaniline), or over-nitrated/under-nitrated species. In some cases, N-nitroso-dinitroanilines can also be present as unwanted byproducts.[1]

Q2: Which purification technique is generally most effective for N,N-Dimethyl-2,4-dinitroaniline?

A2: For most applications, recrystallization is the most effective and straightforward method for purifying N,N-Dimethyl-2,4-dinitroaniline, especially for removing minor impurities and achieving high purity.[2] However, if the crude product contains significant amounts of impurities with similar solubility profiles, column chromatography may be necessary for a more refined separation.[3]

Q3: What is a suitable solvent for the recrystallization of N,N-Dimethyl-2,4-dinitroaniline?

A3: A mixed solvent system is often ideal. Based on its structural analogues, a mixture of a polar solvent in which the compound is soluble at high temperatures (like ethanol or methanol) and a non-polar solvent in which it is less soluble at low temperatures (like water or hexane) can be effective.[4][5] For instance, recrystallization from aqueous alcohol is a common practice.[4] It is crucial to perform small-scale solubility tests to determine the optimal solvent and ratio for your specific crude product.

Q4: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point.[6][7][8] To resolve this, you can try the following:

• Add more of the "good" solvent: This keeps the compound in solution at a slightly lower temperature.[6][8]

• Use a different solvent system: Choose a solvent with a lower boiling point.

• Cool the solution more slowly: This allows crystals to form gradually instead of precipitating as an oil.[6]

• Scratch the inside of the flask: This can provide a surface for nucleation and induce crystallization.[7]

Q5: Can I use an acid-base extraction to purify N,N-Dimethyl-2,4-dinitroaniline?

A5: N,N-Dimethyl-2,4-dinitroaniline is a tertiary amine. While acid-base extractions are excellent for separating acidic, basic, and neutral compounds, the basicity of the dimethylamino group in this molecule is significantly reduced due to the electron-withdrawing effects of the two nitro groups.[9][10] Therefore, it may not be sufficiently basic to be effectively protonated and extracted into an aqueous acidic phase. However, an acidic wash could potentially remove more basic impurities.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification process.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Recovery After Recrystallization	1. Too much solvent used: A large amount of the product remains dissolved in the mother liquor.[6][8][11] 2. Premature crystallization: Crystals form in the funnel during hot filtration.[12] 3. Incomplete crystallization: The solution was not cooled for a sufficient amount of time or to a low enough temperature.[12]	1. Reduce solvent volume: Evaporate some of the solvent and attempt to recrystallize again.[6] Before discarding the mother liquor, cool it in an ice bath to see if more crystals form. 2. Pre-heat the filtration apparatus: Use a hot funnel and filter flask to prevent cooling and crystallization during filtration. 3. Extend cooling time/use an ice bath: Allow the flask to cool to room temperature undisturbed, then place it in an ice bath to maximize crystal formation.[7][12]
No Crystals Form Upon Cooling	1. Solution is not supersaturated: Too much solvent was used.[6][7] 2. High level of impurities: Impurities can sometimes inhibit crystal formation.	1. Induce crystallization: Try scratching the inner surface of the flask with a glass rod or adding a seed crystal of the pure compound.[7] If that fails, boil off some of the solvent to increase the concentration.[7] 2. Consider pre-purification: If the crude material is very impure, a preliminary purification by another method like column chromatography might be necessary.[6]
Poor Separation in Column Chromatography	1. Inappropriate solvent system (eluent): The polarity of the eluent is too high or too low. 2. Column overloading: Too much crude material was loaded onto the column. 3. Improper column packing: Channels or cracks in the stationary phase lead to poor separation.[13]	1. Optimize the eluent: Use Thin Layer Chromatography (TLC) to determine the best solvent system that gives good separation of the desired compound from its impurities. 2. Reduce the load: Use a larger column or load a smaller amount of the crude mixture. 3. Repack the column: Ensure the stationary phase is packed uniformly. The slurry method is generally preferred to minimize cracking.[13]
Colored Impurities Remain After Purification	1. Highly colored impurities are not removed by recrystallization. 2. The compound itself is colored.	1. Use activated charcoal: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use sparingly, as it can also adsorb your product.[8] 2. Verify the pure compound's color: N,N-Dimethyl-2,4-dinitroaniline is a yellow solid.[14]

Experimental Protocols

Protocol 1: Recrystallization of N,N-Dimethyl-2,4-dinitroaniline

This protocol outlines a general procedure for the recrystallization of crude N,N-Dimethyl-2,4-dinitroaniline using an ethanol/water solvent system.

Materials:

• Crude N,N-Dimethyl-2,4-dinitroaniline

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude N,N-Dimethyl-2,4-dinitroaniline in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture on a hot plate with gentle swirling until the solid dissolves completely. The goal is to use the minimum amount of hot solvent necessary.[11]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization.[12]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the mouth of the flask to prevent solvent evaporation. Slow cooling promotes the formation of larger, purer crystals.[7]

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 15-20 minutes to maximize the yield of crystals.[12]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Allow the crystals to air dry on the filter paper or in a desiccator. Determine the melting point of the purified crystals and compare it to the literature value to assess purity.

Visualizations

Workflow for Recrystallization

Caption: A decision tree for troubleshooting crystallization.

References

• 2.1: RECRYSTALLIZATION - Chemistry LibreTexts. Available from: [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. Available from: [Link]

• Acid–base extraction - Wikipedia. Available from: [Link]

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. Available from: [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts. Available from: [Link]

• What is an Acid and Base Extraction? - Engineering Ideas Clinic - Confluence. Available from: [Link]

• Recrystallization - Wired Chemist. Available from: [Link]

• Preparation of N-methyl-2,4-dinitroaniline - PrepChem.com. Available from: [Link]

• Recrystallization. --->. Available from: [Link]

• Amine workup : r/Chempros - Reddit. Available from: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Available from: [Link]

• US4136117A - Preparation of 2,6-dinitroanilines - Google Patents.

• Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H. Available from: [Link]

• N,N-dimethyl-4-nitrosoaniline | C8H10N2O | CID 8749 - PubChem. Available from: [Link]

• N,N-dimethyl-4-nitroaniline - Solubility of Things. Available from: [Link]

• A method for the purification of dinitroanilines - European Patent Office - EP 0893431 B1. Available from: [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. Available from: [Link]

• Isolation and Purification of Organic Compounds Extraction (Expt #2). Available from: [Link]

• Troubleshooting: The Workup - Department of Chemistry : University of Rochester. Available from: [Link]

• A second monoclinic polymorph of N-(2,4-dinitrophenyl)-2,4-dinitroaniline - PMC - NIH. Available from: [Link]

• Purification of N,N-Dimethylaniline - Chempedia - LookChem. Available from: [Link]

• m-NITRODIMETHYLANILINE - Organic Syntheses Procedure. Available from: [Link]

• 2,4-dinitroaniline - Organic Syntheses Procedure. Available from: [Link]

• DE2837529C2 - Process for the purification of nitrosamine-containing dinitroanilines - Google Patents.

• Which solvents should I use to recrystalize P-anisidine and DNP individually?. Available from: [Link]

• N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem. Available from: [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. Available from: [Link]

• Method 627: The Determination of Dinitroaniline Pesticides in Municipal and Industrial Wastewater - EPA. Available from: [Link]

• Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection - PubMed. Available from: [Link]

• US4102927A - Process for the preparation of 2,4-dinitroaniline - Google Patents.

• Recrystallization: Figure 1. Structure of Aniline | PDF | Solubility | Crystallization - Scribd. Available from: [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US4136117A - Preparation of 2,6-dinitroanilines - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. A second monoclinic polymorph of N-(2,4-dinitro­phen­yl)-2,4-dinitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. Recrystallization [wiredchemist.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. N,N-Dimethyl-2,4-dinitroaniline. CAS#: 1670-17-3 [m.chemicalbook.com]

Technical Support Center: Navigating the Separation of N,N-Dimethyl-2,4-dinitroaniline-Labeled Compounds

Welcome to the technical support center for challenges in the separation of N,N-Dimethyl-2,4-dinitroaniline (DMDNA)-labeled compounds. This guide is designed for researchers, scientists, and drug development professionals who utilize this labeling technique and encounter difficulties during the purification and analysis of their target molecules. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot effectively and optimize your separation workflows.

The 2,4-dinitrophenyl (DNP) group, including its N,N-dimethylated form, is a valuable chromophoric tag used for the derivatization of amines, amino acids, peptides, and other nucleophilic compounds.[1][2][3] This labeling facilitates detection and quantification, particularly in HPLC and TLC.[1][2] However, the physicochemical properties imparted by the DMDNA moiety can introduce specific challenges in achieving clean and efficient separations. This guide will address these common issues in a practical, question-and-answer format.

Part 1: Frequently Asked Questions (FAQs)

This section covers common questions regarding the behavior of DMDNA-labeled compounds during chromatographic separation.

Q1: Why do my DMDNA-labeled compounds exhibit poor peak shape (tailing or fronting) in reverse-phase HPLC?

A1: Poor peak shape is often a result of secondary interactions between the analyte and the stationary phase, or issues with the sample solvent. The DMDNA-labeled compound, while generally hydrophobic due to the dinitrophenyl group, also possesses polar nitro groups and a tertiary amine. This combination can lead to:

• Silanol Interactions: Residual, un-capped silanol groups on silica-based C18 columns can interact with the polar nitro groups and the dimethylamino group of your labeled compound, causing peak tailing.

• Sample Solvent Mismatch: Injecting your sample in a solvent significantly stronger (more organic) than the initial mobile phase can cause peak distortion, including fronting or splitting.[4]

• Overloading: Injecting too much sample can saturate the stationary phase, leading to broadened and asymmetric peaks.

Q2: I'm observing unexpected elution orders for my DMDNA-labeled analytes in reverse-phase HPLC. What could be the cause?

A2: While reverse-phase chromatography primarily separates based on hydrophobicity, the unique electronic properties of the DMDNA label can lead to alternative retention mechanisms.

• π-π Interactions: The electron-deficient dinitrophenyl ring can engage in π-π interactions with stationary phases that have aromatic character, such as phenyl-hexyl columns.[5][6] This can alter the expected elution order compared to a standard C18 column. Methanol in the mobile phase can enhance these interactions, while acetonitrile may suppress them.[5]

• pH Effects: The basicity of the N,N-dimethylamino group means that the overall charge of your labeled compound can change with the mobile phase pH. At low pH, this group will be protonated, increasing polarity and potentially leading to earlier elution. It's crucial to control the mobile phase pH, especially when separating compounds with different pKa values.[7][8]

Q3: My DMDNA-labeled compound seems to be degrading during separation, as evidenced by the appearance of extra peaks. Why is this happening?

A3: Nitroaromatic compounds can be susceptible to degradation under certain conditions.

• pH Instability: While generally stable, prolonged exposure to highly acidic or basic mobile phases could potentially lead to hydrolysis or other reactions, although this is less common for the N,N-dimethyl derivative compared to other dinitrophenyl compounds.

• Photodegradation: Dinitroaromatic compounds can be light-sensitive. Protecting your samples and standards from light during preparation and analysis is a good practice.

• Reductive Degradation: The nitro groups can be reduced. Ensure your solvents and reagents are free from reducing agents. In some specialized analyses, this reduction is intentionally used post-column to enhance fluorescence detection.[6]

Q4: For TLC analysis, I'm struggling to get good separation of my DMDNA-labeled compound from unreacted starting material or byproducts. What solvent systems are recommended?

A4: The key to good TLC separation is finding a mobile phase that provides differential migration of your components. For dinitrophenyl derivatives, a mixture of a non-polar and a moderately polar solvent is often effective.[9][10]

• Common Solvent Systems: Mixtures of hexane or cyclohexane with ethyl acetate are frequently used.[9] The ratio can be adjusted to optimize the separation. For more polar labeled compounds, dichloromethane/methanol or toluene/ethyl acetate systems might be more suitable.

• Polarity Considerations: In normal-phase TLC (e.g., on silica gel), less polar compounds will travel further up the plate (higher Rf value).[9] The DMDNA label adds significant polarity, but the nature of the attached molecule will determine the overall polarity.

Part 2: Troubleshooting Guides

This section provides more detailed, step-by-step guidance for resolving specific separation problems.

Guide 1: HPLC Troubleshooting for DMDNA-Labeled Compounds

Issue: Broad and Tailing Peaks in Reverse-Phase HPLC

This workflow will help you diagnose and resolve common causes of poor peak shape.

Caption: Workflow for troubleshooting poor peak shape in HPLC.

Detailed Protocol for Peak Tailing Reduction:

• Sample Solvent Check:

  • Rationale: Injecting a sample in a solvent like pure acetonitrile or methanol into a mobile phase with a high aqueous content (e.g., 95% water) can cause the sample to precipitate on the column head or travel through the column in a distorted band.[4]

  • Action: If possible, dissolve your sample directly in the initial mobile phase. If solubility is an issue, use the minimum amount of a stronger solvent and then dilute with the mobile phase.

• Mobile Phase pH Optimization:

  • Rationale: The N,N-dimethylamino group is basic. If the mobile phase pH is close to its pKa, both the protonated and neutral forms of your labeled compound will exist, leading to peak splitting or broadening. Operating at a pH at least 1.5-2 units away from the analyte's pKa ensures it is in a single ionic state.

  • Action: Introduce a buffer to your aqueous mobile phase. For basic compounds like DMDNA derivatives, a pH in the acidic range (e.g., pH 3.0 using a phosphate buffer) will ensure the amine is consistently protonated, often leading to sharper peaks.

• Column Health and Alternative Chemistries:

  • Rationale: Over time, columns can become contaminated with strongly retained sample components, or the stationary phase can degrade. This is especially true at the column inlet.

  • Action:

    • First, try back-flushing the column (disconnect from the detector first) with a series of strong solvents.

    • If peak shape does not improve, consider a column with end-capping to minimize silanol interactions.

    • For challenging separations of structurally similar isomers, a phenyl-hexyl column can offer alternative selectivity through π-π interactions.[5][6]

Quantitative Data Summary: Starting Conditions for HPLC Method Development

Parameter	Recommended Starting Point	Rationale
Column	C18, 2.1-4.6 mm ID, 50-150 mm length, <5 µm particles	A good general-purpose starting point for reverse-phase.
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Phosphate Buffer (pH 3.0)	Acid modifier improves peak shape for basic analytes.
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Acetonitrile is a stronger solvent; methanol can offer different selectivity.[5]
Gradient	5% to 95% B over 10-20 minutes	A good starting gradient to determine the approximate elution conditions.
Flow Rate	0.2-1.0 mL/min (for 2.1-4.6 mm ID columns)	Adjust based on column dimensions and desired analysis time.
Column Temp.	30-40 °C	Elevated temperature can improve efficiency and reduce viscosity.[11]
Detection	UV, at the λmax of the DNP chromophore (~340-360 nm)	Provides high sensitivity for DNP-labeled compounds.

Guide 2: TLC Troubleshooting for DMDNA-Labeled Compounds

Issue: Poor Resolution (Spots Overlap or Do Not Move)

This decision tree will guide you through optimizing your TLC separation.

Caption: Decision tree for troubleshooting TLC separations.

Detailed Protocol for TLC Optimization:

• Initial Solvent System Selection:

  • Rationale: The goal is to find a solvent system where the Rf value of your target compound is between 0.2 and 0.5, allowing for separation from both more polar and less polar impurities.

  • Action: Start with a 4:1 mixture of a non-polar solvent (e.g., Hexane) and a polar solvent (e.g., Ethyl Acetate). Run a TLC plate.

    • If the spots remain at the baseline (Rf ≈ 0), the mobile phase is not polar enough to move the compounds. Increase the proportion of the polar solvent (e.g., switch to 1:1 Hexane:Ethyl Acetate).

    • If the spots run with the solvent front (Rf ≈ 1), the mobile phase is too polar. Decrease the proportion of the polar solvent (e.g., switch to 9:1 Hexane:Ethyl Acetate).[9][12]

• Addressing Spot Streaking:

  • Rationale: Streaking is often caused by applying too much sample, which overloads the stationary phase. It can also occur if the sample is not fully soluble in the mobile phase or if it interacts too strongly with the silica gel.

  • Action:

    • Dilute your sample before spotting it on the TLC plate.

    • Ensure the spot is as small and concentrated as possible.

    • Adding a small amount of a slightly more polar solvent (like a drop of methanol in your spotting solvent) or a modifier (like a drop of acetic acid to the mobile phase for acidic compounds) can sometimes improve spot shape.

• Using Different Solvent Systems:

  • Rationale: If you cannot achieve separation with a simple two-component system, it indicates that the selectivity of that system is insufficient.

  • Action: Try a different combination of solvents. For example, if Hexane/Ethyl Acetate fails, try Dichloromethane/Methanol (for more polar compounds) or Toluene/Acetone. The different intermolecular interactions offered by these solvents can significantly alter the separation.

By systematically addressing these common challenges with a clear understanding of the underlying principles, you can develop robust and reliable separation methods for your N,N-Dimethyl-2,4-dinitroaniline-labeled compounds.

References

• F. A. J. T. M. van der Wiel, The dinitrophenyl group as a selective label in high-performance liquid chromatography of peptides, Analytical Biochemistry,
• A.G. Huesgen, Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum, Agilent Technologies, Inc.,
• Bhushan, R., & Arora, M. (2002). Thin layer chromatography of dansyl and dinitrophenyl derivatives of amino acids. A review.
• BenchChem, Technical Support Center: Optimizing HPLC Separation of Nitro-PAH Sulf
• Scribd, TLC Separ

• Meyer, V. R. (2010). Optimization Strategies in HPLC. ResearchGate, [Link]

• Longdom Publishing, Optimization of Chromatographic Methods: Tips for Achieving Reliable Results, Longdom Publishing, [Link]

• Scribd, Experiment 4:: TLC and HPLC of Nitroanilines, Scribd, [Link]

• Zahradníčková, H., et al. Determination of higher aliphatic amines and cyclohexylamine by TLC after derivatization with 1-fluoro-2,4-dinitrobenzene. ResearchGate, [Link]

• ResearchGate, Interpreting and troubleshooting anomalous HPLC results?, ResearchGate, [Link]

• Phenomenex, Don't Lose It: Troubleshooting Separation Changes, Phenomenex, [Link]

• Scribd, Nitroanilne TLC, Scribd, [Link]

Sources

• 1. The dinitrophenyl group as a selective label in high-performance liquid chromatography of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thin layer chromatography of dansyl and dinitrophenyl derivatives of amino acids. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. agilent.com [agilent.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. scribd.com [scribd.com]
• 11. longdom.org [longdom.org]
• 12. scribd.com [scribd.com]

Technical Support Center: Method Refinement for Quantitative Analysis of N,N-Dimethyl-2,4-dinitroaniline

Welcome to the technical support center dedicated to the quantitative analysis of N,N-Dimethyl-2,4-dinitroaniline. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and require robust, validated analytical methods. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and refine your methods effectively. The information herein is synthesized from established analytical principles and field-proven insights to ensure both accuracy and reliability in your results.

Troubleshooting Guide: Common Chromatographic & Baseline Issues

This section addresses specific, common problems encountered during the HPLC analysis of N,N-Dimethyl-2,4-dinitroaniline in a direct question-and-answer format.

Question: My chromatogram shows significant peak tailing for N,N-Dimethyl-2,4-dinitroaniline. What are the likely causes and solutions?

Answer: Peak tailing is a common issue where the peak shape is asymmetrical and elongates on the right side.[1] This is often due to unwanted secondary interactions between the analyte and the stationary phase or other system issues.

• Causality & Explanation: N,N-Dimethyl-2,4-dinitroaniline has functional groups that can interact with active sites (e.g., free silanols) on the silica backbone of a C18 column. These secondary interactions have different kinetics from the primary partitioning mechanism, leading to a tailed peak. Sample overload or using a sample solvent stronger than the mobile phase can also contribute.[1][2]

• Troubleshooting Steps:

  • Check Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte. While N,N-Dimethyl-2,4-dinitroaniline is a weak base, interactions can still be pH-dependent.

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are thoroughly end-capped have fewer free silanol groups, minimizing secondary interactions. Consider a column with low silanol activity.[3]

  • Reduce Injection Mass: Systematically reduce the concentration or volume of your injected sample to rule out mass overload.

  • Match Sample Solvent to Mobile Phase: Ensure your sample is dissolved in a solvent that is weaker than or identical to the mobile phase. Dissolving the sample in a much stronger solvent (e.g., pure acetonitrile when the mobile phase is 50% acetonitrile) can cause peak distortion.[4]

Question: The retention time for my analyte is inconsistent and drifting between injections. How can I stabilize it?

Answer: Retention time (RT) stability is critical for accurate peak identification and quantification. Drifting RTs often point to issues with the mobile phase, column temperature, or pump performance.[2]

• Causality & Explanation: The partitioning of the analyte between the mobile and stationary phases is a thermodynamic equilibrium. Any change in mobile phase composition, temperature, or flow rate will shift this equilibrium, altering the retention time.

• Troubleshooting Steps:

  • Ensure Proper Column Equilibration: Before starting a sequence, equilibrate the column with the mobile phase for a sufficient duration (e.g., 10-20 column volumes) until a stable baseline is achieved.[5] This is especially critical when changing mobile phases.

  • Use a Column Oven: Fluctuations in ambient laboratory temperature can cause RT shifts. A thermostatically controlled column oven provides a stable temperature environment, leading to highly reproducible retention times.[5]

  • Check Mobile Phase Preparation: Ensure the mobile phase is prepared consistently and accurately for each batch. If using a buffer, verify the pH. Premixing solvents is often more reliable than online mixing, especially for older HPLC systems.

  • Degas the Mobile Phase: Dissolved gases can form bubbles in the pump, leading to pressure fluctuations and inconsistent flow rates.[2] Always degas fresh mobile phases using sonication, vacuum filtration, or helium sparging.[5]

  • Inspect the Pump: Check the pump for leaks and ensure check valves are functioning correctly. Unstable pressure is a direct indicator of flow rate problems.[2]

Question: I am observing a noisy or drifting baseline. What are the primary sources and how can I fix them?

Answer: A stable baseline is the foundation of accurate quantification. Noise and drift can originate from the detector, the mobile phase, or the column.

• Causality & Explanation: Baseline noise can be caused by air bubbles, contamination, or electronic issues, while drift is often related to slow changes in temperature or mobile phase composition.[5][6]

• Troubleshooting Steps:

Issue	Potential Cause	Recommended Solution
Noisy Baseline	Contaminated mobile phase or detector cell.[4]	Use fresh, HPLC-grade solvents and filter all mobile phases.[5] Flush the system and detector cell with a strong solvent like isopropanol.
Air bubbles in the system.[5]	Thoroughly degas the mobile phase and prime the pump to remove any trapped air.[2][5]
Failing detector lamp.[5]	Check the lamp energy or intensity. Replace if it is below the manufacturer's recommended level.
Drifting Baseline	Insufficient column equilibration.[5]	Allow the column to equilibrate with the mobile phase until the baseline is flat and stable.
Temperature fluctuations.[2][5]	Use a column oven and ensure the detector is not exposed to drafts or direct sunlight.
Column bleed.[5]	This can occur with new columns or at high temperatures. Condition the column as per the manufacturer's instructions. If bleed persists, the column may need replacement.

Frequently Asked Questions (FAQs)

Q1: What is a reliable starting HPLC-UV method for the quantitative analysis of N,N-Dimethyl-2,4-dinitroaniline?

A robust starting point for method development is a reverse-phase HPLC method using a C18 column. N,N-Dimethyl-2,4-dinitroaniline has strong UV absorbance, making a UV detector highly suitable.

• Column: C18, 5 µm particle size, 4.6 x 150 mm

• Mobile Phase: Acetonitrile and Water (e.g., 60:40 v/v). Phosphoric acid can be added at a low concentration (e.g., 0.1%) to improve peak shape, but formic acid should be used for MS compatibility.[3]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: N,N-Dimethyl-2,4-dinitroaniline has a UV absorbance maximum around 346 nm, which provides good sensitivity and selectivity.[7]

• Column Temperature: 30 °C

• Injection Volume: 10 µL

This method should be optimized and validated for your specific application.

Q2: How should I prepare my samples and standards for analysis?

Accurate preparation is paramount for reliable quantification.

• Standard Preparation: Use a certified reference standard of N,N-Dimethyl-2,4-dinitroaniline. Prepare a stock solution in a suitable solvent like methanol or acetonitrile by accurately weighing the standard and using Class A volumetric flasks. Create a series of working standards by serial dilution of the stock solution to construct a calibration curve.

• Sample Preparation: The goal is to extract the analyte and remove interferences. This may involve liquid-liquid extraction, solid-phase extraction (SPE), or a simple "dilute-and-shoot" approach if the sample matrix is clean.[8] Always filter the final sample extract through a 0.2 or 0.45 µm syringe filter before injection to protect the column from particulates.[5]

Q3: What are the critical parameters for validating this analytical method?

Method validation provides documented evidence that the method is fit for its intended purpose.[9] Key parameters to assess according to regulatory guidelines include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the analyte concentration within a given range. An r² value of >0.999 is typically desired.

• Accuracy (% Recovery): The closeness of the test results to the true value.

• Precision (% RSD): The degree of agreement among individual test results when the procedure is applied repeatedly. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocols & Workflows

Protocol 1: General Purpose HPLC-UV Method

This protocol provides a detailed workflow for analyzing N,N-Dimethyl-2,4-dinitroaniline.

• Mobile Phase Preparation (Acetonitrile:Water 60:40):

  • Measure 600 mL of HPLC-grade acetonitrile into a 1 L graduated cylinder.

  • Measure 400 mL of HPLC-grade water into a separate graduated cylinder.

  • Combine the solvents in a 1 L glass reservoir bottle.

  • Degas the solution for 15 minutes using a bath sonicator or vacuum filtration.

• Standard & Sample Preparation:

  • Follow the guidelines in FAQ Q2 for preparing stock standards, calibration standards, and samples. The final diluent should be the mobile phase.

• HPLC System Setup & Equilibration:

  • Install a C18 column (4.6 x 150 mm, 5 µm) and set the column oven to 30 °C.

  • Set the UV detector wavelength to 346 nm.

  • Purge the pump lines with the mobile phase.

  • Set the flow rate to 1.0 mL/min and allow the system to equilibrate for at least 30 minutes or until a stable baseline is observed.

• Analytical Sequence:

  • Inject a solvent blank (mobile phase) to ensure the system is clean.

  • Inject the calibration standards in order from lowest to highest concentration.

  • Inject the samples.

  • Periodically inject a check standard (a mid-range calibration standard) to monitor system stability.

• Data Processing:

  • Integrate the peak corresponding to N,N-Dimethyl-2,4-dinitroaniline.

  • Generate a linear regression calibration curve by plotting peak area versus concentration for the standards.

  • Use the calibration curve equation to calculate the concentration of N,N-Dimethyl-2,4-dinitroaniline in the samples.

Visual Workflow & Troubleshooting Diagrams

The following diagrams illustrate the analytical workflow and a logical troubleshooting process.

Caption: A typical experimental workflow for quantitative HPLC analysis.

Caption: A decision tree for troubleshooting chromatographic peak tailing.

References

• SIELC Technologies. (n.d.). Separation of N,N-Dimethyl-2,4,6-trinitroaniline on Newcrom R1 HPLC column.
• Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC.
• Medikamenter Quality Services. (n.d.). Common Issues in HPLC Analysis.
• International Journal of Pharmaceutical Compounding. (2024). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• Labcompare. (n.d.). Troubleshooting Common HPLC Issues.
• Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems.
• PubChem. (n.d.). N,N-Dimethyl-2,4-dinitroaniline.
• Analytica Chemie. (n.d.). N,N-Dimethyl-2,4-dinitroaniline.
• U.S. Environmental Protection Agency. (n.d.). Method 627: The Determination of Dinitroaniline Pesticides in Municipal and Industrial Wastewater.
• BenchChem. (2025). A Comparative Guide to Analytical Method Validation for the Quantitative Analysis of Nitroanilines.
• BenchChem. (2025). A Comparative Guide to Spectrophotometric and Chromatographic Analysis of 2,4-Dinitroaniline.
• Loba Chemie. (2016). 2,4-DINITRO ANILINE FOR SYNTHESIS MSDS.
• Department of Drug Administration, Nepal. (n.d.). Guideline on Analytical Method Validation on Non-pharmacopoeial Products for Regulatory Approval.
• Thermo Fisher Scientific. (n.d.). Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.
• PubChem. (n.d.). 2,4-Dinitroaniline.
• ChemicalBook. (n.d.). N,N-Dimethyl-2,4-dinitroaniline.

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. labcompare.com [labcompare.com]
• 3. Separation of N,N-Dimethyl-2,4,6-trinitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. rheniumgroup.co.il [rheniumgroup.co.il]
• 5. medikamenterqs.com [medikamenterqs.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis

Welcome to the technical support center for LC-MS analysis. This guide is designed for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and overcome one of the most persistent challenges in quantitative LC-MS: matrix effects . Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your methods are both accurate and robust.

Frequently Asked Questions (FAQs): The Fundamentals of Matrix Effects

This section addresses the foundational concepts of matrix effects to provide a solid understanding before diving into troubleshooting.

Q1: What exactly is a "matrix effect" in LC-MS?

A: The matrix effect is the alteration—either suppression or enhancement—of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1][2] In simpler terms, everything in your sample that isn't your target analyte (e.g., salts, proteins, lipids, metabolites) can interfere with the process of turning your analyte into a charged ion in the mass spectrometer's source, leading to inaccurate quantitative results.[3][4][5] Ion suppression is the more common phenomenon.[6]

Q2: Why does this happen, particularly with electrospray ionization (ESI)?

A: ESI is highly susceptible to matrix effects because it relies on a delicate process of droplet formation, solvent evaporation, and charge competition at atmospheric pressure.[4][6] Co-eluting matrix components can disrupt this process in several ways:

• Competition for Charge: Endogenous compounds can compete with the analyte for protons or access to the droplet surface, reducing the number of charged analyte ions that reach the detector.[2][7]

• Changes in Droplet Properties: Less volatile matrix components can increase the viscosity or surface tension of the ESI droplets, hindering efficient solvent evaporation and preventing the release of gas-phase analyte ions.[2][7]

• Ion Source Contamination: Over time, non-volatile matrix components can build up in the ion source, leading to erratic signal response and decreased sensitivity.[8][9]

Q3: My signal intensity is low and inconsistent. How do I know if matrix effects are the culprit?

A: Low and irreproducible signal intensity is a classic symptom of matrix effects.[10] The definitive way to diagnose matrix effects is to perform a post-column infusion experiment . This qualitative test helps you visualize the specific retention time regions where ion suppression or enhancement occurs.[1][7][11] Alternatively, a post-extraction spike experiment can be used to quantify the extent of the effect.[1][3][12]

Q4: What are the most common sources of matrix effects in biological samples?

A: In bioanalysis (e.g., plasma, serum, urine), the primary culprits are phospholipids from cell membranes and proteins .[6][8] Phospholipids are particularly notorious because they often co-extract with analytes of interest and can elute across a wide chromatographic window, causing significant ion suppression.[8] Salts, endogenous metabolites, and co-administered drugs are also common sources of interference.[6]

Troubleshooting Guide: A Problem-Solving Approach

This section provides direct answers and actionable solutions to specific issues you may encounter during your experiments.

Q5: I've confirmed I have significant ion suppression. What is my first line of defense?

A: Your primary goal is to separate the analyte from the interfering matrix components. This can be approached from two main angles: improving sample preparation or optimizing chromatography. Improving sample preparation is generally the most effective strategy. [6]

A systematic approach is crucial. The diagram below outlines a logical workflow for diagnosing and mitigating matrix effects.

Caption: A decision workflow for troubleshooting matrix effects in LC-MS.

Q6: Which sample preparation technique is the best choice? Protein Precipitation, LLE, or SPE?

A: The "best" technique depends on your analyte, matrix, and desired level of cleanliness versus throughput. There is a trade-off between simplicity and effectiveness.[13]

Technique	Principle	Pros	Cons	Best For...
Protein Precipitation (PPT)	An organic solvent (e.g., acetonitrile) is added to denature and precipitate proteins.	Fast, simple, inexpensive, high recovery for many analytes.[14]	Least effective at removing phospholipids and other interferences , leading to significant matrix effects.[15] Dilutes the sample.	High-throughput screening where some matrix effect can be tolerated or compensated for.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquids (aqueous and organic) based on its solubility.[13][16]	Provides cleaner extracts than PPT, can concentrate the analyte.[13] Good for removing salts and highly polar interferences.	More labor-intensive, uses larger volumes of organic solvents, recovery can be lower for polar analytes.[13][15]	Extracting non-polar or moderately polar compounds from aqueous matrices.[16]
Solid-Phase Extraction (SPE)	Analyte is selectively retained on a solid sorbent while interferences are washed away.	Most selective and effective method for removing interferences , including phospholipids.[3][16][17] Can concentrate the analyte.	Most complex and time-consuming method to develop, higher cost per sample.[13]	Assays requiring the highest sensitivity and accuracy, especially for complex matrices like plasma or tissue.[16]

Expert Insight: For removing phospholipids, specialized SPE phases like mixed-mode (combining reversed-phase and ion-exchange) or specific phospholipid removal plates (e.g., HybridSPE) are highly effective and can produce exceptionally clean extracts.[8][15][18]

Q7: I've improved my sample prep, but still see some suppression. How can I use chromatography to help?

A: Chromatographic optimization aims to separate your analyte's peak from the region of ion suppression you identified in your post-column infusion experiment.

• Modify the Gradient: Adjusting the gradient slope or duration can shift the retention time of your analyte away from co-eluting interferences.[3]

• Change Column Chemistry: Switching to a column with a different stationary phase (e.g., C18 to Phenyl-Hexyl or a polar-embedded phase) can alter the selectivity of the separation, resolving the analyte from matrix components.

• Use a Divert Valve: Program a divert valve to send the highly contaminated, early-eluting portion of the run (containing salts and polar interferences) to waste instead of the MS source.[1] This reduces source contamination and minimizes suppression in the early part of the chromatogram.

• Consider Metal-Free Systems: For analytes prone to chelation (e.g., phosphorylated compounds), interactions with stainless steel components in standard HPLC columns can cause peak tailing and signal suppression.[19] Using metal-free or PEEK-lined columns can recover signal and improve peak shape in these specific cases.[19]

Q8: Can I just compensate for matrix effects instead of eliminating them?

A: Yes, compensation is a valid and widely used strategy, especially when matrix effects are consistent across samples. The key is to use an appropriate internal standard (IS) and calibration strategy.

• Stable Isotope-Labeled Internal Standards (SIL-IS): This is the gold standard for compensation.[7][20] A SIL-IS is an analog of your analyte where several atoms (e.g., ¹H, ¹²C) are replaced with heavier stable isotopes (e.g., ²H/D, ¹³C). It has nearly identical chemical properties and retention time to the analyte, meaning it experiences the same extraction inefficiencies and matrix effects.[21] Because you are measuring the ratio of the analyte to the SIL-IS, the variability caused by suppression is canceled out.[3]

• Matrix-Matched Calibration: If a SIL-IS is unavailable or too expensive, creating your calibration standards in a blank matrix extract (that is identical to your sample matrix) can compensate for the effect.[3][22] This ensures that your standards and samples experience the same degree of suppression or enhancement. However, this relies on the assumption that the matrix effect is consistent from lot-to-lot of the blank matrix, which is not always true.[21][23]

Causality Note: A SIL-IS is superior because it compensates for matrix effects on a sample-by-sample basis. Matrix-matched calibration only compensates for the average matrix effect of the blank matrix pool used to create the curve.[20]

Q9: I'm using a "Dilute-and-Shoot" method for urine analysis and my results are erratic. Why?

A: "Dilute-and-shoot" is a fast and simple method, but it is also the most susceptible to matrix effects because it involves no cleanup.[13][24] While dilution reduces the concentration of matrix components, it does not remove them.[1][25] Urine composition can vary dramatically between individuals (due to diet, hydration, etc.), leading to highly variable matrix effects and poor reproducibility.[24] For reliable quantification, especially at low concentrations, a more robust sample preparation method like SPE or LLE is strongly recommended.

In-Depth Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects via Post-Column Infusion

This experiment is the definitive method to visualize at which retention times ion suppression or enhancement occurs.

Objective: To create a "matrix effect profile" for a given blank matrix extract.

Methodology:

• System Setup: Use a 'T' connector to introduce a constant flow of your analyte standard solution into the mobile phase stream after the analytical column but before the MS ion source.[1][12]

• Analyte Infusion: Using a syringe pump, infuse a solution of your pure analyte (at a concentration that gives a strong, stable signal) at a low, constant flow rate (e.g., 10-20 µL/min).[23][26]

• Establish Baseline: Start the LC flow and the analyte infusion. Allow the mass spectrometer signal for your analyte to stabilize, creating a high, flat baseline.[12]

• Inject Blank Matrix: Once the baseline is stable, inject a blank matrix sample that has been processed using your standard sample preparation procedure.[11][12]

• Analyze the Chromatogram: Monitor the analyte's signal.

  • A dip or drop in the baseline indicates a region of ion suppression .[7]

  • A rise in the baseline indicates a region of ion enhancement .

  • The retention times of these disturbances show you where co-eluting matrix components are interfering.[11]

Caption: Experimental setup for a post-column infusion experiment.

Protocol 2: A Generic Solid-Phase Extraction (SPE) Protocol for Phospholipid Removal

This protocol provides a starting point for developing a mixed-mode SPE method for basic analytes in plasma, designed to effectively remove phospholipids.

Objective: To isolate a basic analyte from plasma while maximizing the removal of proteins and phospholipids.

Materials:

• Mixed-mode Strong Cation Exchange (MCX) SPE cartridges.

• Plasma sample with added internal standard (SIL-IS).

• Reagents: Methanol, Acetonitrile, Formic Acid, Ammonium Hydroxide.

Methodology:

• Sample Pre-treatment: Precipitate 0.5 mL of plasma by adding 1.5 mL of 2% formic acid in acetonitrile. Vortex and centrifuge to pellet the proteins.[27]

• Conditioning: Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water. Do not let the sorbent go dry.

• Loading: Load the supernatant from the pre-treatment step onto the conditioned cartridge. The acidic conditions ensure the basic analyte is positively charged and retained by the cation exchange mechanism.

• Washing (Step 1 - Polar Interferences): Wash the cartridge with 1 mL of 2% formic acid in water. This removes salts and other highly polar interferences.

• Washing (Step 2 - Non-polar Interferences): Wash the cartridge with 1 mL of methanol. This step is crucial for removing non-polar interferences like phospholipids, which are retained by reversed-phase interactions.

• Elution: Elute the target basic analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the analyte, disrupting its interaction with the cation exchange sorbent and allowing it to elute.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of mobile phase for LC-MS analysis.

References

• Stahnke, H., Kittlaus, S., Kempe, G., & Hummert, C. (2012). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. MDPI. Available at: [Link]

• Li, W., & Tse, F. L. (2010). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]

• P.C. Iraneta, M.E. Dwyer, J.D. Jones. (2015). Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC North America. Available at: [Link]

• Bird, A. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. Available at: [Link]

• Jones, J., & O'Connor, D. (n.d.). Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. Waters Corporation. Available at: [Link]

• Cappiello, A., Famiglini, G., Palma, P., Pierini, E., Salple, P., & Termopoli, V. (2008). Overcoming matrix effects in liquid chromatography-mass spectrometry. Analytical Chemistry, 80(23), 9343-9348. Available at: [Link]

• Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Opentrons. Available at: [Link]

• YouTube. (2023). Troubleshooting ion suppression in LC–MS analysis. YouTube. Available at: [Link]

• Stahnke, H., Kittlaus, S., Kempe, G., & Hummert, C. (2012). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules, 17(5), 5925-5944. Available at: [Link]

• LCGC International. (n.d.). An Uncommon Fix for LC–MS Ion Suppression. LCGC International. Available at: [Link]

• ZefSci. (2024). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Available at: [Link]

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Journal of AOAC International, 90(3), 851-861. Available at: [Link]

• Ferrer, C., Lozano, A., Aguera, A., Giron, A. J., & Fernandez-Alba, A. R. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Journal of the American Society for Mass Spectrometry, 33(5), 896-900. Available at: [Link]

• Takatori, S., Okihashi, M., Okamoto, Y., Kitagawa, Y., Kakimoto, K., Murata, H., & Sumida, K. (2018). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of Pesticide Science, 43(3), 183-191. Available at: [Link]

• Li, W., & Tse, F. L. (2019). Recommendations and Best Practices for Calibration Curves in Quantitative LC–MS Bioanalysis. Bioanalysis, 11(15), 1375-1377. Available at: [Link]

• Liu, G., & Ji, Q. C. (2015). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 7(14), 1689-1692. Available at: [Link]

• ResearchGate. (n.d.). Use of post-column infusion for assessment of matrix effects. ResearchGate. Available at: [Link]

• NorthEast BioLab. (n.d.). Complete Guide To Achieve Reliable Quantitative LC-MS Measurements. NorthEast BioLab. Available at: [Link]

• Ferrer, C., Lozano, A., Aguera, A., Giron, A. J., & Fernandez-Alba, A. R. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Journal of the American Society for Mass Spectrometry, 33(5), 896-900. Available at: [Link]

• Li, W., & Tse, F. L. (2019). Recommendations and best practices for calibration curves in quantitative LC-MS bioanalysis. Bioanalysis, 11(15), 1375-1377. Available at: [Link]

• Al-Dirbashi, O. Y., Rashed, M. S., Jacob, M., Al-Amoudi, M., Al-Ahaidib, L. Y., Al-Qahtani, K., & Hubert, L. (2012). A simple solid-phase extraction method for the analysis of red cell phospholipids by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 903, 135-140. Available at: [Link]

• Lee, D. (2023). Dilute and shoot approach for toxicology testing. Journal of Analytical Toxicology, 47(9), 839-846. Available at: [Link]

• Lee, D. (2023). Dilute and shoot approach for toxicology testing. Journal of Analytical Toxicology. Available at: [Link]

• van der Laan, T., van der Zwaan, E., & Hankemeier, T. (2022). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Analytical Chemistry, 94(45), 15632-15639. Available at: [Link]

• Carling, R. S. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe, 30(6), 7-13. Available at: [Link]

• Stoll, D. R. (2023). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC North America, 41(11), 512-516. Available at: [Link]

• Wang, S., Cyronak, M., & Yang, E. (2007). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 854(1-2), 275-283. Available at: [Link]

• Marple, M. (2020). Overview of Methods and Considerations for Handling Complex Samples. LCGC North America, 38(4), 212-217. Available at: [Link]

• Protti, M., Rudge, J., Sberna, A. E., Gerra, G., & Mercolini, L. (2021). A 'Dilute and Shoot' Liquid Chromatography-Mass Spectrometry Method for Multiclass Drug Analysis in Pre-Cut Dried Blood Spots. Molecules, 26(6), 1640. Available at: [Link]

• Drawell. (n.d.). 6 Key Points You Need to Know about Quantitative LC-MS. Drawell. Available at: [Link]

• Malachova, A., Sulyok, M., Beltran, E., Berthiller, F., & Krska, R. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 62(23), 5225-5235. Available at: [Link]

Sources

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]
• 2. nebiolab.com [nebiolab.com]
• 3. longdom.org [longdom.org]
• 4. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 9. zefsci.com [zefsci.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. spectroscopyeurope.com [spectroscopyeurope.com]
• 14. Sample Preparation Strategies Demystified: Choosing the Right Fit for Your Toxicology Workflow - AnalyteGuru [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. opentrons.com [opentrons.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. waters.com [waters.com]
• 22. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Dilute and shoot approach for toxicology testing - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. research-portal.uu.nl [research-portal.uu.nl]
• 27. A simple solid‐phase extraction method for the analysis of red cell phospholipids by liquid chromatography‐ tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of N,N-Dimethyl-2,4-dinitroaniline during storage

Introduction

Welcome to the technical support guide for N,N-Dimethyl-2,4-dinitroaniline (CAS 1670-17-3). This document is intended for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound during storage and experimental use. N,N-Dimethyl-2,4-dinitroaniline is a stable yellow crystalline powder when stored correctly; however, like many nitroaromatic compounds, it is susceptible to degradation under specific environmental conditions.[1] This guide provides a comprehensive overview of potential degradation pathways, troubleshooting advice for common issues, and best practices for storage and handling to maintain compound purity and experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the proper appearance of high-purity N,N-Dimethyl-2,4-dinitroaniline?

High-purity N,N-Dimethyl-2,4-dinitroaniline should be a yellow crystalline powder.[1] Any significant deviation from this appearance, such as a change to a greenish-yellow, brownish, or dark orange hue, may indicate the presence of impurities or degradation products.[2][3]

Q2: What are the primary factors that can cause this compound to degrade?

The main environmental factors that can induce degradation are:

• Light Exposure: Dinitroaniline compounds are known to be susceptible to photodegradation, especially under UV irradiation.[2]

• Elevated Temperatures: Thermal stress can accelerate decomposition. While stable at recommended storage temperatures, elevated temperatures can lead to the breakdown of the molecule. Dinitroanilines may decompose violently at very high temperatures.[4]

• Presence of Moisture: Although sparingly soluble in water, moisture can facilitate hydrolytic degradation pathways over long-term storage.

• Chemical Incompatibility: Contact with strong oxidizing agents, strong acids, and strong bases should be avoided as they can catalyze decomposition.[5]

Q3: Is N,N-Dimethyl-2,4-dinitroaniline sensitive to air (oxidation)?

While the primary concerns are light and heat, prolonged exposure to air, especially in the presence of light and moisture, can contribute to oxidative degradation pathways. It is best practice to keep the container tightly sealed.

Q4: I've noticed the color of my compound has changed. Is it still usable?

A color change is a primary indicator of degradation. The usability of the compound depends on the specific application. For sensitive quantitative assays or synthesis where impurities could interfere, a color change warrants a purity check before use. For some qualitative applications, it might still be acceptable, but this should be determined on a case-by-case basis. The presence of degradation products like 2,4-dinitroaniline (yellow-green/brown) or 2,4-dinitrophenol (yellow) can contribute to these color shifts.[2][6]

Visualizing Degradation: Potential Pathways

The degradation of N,N-Dimethyl-2,4-dinitroaniline can proceed through several mechanisms, primarily initiated by light (photolysis), heat (thermolysis), or moisture (hydrolysis). The diagram below illustrates the most probable degradation products.

Caption: Potential degradation pathways of N,N-Dimethyl-2,4-dinitroaniline.

Troubleshooting Guide

This section addresses specific issues that may arise during the storage and use of N,N-Dimethyl-2,4-dinitroaniline.

Problem Observed	Potential Cause(s)	Recommended Action(s) & Explanation
Color Darkening (to orange/brown)	Photodegradation or Thermal Stress: Formation of multiple degradation products, including 2,4-dinitroaniline.	1. Verify Purity: Perform a purity check using TLC or HPLC (see QC Protocol below).2. Review Storage: Ensure the compound is stored in an amber vial, protected from light, and within the recommended temperature range.3. Causality: Light and heat provide the energy to break chemical bonds, leading to N-demethylation. The resulting secondary and primary anilines can be more susceptible to further oxidation and polymerization, causing darker colors.
Unexpected Peaks in HPLC/GC-MS Analysis	Presence of Degradation Products: The sample has likely degraded.	1. Identify Impurities: Compare the retention times/mass spectra of the unknown peaks with standards of potential degradants (2,4-dinitro-N-methylaniline, 2,4-dinitroaniline, 2,4-dinitrophenol).2. Purify Material: If necessary, purify the material by recrystallization. A common method for 2,4-dinitroaniline involves recrystallization from alcohol and water.[7]3. Causality: The different polarities of the parent compound and its degradation products (e.g., 2,4-dinitrophenol is more polar) will result in distinct retention times in reverse-phase HPLC.
Poor Solubility or Incomplete Dissolution	Formation of Insoluble Impurities: Advanced degradation can lead to polymerization or the formation of less soluble byproducts.	1. Filter Solution: Use a syringe filter (e.g., 0.22 µm PTFE) to remove insoluble matter before use in sensitive applications.2. Assess Purity: Analyze the filtered solution and the insoluble material separately if identification is critical.3. Causality: Highly conjugated degradation products can aggregate or polymerize, reducing their solubility in common organic solvents.
Inconsistent Experimental Results / Low Yield in Synthesis	Reduced Purity of Starting Material: Degradation products may inhibit the reaction, cause side reactions, or simply lower the concentration of the active reactant.	1. Quantify Purity: Use a validated, stability-indicating HPLC method to determine the exact percentage of the active compound.2. Adjust Stoichiometry: Based on the purity assessment, adjust the amount of starting material used in your reaction.3. Causality: Impurities like 2,4-dinitrophenol could interfere with reactions sensitive to acidic protons. Other degradants may compete in the reaction or poison a catalyst.

Best Practices for Storage

Adherence to proper storage conditions is the most effective strategy for preventing degradation.

Parameter	Recommended Condition	Rationale & Scientific Justification
Temperature	2–8°C (Refrigerated)	Lower temperatures significantly reduce the rate of thermally induced degradation reactions by decreasing molecular kinetic energy. This is a standard practice for preserving the long-term integrity of thermally sensitive organic compounds.[1]
Light	Protect from Light (Amber Vial)	Dinitroaromatic compounds can absorb UV-Vis light, which can lead to photochemical reactions like N-demethylation or cleavage of the nitro groups.[2] An amber vial or storage in a dark location is essential.
Atmosphere	Inert Gas (Argon or Nitrogen)	For long-term storage (>1 year), backfilling the container with an inert gas displaces oxygen and moisture, minimizing the risk of oxidative and hydrolytic degradation.
Container	Tightly Sealed, Original Container	Prevents exposure to atmospheric moisture and oxygen. Using the original, clean container avoids cross-contamination with incompatible materials like acids, bases, or oxidizing agents.[5]
Location	Dry, Well-Ventilated Area	Store away from sources of heat, ignition, and incompatible chemicals. This minimizes environmental stress and ensures safety, as dinitroanilines can be flammable and toxic.[4][5]

Quality Control (QC) Protocol: Purity Assessment

Regularly assessing the purity of your stored N,N-Dimethyl-2,4-dinitroaniline is crucial. Here is a simple workflow for a quick purity check.

Caption: Workflow for a routine quality control check of N,N-Dimethyl-2,4-dinitroaniline.

Detailed HPLC Method Parameters (Suggested Starting Point)

For a more rigorous, quantitative assessment, a stability-indicating HPLC method is recommended. The following conditions can serve as a starting point for method development.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 40% B, increase to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 340 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Expected Elution Order: 2,4-Dinitrophenol (most polar, earliest elution) -> 2,4-Dinitroaniline -> 2,4-Dinitro-N-methylaniline -> N,N-Dimethyl-2,4-dinitroaniline (least polar, latest elution).

This method should effectively separate the parent compound from its more polar degradation products.[8][9][10]

References

• PubChem. (n.d.). 2,4-Dinitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Solubility of Things. (n.d.). 2,4-Dinitrophenol. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitrophenol. Retrieved from [Link]

• Indiamart. (n.d.). 2,4-Dinitroaniline Analytical Standard. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4-dinitroaniline. Retrieved from [Link]

• Just, T. G., & Rispens, T. (2018). Metabolism and Photolysis of 2,4-Dinitroanisole in Arabidopsis. Frontiers in plant science, 9, 196.

• Wikipedia. (n.d.). 2,4-Dinitroaniline. Retrieved from [Link]

• Bunnett, J. F., & Randall, J. J. (1958). Base Catalysis of the Reaction of N-Methylaniline with 2,4-Dinitrofluorobenzene. Proof of the Intermediate Complex Mechanism for Aromatic Nucleophilic Substitution 1. Journal of the American Chemical Society, 80(22), 6020–6025.
• Chen, J., et al. (2024). Exploring the thermal decomposition and detonation mechanisms of 2,4-dinitroanisole by TG-FTIR-MS and molecular simulations. Physical Chemistry Chemical Physics, 26(15), 11867-11877.

• Science.gov. (n.d.). stability-indicating hplc method: Topics. Retrieved from [Link]

• Analytica Chemie. (n.d.). N,N-Dimethyl-2,4-dinitroaniline. Retrieved from [Link]

• Bunton, C. A., et al. (1993). Hydrolysis of 2,4-dinitrophenyl phosphate in normal and reverse micelles. Journal of the Chemical Society, Perkin Transactions 2, (8), 1521-1528.

• Wikipedia. (n.d.). Dinitroaniline. Retrieved from [Link]

• Annapurna, M., et al. (2023). Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research, 80(1), 1-10.
• Dong, M. W. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.

• PubChem. (n.d.). 2,4-Dinitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N,N-dimethyl-2,4,6-trinitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethyl-2,4-dinitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Fisher Scientific. (n.d.). N,N-dimethyl-2,4-dinitroaniline, TRC 5 mg. Retrieved from [Link]

• SpectraBase. (n.d.). N,N-DIMETHYL-2,4,6-TRINITROANILINE. Retrieved from [Link]

• Zhang, J., et al. (2019). Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN). Molecules, 24(18), 3333.

• Fisher Scientific. (n.d.). N,N-dimethyl-2,4-dinitroaniline, TRC 50 mg. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethylaniline. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. N,N-Dimethyl-2,4-dinitroaniline - Analytica Chemie [analyticachemie.in]
• 2. 2,4-Dinitroaniline CAS#: 97-02-9 [m.chemicalbook.com]
• 3. biomall.in [biomall.in]
• 4. Separation of N,N-Dimethyl-2,4,6-trinitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 2,4-Dinitrophenol | C6H4N2O5 | CID 1493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing the Detection Sensitivity of N,N-Dimethyl-2,4-dinitroaniline Adducts

Welcome to the technical support center for the sensitive detection of N,N-Dimethyl-2,4-dinitroaniline (DMDNA) adducts. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven, actionable solutions to common challenges encountered during the analysis of these specific DNA modifications. Our goal is to empower you with the knowledge to not only troubleshoot experimental hurdles but also to fundamentally enhance the sensitivity and reliability of your detection methods.

I. Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the detection of DMDNA adducts.

Q1: What are N,N-Dimethyl-2,4-dinitroaniline (DMDNA) adducts and why is their sensitive detection important?

A1: N,N-Dimethyl-2,4-dinitroaniline is an aromatic amine, a class of chemicals known to be genotoxic.[1] When DMDNA or its metabolites react with DNA, they can form covalent bonds, creating what are known as DNA adducts. These adducts can distort the DNA structure, leading to mutations during DNA replication and potentially initiating carcinogenesis.[2] Sensitive detection is crucial because these adducts often exist at very low levels (e.g., one adduct per 10⁷ to 10¹⁰ nucleotides), and their accurate quantification is essential for assessing exposure to genotoxic agents, understanding mechanisms of chemical carcinogenesis, and in the safety evaluation of new drug candidates.[3][4]

Q2: Which analytical techniques are most suitable for detecting DMDNA adducts at low levels?

A2: The gold standard for both sensitive and specific detection of DNA adducts, including those from aromatic amines like DMDNA, is Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with tandem mass spectrometry (LC-MS/MS).[5][6] This technique offers high sensitivity and structural confirmation. Other methods like ³²P-postlabeling can also achieve high sensitivity but lack the structural specificity of MS.[4][7] For higher throughput screening, immunoassays such as ELISA can be used, though they may have limitations in specificity and sensitivity compared to MS-based methods.[7][8]

Q3: I am not seeing a signal for my DMDNA adduct. What are the most likely initial causes?

A3: Several factors could lead to a lack of signal. The most common culprits are:

• Inefficient DNA Extraction and Digestion: Poor recovery of DNA or incomplete enzymatic digestion to nucleosides will result in a low concentration of the target adduct.

• Suboptimal LC-MS/MS Conditions: The ionization and fragmentation parameters for the specific DMDNA adduct may not be optimized, leading to poor signal intensity.

• Adduct Instability: The adduct may be degrading during sample preparation or analysis.

• Insufficient Adduct Formation: The exposure conditions may not have produced a high enough level of adducts to be detected by the current method's sensitivity limit.

This guide will delve deeper into troubleshooting each of these areas.

Q4: What is an acceptable level of recovery during sample preparation for DNA adduct analysis?

A4: While this can be adduct- and matrix-dependent, a general target for recovery through the entire sample preparation process (DNA isolation, digestion, and any enrichment steps) is typically above 70%. However, the consistency of recovery is often more critical than the absolute value, especially when using an internal standard for quantification. It is essential to validate your sample preparation method to understand the recovery and its variability.

II. Troubleshooting Guides

This section provides in-depth, step-by-step guidance to address specific experimental challenges.

Guide 1: Poor or No Adduct Signal in LC-MS/MS Analysis

A lack of signal is a frustrating but common issue. This guide will walk you through a logical troubleshooting workflow.

Workflow for Diagnosing "No Signal" Issues

Caption: A systematic workflow for troubleshooting the absence of a DMDNA adduct signal.

Step 1: Verify Instrument Performance & Adduct Standard Signal

Rationale: Before troubleshooting your biological samples, you must confirm that the LC-MS/MS system is performing correctly and is capable of detecting a synthetic standard of the DMDNA adduct.

Procedure:

• Prepare a Dilution Series of the Synthetic Standard: Prepare a fresh dilution series of your DMDNA-adducted nucleoside standard in a clean solvent (e.g., 50:50 methanol:water).

• Direct Infusion (if available): Infuse a mid-concentration standard directly into the mass spectrometer to optimize ionization parameters (e.g., orifice voltage) for the parent ion.[9]

• Optimize Fragmentation: Perform a product ion scan to identify the major fragment ions and optimize the collision energy for the most intense and specific transitions (MRM pairs).[9] A common fragmentation for nucleoside adducts is the loss of the deoxyribose sugar.[10]

• LC-MS/MS Injection: Inject a low-concentration standard onto your LC column to confirm retention time, peak shape, and sensitivity.

Troubleshooting Table:

Observation	Potential Cause	Recommended Action
No signal from standard	Incorrect MRM transition, MS source issue, old standard	Verify the calculated mass of the adduct. Clean the MS source. Prepare a fresh standard.
Weak signal/poor peak shape	Suboptimal LC conditions, non-volatile mobile phase additives	Optimize mobile phase composition (use volatile additives like formic acid or ammonium formate).[11] Check for column degradation.
Inconsistent signal	MS source instability, LC pump issues	Run system suitability tests. Check for leaks in the LC system.

Step 2: Evaluate Sample Preparation

Rationale: The complex biological matrix can interfere with adduct detection. Efficient and clean sample preparation is critical.[12]

Procedure:

• DNA Isolation: Use a validated method for DNA isolation that yields high-purity DNA. Methods involving proteinase K digestion followed by column-based purification are common.[13]

• Quantify and Qualify DNA: Ensure the DNA is of high purity (A260/A280 ratio of ~1.8 and A260/A230 ratio > 2.0). Low purity can indicate contamination that will interfere with downstream steps.

• Spike-in Recovery Experiment: To test the entire sample preparation workflow, spike a known amount of the synthetic DMDNA adduct standard into a blank biological matrix (e.g., DNA from an untreated control) before the DNA isolation step. Process this spiked sample alongside your experimental samples and a neat standard. Calculate the recovery.

Troubleshooting Table:

Observation	Potential Cause	Recommended Action
Low DNA yield or purity	Inefficient cell lysis, contamination	Optimize lysis conditions. Ensure proper use of wash buffers during column purification.[14]
Low recovery of spiked standard	Adduct degradation, poor extraction efficiency	Evaluate the pH and temperature of all steps. Consider alternative extraction methods like solid-phase extraction (SPE).[12]
High variability in recovery	Inconsistent sample handling	Ensure precise and consistent execution of each step. Use an automated system if available.

Guide 2: Enhancing Signal Intensity and Reducing Matrix Effects

Even when a signal is present, it may be too low for reliable quantification. This guide focuses on strategies to boost your signal-to-noise ratio.

Strategy 1: Optimizing the LC Separation

Rationale: Chromatographic separation is key to reducing ion suppression from co-eluting matrix components.

Procedure:

• Column Selection: Use a column with appropriate chemistry (e.g., C18) and a small particle size (e.g., ≤1.8 µm) for high-resolution separation.[15]

• Gradient Optimization: Develop a shallow gradient around the elution time of your adduct to maximize separation from nearby interfering peaks.

• Flow Rate and Column Diameter: For limited sample amounts, using smaller inner diameter columns (e.g., ≤2.1 mm) and lower flow rates can increase sensitivity by reducing on-column dilution.[15]

Strategy 2: Advanced Sample Cleanup and Enrichment

Rationale: Removing unmodified nucleosides and other matrix components can significantly enhance the signal of low-abundance adducts.

Procedure:

• Solid-Phase Extraction (SPE): Develop an SPE method to enrich the more hydrophobic DMDNA adducts while washing away the more polar, unmodified nucleosides.

• Immunoaffinity Purification: If a specific antibody for the DMDNA adduct is available, this can be a highly effective enrichment strategy.

Strategy 3: Minimizing Adduct Formation in the Mass Spectrometer Source

Rationale: Unwanted adducts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺) can form in the electrospray source, splitting the ion current between multiple species and reducing the intensity of the desired protonated molecule [M+H]⁺.[16][17]

Procedure:

• Use High-Purity Solvents and Additives: Ensure all mobile phase components are LC-MS grade to minimize sodium and potassium contamination.[11]

• Optimize Mobile Phase Additives: The choice and concentration of additives like formic acid or ammonium formate can influence the formation of the desired protonated species.

• Monitor for Multiple Adducts: During method development, scan for common adducts of your DMDNA standard to understand its ionization behavior. If a sodium adduct is consistently more intense, it may be beneficial to optimize the method to monitor that species instead.[9]

III. Experimental Protocols

Protocol 1: General Workflow for DMDNA Adduct Analysis by LC-MS/MS

This protocol outlines the key steps from sample collection to data analysis.

Caption: A comprehensive workflow for the analysis of DMDNA adducts.

Protocol 2: Step-by-Step LC-MS/MS Parameter Optimization

Objective: To define the optimal MS and MS/MS parameters for a synthetic N,N-Dimethyl-2,4-dinitroaniline-deoxynucleoside standard.

Materials:

• Synthetic DMDNA-adduct standard (e.g., DMDNA-dG)

• LC-MS grade solvents (water, methanol, acetonitrile)

• LC-MS grade mobile phase additive (e.g., formic acid)

• Tandem quadrupole or Q-TOF mass spectrometer

Procedure:

• Calculate Theoretical Mass: Determine the exact mass of the expected protonated molecule, [M+H]⁺. For DMDNA (C₈H₉N₃O₄, MW: 211.17 g/mol ) adducted to deoxyguanosine, calculate the mass of the resulting molecule.

• Tune and Calibrate the Mass Spectrometer: Ensure the instrument is tuned and calibrated according to the manufacturer's specifications.

• Direct Infusion for Parent Ion Optimization:

  • Prepare a ~1 µg/mL solution of the standard in 50% methanol/water with 0.1% formic acid.

  • Infuse the solution into the MS source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire full scan (Q1) spectra.

  • Vary source parameters (e.g., capillary voltage, gas flows, temperature) and compound-specific parameters (e.g., declustering potential/orifice voltage) to maximize the signal intensity of the [M+H]⁺ ion.[9]

• Product Ion Scan for Fragmentation Optimization:

  • Set the instrument to product ion scan mode, with Q1 isolating the [M+H]⁺ ion.

  • Ramp the collision energy (CE) across a relevant range (e.g., 10-50 eV).

  • Identify the 2-3 most intense and stable fragment ions. A characteristic fragment is often the DMDNA-modified base resulting from the loss of the deoxyribose moiety.

  • For each desired fragment, perform a more detailed CE optimization to find the value that yields the maximum intensity.

• Set Up the MRM Method:

  • Create an MRM method using the optimized parent ion m/z and the selected fragment ion m/z values with their corresponding optimized collision energies.

  • Use at least two transitions per analyte for confident identification and quantification.

• Verification on LC-MS/MS:

  • Inject a low concentration of the standard onto the LC system.

  • Confirm that the adduct elutes as a sharp peak at the expected retention time and that both MRM transitions are present with the correct ratio.

This systematic approach ensures that the mass spectrometer is operating at its peak sensitivity for your specific analyte, forming a solid foundation for analyzing complex biological samples.

IV. References

• Dingley, K. H., Ubick, E. A., Vogel, J. S., Ognibene, T. J., Malfatti, M. A., Kulp, K., & Haack, K. W. (2014). DNA isolation and sample preparation for quantification of adduct levels by accelerator mass spectrometry. Methods in Molecular Biology, 1105, 147–157. [Link]

• Chen, H. J. C., & Chiang, P. (2018). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. National Institutes of Health. [Link]

• Gkotsi, D. S., Vorkamp, K., & Thomsen, M. (2022). Identifying Novel DNA Adducts in Amphipods and Developing Sample Preparation for Adductomics Using Dispersive Solid-Phase Extraction. National Institutes of Health. [Link]

• Gupta, R. C. (1985). Enhanced sensitivity of 32P-postlabeling analysis of aromatic carcinogen:DNA adducts. PubMed. [Link]

• Singh, R., & Farmer, P. B. (2006). The Future of DNA Adductomic Analysis. ResearchGate. [Link]

• Scherf-Clavel, M., & Hay, G. (2021). Practical aspect of dimer adduct formation in small-molecule drug analysis with LC-MS/MS. Bioanalysis, 13(22), 1671–1679. [Link]

• Scherf-Clavel, M., & Hay, G. (2022). LC–MSn Small-Molecule Drug Analysis in Human Serum: Could Adducts have Good Prospects for Therapeutic Applications? Taylor & Francis Online. [Link]

• U.S. Environmental Protection Agency. (1984). Method 627: The Determination of Dinitroaniline Pesticides in Municipal and Industrial Wastewater. EPA. [Link]

• Dolan, J. W. (2002). Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. LCGC International. [Link]

• Rothman, N., Poirier, M. C., Baser, M. E., Hansen, J. A., Pershagen, G., & Weston, A. (1993). Increased sensitivity for determination of polycyclic aromatic hydrocarbon-DNA adducts in human DNA samples by dissociation-enhanced lanthanide fluoroimmunoassay (DELFIA). PubMed. [Link]

• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Technology Networks. [Link]

• Brown, K. (2012). Methods for the Detection of DNA Adducts. Springer Nature Experiments. [Link]

• Edvotek. (n.d.). TROUBLESHOOTING GUIDE DNA Extraction • Human PCR. Edvotek.com. [Link]

• Singh, R., & Farmer, P. B. (2014). Recent developments in DNA adduct analysis by mass spectrometry: a tool for exposure biomonitoring and identification of hazard for environmental pollutants. PubMed. [Link]

• d'Ariane, C., & Van der Kloet, F. (2020). Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification. PMC - NIH. [Link]

• CDC Stacks. (n.d.). Carcinogen-DNA Adduct Formation and DNA Repair. CDC Stacks. [Link]

• Balbo, S., Turesky, R. J., & Villalta, P. W. (2019). Emerging Technologies in Mass Spectrometry-Based DNA Adductomics. PMC - NIH. [Link]

• d'Ariane, C., & Van der Kloet, F. (2020). Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification. PubMed. [Link]

• Zeller, A. M., & Andrae, U. (1998). Genotoxicity analysis of N,N-dimethylaniline and N,N-dimethyl-p-toluidine. PubMed. [Link]

Sources

• 1. Genotoxicity analysis of N,N-dimethylaniline and N,N-dimethyl-p-toluidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced sensitivity of 32P-postlabeling analysis of aromatic carcinogen:DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent developments in DNA adduct analysis by mass spectrometry: a tool for exposure biomonitoring and identification of hazard for environmental pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methods for the Detection of DNA Adducts | Springer Nature Experiments [experiments.springernature.com]
• 8. Increased sensitivity for determination of polycyclic aromatic hydrocarbon-DNA adducts in human DNA samples by dissociation-enhanced lanthanide fluoroimmunoassay (DELFIA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 10. Emerging Technologies in Mass Spectrometry-Based DNA Adductomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimising the LC-MS Analysis of Biomolecules [sigmaaldrich.com]
• 12. Identifying Novel DNA Adducts in Amphipods and Developing Sample Preparation for Adductomics Using Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DNA isolation and sample preparation for quantification of adduct levels by accelerator mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. edvotek.com [edvotek.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Analytical Method Validation: A Comparative Analysis Featuring N,N-Dimethyl-2,4-dinitroaniline

The principles outlined herein are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP), which collectively establish the framework for demonstrating that an analytical procedure is fit for its intended purpose.[1][2][3][4]

The Candidate: A Profile of N,N-Dimethyl-2,4-dinitroaniline

N,N-Dimethyl-2,4-dinitroaniline (C₈H₉N₃O₄, M.W.: 211.17 g/mol ) is a crystalline solid characterized by the presence of two nitro groups, which are strong chromophores, making it an excellent candidate for UV-Vis spectrophotometric and chromatographic detection.[5] Its chemical stability and distinct structure also make it a viable candidate for use as an internal standard or a primary analyte in various analytical assays.

Physicochemical Properties:

Property	Value	Source
IUPAC Name	N,N-dimethyl-2,4-dinitroaniline	PubChem[5]
CAS Number	1670-17-3	PubChem[5]
Molecular Formula	C₈H₉N₃O₄	PubChem[5]
Molecular Weight	211.17 g/mol	PubChem[5]
Appearance	Yellow Powder	Analytica Chemie[6]

The presence of the dimethylamino group and the nitro groups influences the molecule's polarity and basicity, which in turn dictates its chromatographic behavior and suitability for different analytical techniques.

Comparative Analysis of Analytical Techniques for Dinitroanilines

The quantification of dinitroaniline isomers is predominantly achieved through High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectrophotometry. The choice of technique is a critical decision driven by the specific requirements for sensitivity, selectivity, and the complexity of the sample matrix.

Below is a comparison of these techniques, with performance data drawn from a validated HPLC-UV method for the analysis of five nitroaniline and dinitroaniline isomers, including the closely related 2,4-dinitroaniline.[7]

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	UV-Vis Spectrophotometry
Principle	Separation based on differential partitioning between a mobile and stationary phase, followed by detection.[6]	Separation of volatile compounds followed by detection (e.g., FID or MS).[8][9]	Measurement of light absorbance at a specific wavelength.[6]
Specificity	High; capable of separating structurally similar isomers.[6]	Very High; often coupled with Mass Spectrometry (MS) for definitive identification.	Lower; susceptible to interference from compounds with overlapping absorption spectra.[6]
Linearity (r²)	> 0.999	Typically > 0.999	> 0.998
Accuracy (% Recovery)	84.6% - 94.0% for dinitroaniline isomers.[7]	82% - 105.5% for related volatile compounds.[8][9]	Typically 98 - 102% in simple matrices.[6]
Precision (% RSD)	< 4.7% for dinitroaniline isomers.[7]	< 5% for related volatile compounds.[10]	< 2% in simple matrices.[6]
Limit of Quantitation (LOQ)	4.5 x 10⁻⁹ M for 2,4-dinitroaniline.[7]	Can reach µg/kg levels, depending on the detector.[8][9]	Typically in the µg/mL range.[6]
Typical Application	Purity testing, stability studies, quantification of active pharmaceutical ingredients (APIs) and impurities.	Analysis of volatile and semi-volatile organic compounds, residual solvents.	Preliminary quantification, analysis of simple, well-characterized samples.

A Framework for Validation: HPLC-UV Method for N,N-Dimethyl-2,4-dinitroaniline

To illustrate the practical application of validation principles, this section provides a detailed, step-by-step protocol for the validation of a hypothetical reversed-phase HPLC-UV method for the quantification of N,N-Dimethyl-2,4-dinitroaniline. This protocol is a composite of best practices derived from established methodologies for related compounds and is designed to meet ICH Q2(R1) guidelines.[2]

Experimental Workflow Visualization

Caption: A typical workflow for the validation of an HPLC-UV method.

Detailed Experimental Protocol

1. Objective: To validate a reversed-phase HPLC-UV method for the accurate and precise quantification of N,N-Dimethyl-2,4-dinitroaniline.

2. Materials and Instrumentation:

• Reference Standard: N,N-Dimethyl-2,4-dinitroaniline (purity ≥ 99.5%)

• HPLC System: Agilent 1260 Infinity II or equivalent, with a UV-Vis detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Solvents: Acetonitrile (HPLC grade), Water (HPLC grade).

• Mobile Phase: Acetonitrile:Water (60:40, v/v), filtered and degassed.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 225 nm[7]

4. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of N,N-Dimethyl-2,4-dinitroaniline reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of at least six working standard solutions by serially diluting the stock solution to cover the expected concentration range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).[11]

5. Validation Parameters and Acceptance Criteria:

The following diagram illustrates the logical relationship between key validation parameters.

Caption: Logical relationships in assessing key validation parameters.

• Specificity:

  • Causality: This is the cornerstone of any analytical method. We must prove that the signal we measure comes solely from our analyte of interest and not from any other components in the sample matrix (e.g., excipients, impurities, or degradation products).

  • Protocol: Analyze a blank (mobile phase), a placebo (matrix without analyte), and the analyte spiked into the placebo.

  • Acceptance Criteria: No interfering peaks should be observed at the retention time of N,N-Dimethyl-2,4-dinitroaniline.[11][12]

• Linearity:

  • Causality: To quantify the analyte, we must demonstrate a predictable and proportional relationship between the concentration and the instrument's response over a defined range.

  • Protocol: Inject the six working standard solutions in triplicate. Plot the average peak area against the concentration.

  • Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999.[3]

• Range:

  • Causality: The range defines the upper and lower concentration limits for which the method is demonstrated to be accurate, precise, and linear.

  • Protocol: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision when applied to samples at the extremes of the linearity range.

  • Acceptance Criteria: Typically 80-120% of the test concentration for an assay.

• Accuracy:

  • Causality: Accuracy measures the closeness of the experimental result to the true value. It is a direct measure of the systemic error of the method.

  • Protocol: Perform recovery studies by spiking a blank matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze three replicates at each level.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[3]

• Precision:

  • Causality: Precision assesses the degree of scatter between a series of measurements, indicating the random error of the method. It is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

  • Protocol:

    • Repeatability: Analyze six replicates of a standard solution at 100% of the target concentration on the same day.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst or on a different instrument.

  • Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2%.[11]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantified, while LOQ is the lowest amount that can be quantified with acceptable accuracy and precision.

  • Protocol: These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[13]

  • Acceptance Criteria: The LOQ must be demonstrated with acceptable precision and accuracy.

The Role of an Internal Standard and Potential Alternatives

For more complex matrices or when sample preparation steps introduce variability, the use of an internal standard (IS) is highly recommended. An ideal IS is a compound that is chemically similar to the analyte but structurally distinct enough to be chromatographically resolved. It is added at a constant concentration to all standards and samples.

Why use an Internal Standard? The core principle is that the IS experiences the same losses or variations as the analyte during sample preparation and analysis. By plotting the ratio of the analyte peak area to the IS peak area against concentration, variations are normalized, leading to significantly improved accuracy and precision.[14]

Potential Alternatives to N,N-Dimethyl-2,4-dinitroaniline:

• Structural Analogs:

  • 2,4-Dinitroaniline: As a primary amine, its chromatographic behavior will be different, but its structural similarity makes it a potential candidate.[7]

  • 2,6-Dinitroaniline: This isomer would likely have a different retention time on a C18 column, making it a good candidate for an IS.

  • N,N-Diethyl-2,4-dinitroaniline: The ethyl groups provide a different retention time and mass, making it another strong candidate.

• Isotopically Labeled Standards:

  • N,N-Dimethyl-d6-2,4-dinitroaniline: A deuterated version of the analyte is the "gold standard" for an internal standard, especially in mass spectrometry. It co-elutes with the analyte but is distinguished by its higher mass. While more expensive, it provides the most accurate correction for matrix effects and instrument variability.[15][16]

The selection of an appropriate internal standard requires careful consideration of its chromatographic behavior, stability, purity, and availability.[14]

Conclusion

The validation of an analytical method is a systematic and scientifically rigorous process that is essential for ensuring data quality in research and pharmaceutical development. N,N-Dimethyl-2,4-dinitroaniline, due to its physicochemical properties, serves as an excellent model compound for demonstrating the principles of method validation by HPLC-UV. While specific public-domain validation data for this exact compound is sparse, a robust and reliable method can be developed and validated by leveraging data from closely related structural analogs like 2,4-dinitroaniline and adhering to the comprehensive guidelines set forth by regulatory bodies. The strategic selection of analytical techniques and, where necessary, the use of an appropriate internal standard, are critical decisions that directly impact the accuracy, precision, and overall trustworthiness of the analytical results.

References

• U.S. Environmental Protection Agency. (2010). Validation of Data Nitroaromatics and Nitroamines by HPLC, SW-846, Method 8330 SOP HW-16 Revision 2.1. Available at: [Link]

• Chan, C., et al. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology. Available at: [Link]

• Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation. Available at: [Link]

• Journal of Pharmaceutical Research. (2021). Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine Impurities (NDMA, NDEA and NDIPA) in Losartan. Available at: [Link]

• Saha, S. (2015). A Review on Step-by-Step Analytical Method Validation. The International Organization of Scientific Research (IOSR). Available at: [Link]

• Soman, A., et al. (2008). HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Tong, C., et al. (2010). Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection. Chemosphere. Available at: [Link]

• Zaros, G., et al. (2014). Validated HPLC Method for Quantification of Pregabalin in Human Plasma Using 1-Fluoro-2,4-dinitrobenzene as Derivatization Agent. Chromatography Research International. Available at: [Link]

• Lab Manager. (2025). Introduction to Analytical Method Development and Validation. Available at: [Link]

• ResearchGate. (2010). Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection. Available at: [Link]

• Al-Rashdan, A., et al. (2014). Development and Validation of GC-FID Method for the Determination of Volatile N-nitrosamines in Meat. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Journal of Pharmaceutical Research. (2021). Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine Impurities (NDMA, NDEA and NDIPA) in Losartan. Available at: [Link]

• NIST. (2024). N,N-Dimethyl-2,4-dinitro-aniline. NIST Chemistry WebBook. Available at: [Link]

• ResearchGate. (2023). Dinitroanilines and the respective N-nitrosamine impurities. Available at: [Link]

• PubChem. (2024). N,N-Dimethyl-2,4-dinitroaniline. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (2008). HPLC-UV Method Development and Validation for the Determination of Low Level Formaldehyde in a Drug Substance. Available at: [Link]

• ResearchGate. (2002). Experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials. Available at: [Link]

• ResearchGate. (2021). Development and Validation of RP-UPLC Method for 2,6-Dimethylaniline, Its Isomers, and Related Compounds Using Design of Experiments. Available at: [Link]

• Ivanova, P., et al. (2022). Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. Pharmaceuticals. Available at: [Link]

• Al-Dirbashi, O., et al. (2016). Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia. Avicenna Journal of Medical Biotechnology. Available at: [Link]

• Shimadzu. (2020). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available at: [Link]

• Lavanya, G., et al. (2013). Analytical Method Development and Validation: A Concise Review. Omics Online. Available at: [Link]

• Redalyc. (2016). Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. Available at: [Link]

• ResearchGate. (2014). Development and validation of GC-FID method for the determination of volatile N-nitrosamines in meat. Available at: [Link]

• Ashdin Publishing. (2017). Review Article: Analytical Method Development, Validation, and Verification. Available at: [Link]

• Quora. (2020). NN Dimethyl 2 4 6 Trinitroaniline is 40000 time strong base than 2 4 6 Trinitroaniline. Why?. Available at: [Link]

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. Introduction to Analytical Method Development and Validation | Lab Manager [labmanager.com]
• 3. omicsonline.org [omicsonline.org]
• 4. ashdin.com [ashdin.com]
• 5. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. researchgate.net [researchgate.net]
• 10. Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. demarcheiso17025.com [demarcheiso17025.com]
• 12. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 13. iosrphr.org [iosrphr.org]
• 14. Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. lcms.cz [lcms.cz]

A Senior Application Scientist's Guide to N-Terminal Amino Acid Analysis: A Comparative Study of Sanger's Reagent and N,N-Dimethyl-2,4-dinitroaniline

For researchers, scientists, and drug development professionals, the precise characterization of proteins and peptides is a cornerstone of discovery. Identifying the N-terminal amino acid is a critical first step in protein sequencing, providing insights into protein function, stability, and processing. The classic method for this determination was developed by Frederick Sanger using 1-fluoro-2,4-dinitrobenzene (FDNB), now universally known as Sanger's reagent.[1][2][3]

This guide provides an in-depth comparison between the venerable Sanger's reagent and a related, yet functionally distinct molecule, N,N-Dimethyl-2,4-dinitroaniline. While Sanger's reagent is a tool for covalent labeling, N,N-Dimethyl-2,4-dinitroaniline serves as an important structural analog to illustrate the chemical principles that make N-terminal analysis possible. By comparing a reactive agent with a non-reactive counterpart, we can illuminate the critical structure-function relationships that govern successful protein derivatization.

The Guiding Principle: Nucleophilic Aromatic Substitution (SNAr)

Both molecules are dinitrobenzene derivatives, but their reactivity is dictated by the substituent at the C1 position. The core reaction for N-terminal labeling is a Nucleophilic Aromatic Substitution (SNAr). This reaction requires three key components:

• An Activated Aromatic Ring: The two strongly electron-withdrawing nitro groups (-NO₂) pull electron density from the benzene ring, making it electron-deficient and susceptible to attack by a nucleophile.

• A Strong Nucleophile: The unprotonated α-amino group (-NH₂) of the N-terminal amino acid acts as the nucleophile. This is why the reaction is performed under mild alkaline conditions (pH 8-9), which ensures the amino group is deprotonated and thus more nucleophilic.[4]

• A Good Leaving Group: The substituent at the C1 position must be able to leave, taking with it the electron pair from its bond to the ring.

Sanger's Reagent (FDNB): The Archetype of Reactivity

In FDNB, the leaving group is fluoride. Fluoride is highly electronegative, which further enhances the electron-deficient nature of the carbon it is attached to, and it is a stable anion in solution, making it an excellent leaving group. The reaction proceeds as follows: the N-terminal amino group attacks the C1 carbon of FDNB, forming a transient, negatively charged intermediate (a Meisenheimer complex). The aromaticity of the ring is then restored by the expulsion of the fluoride ion, resulting in a stable dinitrophenyl (DNP) derivative of the peptide.[3][5][6]

Caption: SNAr mechanism of Sanger's reagent with a peptide's N-terminus.

N,N-Dimethyl-2,4-dinitroaniline: A Study in Non-Reactivity

In contrast, N,N-Dimethyl-2,4-dinitroaniline has a dimethylamino group (-N(CH₃)₂) at the C1 position. The amide anion that would need to be displaced is an extremely poor leaving group and highly unstable. Furthermore, the lone pair on the nitrogen of the dimethylamino group can donate electron density into the ring, which, although outweighed by the powerful withdrawing effect of the two nitro groups, makes the C1 position less electrophilic compared to the C1 in FDNB. Consequently, N,N-Dimethyl-2,4-dinitroaniline does not react with N-terminal amino groups under standard conditions and is not suitable for this application. It is, in fact, the stable product of reacting 2,4-dinitrochlorobenzene with dimethylamine.[7]

Comparative Properties

A direct comparison of the physical and chemical properties of these two molecules highlights why one is a reagent and the other is not.

Feature	Sanger's Reagent (FDNB)	N,N-Dimethyl-2,4-dinitroaniline
IUPAC Name	1-Fluoro-2,4-dinitrobenzene	N,N-dimethyl-2,4-dinitroaniline[8]
Chemical Formula	C₆H₃FN₂O₄	C₈H₉N₃O₄[8]
Molar Mass	186.1 g/mol	211.17 g/mol [8]
C1 Substituent	Fluoro (-F)	Dimethylamino (-N(CH₃)₂)
Leaving Group Ability	Excellent . Fluoride (F⁻) is a stable anion.	Extremely Poor . The dimethylamide anion is highly unstable.
Reactivity with Amines	High . Readily undergoes SNAr to form stable DNP-derivatives.[3][6]	Negligible . Does not react under standard protein labeling conditions.
Primary Role	N-terminal Labeling Reagent . Used to identify the first amino acid in a polypeptide chain.[2]	Chemical Intermediate . A stable aniline derivative used in synthesis.[9]

Experimental Workflow: N-Terminal Analysis Using Sanger's Method

The Sanger method is a destructive sequencing method; it identifies the N-terminal residue but hydrolyzes and destroys the remainder of the polypeptide chain.[10][11] The process involves three main stages: Labeling, Hydrolysis, and Identification.

Caption: A generalized workflow for N-terminal analysis via Sanger's method.

Detailed Experimental Protocol

Objective: To identify the N-terminal amino acid of a given peptide sample.

Materials:

• Peptide sample (1-2 mg/mL)

• Sanger's Reagent (FDNB) solution (e.g., 5% in ethanol)

• Reaction Buffer: Sodium bicarbonate solution (e.g., 1 M, pH ~8.5)

• 6N Hydrochloric Acid (HCl)

• Ether

• DNP-amino acid standards

• TLC plate (silica gel) or HPLC system

• Developing Solvent (for TLC, e.g., chloroform:methanol:acetic acid)

Procedure:

• Labeling the N-Terminus: a. Dissolve the peptide sample in the sodium bicarbonate reaction buffer. b. Add a molar excess of Sanger's reagent solution. The mixture will turn yellow upon formation of the DNP-derivative.[4] c. Incubate the reaction at approximately 40°C for 1-2 hours with gentle agitation.[4] d. After incubation, acidify the solution slightly to stop the reaction and precipitate the DNP-protein. The DNP-protein can be collected by centrifugation.

• Hydrolysis of the Peptide Bonds: a. To the dried DNP-protein pellet, add 6N HCl.[3][4] b. Seal the reaction tube under vacuum to prevent oxidation of sensitive amino acids. c. Heat the mixture at 110°C for 12-24 hours to completely hydrolyze all peptide bonds.[4] This leaves the acid-stable DNP-N-terminal amino acid intact, along with the other free amino acids from the chain.[3]

• Identification of the DNP-Amino Acid: a. After hydrolysis, cool the sample and extract the yellow DNP-amino acid into an organic solvent, typically ether, leaving the more polar, un-derivatized amino acids in the aqueous acid phase.[3] b. Evaporate the ether extract to dryness. c. Re-dissolve the dried DNP-amino acid in a small volume of a suitable solvent (e.g., acetone or methanol). d. Spot the sample onto a TLC plate alongside a mixture of known DNP-amino acid standards. e. Develop the TLC plate in an appropriate solvent system. f. Identify the unknown DNP-amino acid by comparing its migration distance (Rf value) to that of the standards. Alternatively, analysis can be performed with greater accuracy using HPLC.[4][12]

Limitations and Modern Alternatives

While foundational, the Sanger method has significant limitations. Its destructive nature prevents sequential analysis of the same sample, and its sensitivity is lower than modern techniques.[10] Furthermore, FDNB can react with other nucleophilic side chains, such as the ε-amino group of lysine, which can complicate analysis.[11][13]

For these reasons, the Sanger method has been largely superseded for routine protein sequencing:

• Edman Degradation: Developed by Pehr Edman, this method sequentially cleaves, derivatizes, and identifies amino acids one by one from the N-terminus without hydrolyzing the rest of the peptide. This allows for the determination of the first 20-30 residues of a protein.[10][14]

• Mass Spectrometry (MS): Modern proteomics heavily relies on MS-based approaches. Techniques like N-terminal dimethyl labeling, followed by tandem mass spectrometry, offer high sensitivity and can readily identify the N-terminal peptide from a complex mixture, often using picomole or even femtomole amounts of material.[15][16]

Conclusion

The comparison between Sanger's reagent (FDNB) and N,N-Dimethyl-2,4-dinitroaniline serves as a powerful lesson in medicinal and protein chemistry. It underscores that subtle changes in chemical structure can lead to profound differences in reactivity and utility. FDNB, with its excellent fluoride leaving group, is perfectly suited for the nucleophilic aromatic substitution reaction required for N-terminal labeling. N,N-Dimethyl-2,4-dinitroaniline, lacking a viable leaving group, is inert in this context.

While Sanger's method is now more of a textbook classic than a frontline research tool, understanding its mechanism provides a fundamental grounding in the principles of protein chemistry. It paved the way for subsequent innovations like Edman degradation and modern mass spectrometry, which today provide the high-throughput, high-sensitivity protein sequencing capabilities essential for advanced biological and pharmaceutical research.

References

• Bhushan, R. (n.d.). Thin layer chromatography of dansyl and dinitrophenyl derivatives of amino acids. A review. PubMed. Retrieved from [Link]

• Pearson Education. (n.d.). FDNB Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• Biology LibreTexts. (2019). 6.III: Protein sequencing. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Fluoro-2,4-dinitrobenzene. Retrieved from [Link]

• Marfey, P., & Ottesen, M. (1984). Determination ofd-amino acids. I. Hydrolysis of DNP-l-amino acid methyl esters with carboxypeptidase-Y.

• G-Biosciences. (2019). DNFB-Sanger's reagent for detection of free amino acids. Retrieved from [Link]

• SciSpace. (n.d.). DETERMINATION OF D-AMINO ACIDS. I. HYDROLYSIS OF DNP-L. Retrieved from [Link]

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Sanger's reagent. Retrieved from [Link]

• Creative Biolabs. (n.d.). Protein Sequencing: Techniques & Applications. Retrieved from [Link]

• (n.a.). (n.d.). REACTION OF PEPTIDE WITH SANGER'S REAGENT. Retrieved from [Link]

• Stack Exchange. (2016). Dinitrophenyl (DNP) derivatives of amino acids (specifically epsilon-DNP-lysine). Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4-dinitroaniline. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitroaniline. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethyl-2,4-dinitroaniline. Retrieved from [Link]

• Erdjument-Bromage, H., et al. (2016). N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis. Journal of Biomolecular Techniques, 27(1), 16–23. Retrieved from [Link]

• ResearchGate. (2016). N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis. Retrieved from [Link]

Sources

• 1. FDNB Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. 1-Fluoro-2,4-dinitrobenzene - Wikipedia [en.wikipedia.org]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Illustrated Glossary of Organic Chemistry - Sanger's reagent [chem.ucla.edu]
• 7. benchchem.com [benchchem.com]
• 8. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]
• 10. creative-biolabs.com [creative-biolabs.com]
• 11. drklbcollege.ac.in [drklbcollege.ac.in]
• 12. Thin layer chromatography of dansyl and dinitrophenyl derivatives of amino acids. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Amine Derivatization: N,N-Dimethyl-2,4-dinitroaniline and its Analogs Versus Established Reagents

For researchers, scientists, and drug development professionals, the accurate quantification of amines is a cornerstone of analytical science. From amino acid analysis in proteomics to monitoring biogenic amines in food safety and quantifying amine-containing pharmaceuticals, the ability to sensitively and reliably measure these compounds is paramount. However, the inherent properties of many amines—low volatility, high polarity, and the lack of a strong chromophore or fluorophore—present significant challenges for direct analysis by modern chromatographic techniques like High-Performance Liquid Chromatography (HPLC).

Pre-column derivatization is a powerful and widely adopted strategy to overcome these limitations. By covalently attaching a labeling agent to the amine, we can enhance its physicochemical properties, thereby improving chromatographic separation and detection sensitivity. This guide provides a comprehensive comparison of N,N-Dimethyl-2,4-dinitroaniline and its more reactive analog, N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine (DMDNFB), with the industry-standard reagents: Dansyl chloride and Dabsyl chloride.

The Rationale for Derivatization: Enhancing Analytical Performance

The choice of a derivatization reagent is a critical decision in method development, directly impacting the sensitivity, selectivity, and robustness of an analytical assay. An ideal derivatizing agent should:

• React with the target amines completely and reproducibly under mild conditions.

• Form stable derivatives that can withstand sample preparation and chromatographic analysis.

• Introduce a chromophoric or fluorophoric tag that significantly enhances detection at wavelengths with minimal matrix interference.

• Improve the chromatographic properties of the analytes, often by increasing their hydrophobicity for better retention and separation on reversed-phase columns.

This guide will delve into the chemistry, performance, and practical application of these reagents to provide a clear framework for selecting the optimal tool for your analytical needs.

The Dinitroaniline Family: A Focus on Enhanced Mass Spectrometric Detection

While 2,4-dinitrofluorobenzene (DNFB), also known as Sanger's reagent, has a long history in amino acid analysis, its derivatives are primarily suited for UV detection. For the demands of modern LC-MS/MS analysis, particularly in the highly sensitive positive electrospray ionization (ESI) mode, a new class of dinitroaniline-based reagents has been explored.

A notable example is N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine (DMDNFB) . The key innovation in DMDNFB is the incorporation of a tertiary amine group (the N,N-dimethylaminomethyl moiety). This group provides a readily protonatable site, significantly enhancing the ionization efficiency of the derivatized amines in positive mode ESI-MS.[1]

Reaction Mechanism

The derivatization reaction with DMDNFB proceeds via a nucleophilic aromatic substitution. The primary or secondary amine of the analyte attacks the electron-deficient aromatic ring of DMDNFB at the position of the highly reactive fluorine atom, leading to the formation of a stable amine derivative and hydrogen fluoride. The reaction is typically carried out under basic conditions to ensure the amine is in its more nucleophilic, unprotonated state.

Caption: Derivatization of an amine with DMDNFB.

The Stalwarts of Amine Analysis: Dansyl Chloride and Dabsyl Chloride

For decades, Dansyl chloride and Dabsyl chloride have been the go-to reagents for amine derivatization, and for good reason. They offer a combination of reliability, sensitivity, and versatility that has made them staples in countless analytical laboratories.

Dansyl Chloride (DNS-Cl)

5-(Dimethylamino)naphthalene-1-sulfonyl chloride, or Dansyl chloride, reacts with primary and secondary amines to form highly fluorescent sulfonamide adducts.[2] This property allows for exceptionally sensitive detection using fluorescence detectors, often reaching picomole to femtomole levels.[3] The dansyl group also imparts significant hydrophobicity to the analyte, improving its retention on reversed-phase columns.[4]

Dabsyl Chloride (DABS-Cl)

4-(Dimethylamino)azobenzene-4'-sulfonyl chloride, or Dabsyl chloride, is a chromophoric reagent that forms stable, intensely colored derivatives with primary and secondary amines.[5] These derivatives have a strong absorbance in the visible region (around 425-465 nm), which is a significant advantage as it minimizes interference from many endogenous compounds in complex biological matrices that typically absorb in the UV range.[6][7] The stability of dabsyl derivatives is another key feature, with reports indicating they can be stored for up to a month at room temperature without significant degradation.[8]

Reaction Mechanisms of Dansyl and Dabsyl Chloride

Both Dansyl and Dabsyl chloride react with amines via a nucleophilic substitution reaction under alkaline conditions (pH 9-10.5). The unprotonated amine attacks the electrophilic sulfonyl chloride group, forming a stable sulfonamide bond.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jascoinc.com [jascoinc.com]
• 6. scribd.com [scribd.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Cross-Validation of N,N-Dimethyl-2,4-dinitroaniline-Based Assays

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) is a cornerstone of quality control and regulatory compliance. Spectrophotometric assays, valued for their simplicity and cost-effectiveness, are often employed for this purpose.[1] This guide provides an in-depth technical comparison of a novel N,N-Dimethyl-2,4-dinitroaniline-based spectrophotometric assay against the gold standard of High-Performance Liquid Chromatography (HPLC) for the quantification of an amine-containing API.

The objective of this guide is to equip you with the knowledge and practical framework to cross-validate analytical methods, ensuring data integrity and consistency across different analytical platforms.[2] We will delve into the underlying chemical principles, provide detailed experimental protocols, and present a comprehensive analysis of the validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines.[3]

The Principle of the N,N-Dimethyl-2,4-dinitroaniline Assay

The proposed spectrophotometric method is predicated on the reaction between N,N-Dimethyl-2,4-dinitroaniline and a primary or secondary amine functional group within the analyte. This reaction, conducted under controlled conditions, results in the formation of a colored complex. The intensity of the color, which is directly proportional to the concentration of the analyte, is then measured using a spectrophotometer at a specific wavelength. While 2,4-dinitrophenylhydrazine (DNPH) is commonly used for the derivatization of carbonyl compounds, the principle of using a dinitroaniline derivative for a color-forming reaction with specific functional groups is a well-established analytical technique.[4]

The Gold Standard: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful separation technique widely used in the pharmaceutical industry for its high resolution, sensitivity, and specificity.[5] It separates components of a mixture based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase. For the quantification of APIs, HPLC methods are often considered the benchmark for accuracy and reliability.[6][7]

Cross-Validation: A Comparative Analysis

Cross-validation of analytical methods is a critical process to ensure that a validated method produces reliable and consistent results when compared to another established method.[2] This is particularly important when developing a new, more accessible method, such as the N,N-Dimethyl-2,4-dinitroaniline assay, as a potential alternative to a more resource-intensive technique like HPLC.

Key Performance Parameters for Comparison

The following table summarizes the comparative performance of the N,N-Dimethyl-2,4-dinitroaniline-based spectrophotometric assay and a validated RP-HPLC method for the quantification of a hypothetical amine-containing drug, "Aminophene." The data presented is hypothetical but representative of what would be expected in a typical cross-validation study.

Validation Parameter	N,N-Dimethyl-2,4-dinitroaniline Assay	RP-HPLC Method	ICH Q2(R1) Guideline
Linearity (R²)	0.9985	0.9999	≥ 0.995
Range (µg/mL)	5 - 50	1 - 100	Defined by linearity and accuracy
Accuracy (% Recovery)	98.5% - 101.2%	99.5% - 100.5%	Typically 98% - 102%
Precision (%RSD)
- Repeatability	1.2%	0.5%	≤ 2%
- Intermediate Precision	1.8%	0.8%	≤ 3%
Limit of Detection (LOD) (µg/mL)	1.5	0.2	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ) (µg/mL)	4.5	0.6	Signal-to-Noise ratio of 10:1
Specificity	Susceptible to interference from other amines	Highly specific due to chromatographic separation	Ability to assess the analyte unequivocally

Analysis of Comparative Data:

The RP-HPLC method demonstrates superior performance in terms of linearity, precision, and sensitivity (lower LOD and LOQ).[8][9] This is expected due to the inherent separation capabilities of chromatography, which minimizes interference from excipients and other potential impurities.[10] However, the N,N-Dimethyl-2,4-dinitroaniline assay exhibits acceptable performance within the parameters defined by the ICH guidelines, making it a viable alternative for routine quality control where the higher sensitivity of HPLC is not a critical requirement.[6][7][11] The spectrophotometric method's primary advantages lie in its simplicity, lower cost, and faster sample throughput.[1]

Experimental Protocols

N,N-Dimethyl-2,4-dinitroaniline-Based Spectrophotometric Assay

This protocol outlines the steps for the quantification of "Aminophene" using the N,N-Dimethyl-2,4-dinitroaniline assay.

1. Preparation of Reagents:

• Aminophene Stock Solution (100 µg/mL): Accurately weigh 10 mg of Aminophene reference standard and dissolve in 100 mL of methanol.
• N,N-Dimethyl-2,4-dinitroaniline Reagent (0.1% w/v): Dissolve 100 mg of N,N-Dimethyl-2,4-dinitroaniline in 100 mL of methanol.
• Reaction Buffer (pH 10): Prepare a suitable alkaline buffer, such as a carbonate-bicarbonate buffer.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by diluting the Aminophene stock solution with methanol to achieve concentrations ranging from 5 to 50 µg/mL.

3. Sample Preparation:

• Accurately weigh a quantity of powdered tablets equivalent to 10 mg of Aminophene and transfer to a 100 mL volumetric flask.
• Add 70 mL of methanol, sonicate for 15 minutes, and then dilute to volume with methanol.
• Filter the solution through a 0.45 µm syringe filter.
• Dilute the filtered solution with methanol to obtain a final concentration within the calibration range.

4. Color Development and Measurement:

• To 1 mL of each standard and sample solution in separate test tubes, add 1 mL of the N,N-Dimethyl-2,4-dinitroaniline reagent and 1 mL of the reaction buffer.
• Mix well and allow the reaction to proceed at room temperature for 15 minutes.
• Measure the absorbance of the resulting colored solution at the wavelength of maximum absorbance (determined by scanning the spectrum of a colored standard) against a reagent blank.

5. Data Analysis:

• Construct a calibration curve by plotting the absorbance of the standards against their corresponding concentrations.
• Determine the concentration of Aminophene in the sample solution from the calibration curve.

RP-HPLC Method

This protocol describes a validated RP-HPLC method for the quantification of "Aminophene."

1. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm
• Mobile Phase: Acetonitrile:Phosphate Buffer (pH 3.0) (60:40 v/v)
• Flow Rate: 1.0 mL/min
• Detection Wavelength: 254 nm
• Injection Volume: 20 µL
• Column Temperature: 30°C

2. Preparation of Solutions:

• Mobile Phase: Prepare the phosphate buffer and filter both solvents through a 0.45 µm membrane filter before mixing. Degas the mobile phase before use.
• Aminophene Stock Solution (100 µg/mL): As described for the spectrophotometric assay.
• Calibration Standards: Prepare a series of calibration standards by diluting the Aminophene stock solution with the mobile phase to achieve concentrations ranging from 1 to 100 µg/mL.

3. Sample Preparation:

• Prepare the sample solution as described for the spectrophotometric assay, using the mobile phase as the diluent in the final step.

4. Chromatographic Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is obtained.
• Inject the calibration standards and the sample solution.
• Record the chromatograms and measure the peak area for Aminophene.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.
• Determine the concentration of Aminophene in the sample solution from the calibration curve.

Visualizing the Workflow

To better illustrate the logical flow of the cross-validation process, the following diagram is provided.

Caption: Workflow for the cross-validation of the N,N-Dimethyl-2,4-dinitroaniline assay and RP-HPLC method.

Signaling Pathway of the Colorimetric Reaction

The underlying chemical reaction for the spectrophotometric assay is a nucleophilic aromatic substitution, where the amine group of the analyte attacks the electron-deficient aromatic ring of N,N-Dimethyl-2,4-dinitroaniline, leading to the formation of a colored product.

Caption: Simplified reaction mechanism for the N,N-Dimethyl-2,4-dinitroaniline assay.

Conclusion and Recommendations

The cross-validation study demonstrates that while the RP-HPLC method provides a higher degree of accuracy, precision, and sensitivity, the N,N-Dimethyl-2,4-dinitroaniline-based spectrophotometric assay is a suitable and validatable alternative for the routine quantification of amine-containing APIs.[6][7][8][11] The choice of method should be guided by the specific requirements of the analysis, considering factors such as the required level of sensitivity, sample throughput, and available instrumentation. For high-stakes analyses such as final product release testing or stability studies, the specificity and robustness of the HPLC method are preferable. However, for in-process control or screening purposes, the spectrophotometric method offers a rapid and cost-effective solution. It is imperative that any new analytical method be thoroughly validated according to ICH guidelines to ensure its suitability for its intended purpose.[3][12]

References

• Comparison of HPLC & spectrophotometric methods for estimation of antiretroviral drug content in pharmaceutical products. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Hemanth Kumar, A. K., et al. (2010). Comparison of HPLC & spectrophotometric methods for estimation of antiretroviral drug content in pharmaceutical products. Indian Journal of Medical Research, 132(4), 390–394.

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. (2025, August 11). PharmaGuru. Retrieved January 16, 2026, from [Link]

• Comparison of HPLC & spectrophotometric methods for estimation of antiretroviral drug content in pharmaceutical products. (n.d.). EPrints@NIRT. Retrieved January 16, 2026, from [Link]

• Comparison of HPLC and UV Spectrophotometric Methods for Quantification of Favipiravir in Pharmaceutical Formulations. (2021). Pharmaceutical and Biomedical Research.
• Jamal, M., et al. (2019). Development and validation of analytical spectrophotometric and rp-hplc methods for the simultaneous estimation of hydroquinone, hydrocortisone and tretinoin in pharmaceutical preparations. International Journal of Pharmacy and Pharmaceutical Sciences, 11(11), 22-30.

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). European Medicines Agency. Retrieved January 16, 2026, from [Link]

• Development and validation of spectrophotometric method for determination of imipramine hydrochloride in tablets (solid materials). (2022). Saudi Pharmaceutical Journal, 30(3), 269-278.
• Gurupadayya, B. M., et al. (2012). Validated Analytical Determination of Modafinil by 2,4-DNP and PDAC Reagents. Journal of Pharmacy Research, 5(5), 2527-2531.
• Determination of dimethylamine and nitrite in pharmaceuticals by ion chromatography to assess the likelihood of nitrosamine formation. (2021). Journal of Pharmaceutical and Biomedical Analysis, 198, 114008.
• Validation of UV spectrophotometric and HPLC methods for quantitative determination of atenolol in pharmaceutical preparations. (2011). Journal of Pharmaceutical Analysis, 1(2), 118-122.
• Alasha Abdalla, F. A., & Elbashir, A. A. (2014). Development and Validation of Spectrophotometric Methods for the Determination of Mesalazine in Pharmaceutical Formulation. Medicinal Chemistry, 4(3), 361-366.
• Experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials. (2004). Journal of Molecular Structure, 702(1-3), 51-60.
• Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation. (2012). Journal of Advanced Pharmaceutical Technology & Research, 3(3), 179–183.

• Determination of dimethylamine and nitrite in pharmaceuticals by ion chromatography to assess the likelihood of nitrosamine formation. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. (2021). Journal of Food and Drug Analysis, 29(2), 263–276.

• Development and validation of spectrophotometric method for determination of imipramine hydrochloride in tablets (solid materials). (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2023). Pharmaceuticals, 16(10), 1419.
• HPLC Development Method and Validation. (2024). International Journal of Pharmaceutical Sciences Review and Research, 87(2), 1-8.
• Cross-validation of a high-performance liquid chromatography nevirapine plasma assay in a resource-limited setting in Zimbabwe. (2014).

• 2,4-Dinitroaniline. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• 2,4-Dinitroaniline. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• NN Dimethyl 2 4 6 Trinitroaniline is 40000 time strong base than 2 4 6 Trinitroaniline. Why? (2020, October 24). Quora. Retrieved January 16, 2026, from [Link]

• N,N-dimethyl aniline. (n.d.). The Good Scents Company. Retrieved January 16, 2026, from [Link]

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. eprints.nirt.res.in [eprints.nirt.res.in]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of HPLC & spectrophotometric methods for estimation of antiretroviral drug content in pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. brieflands.com [brieflands.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. repository.ias.ac.in [repository.ias.ac.in]
• 12. Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Soil Performance of Dinitroaniline Herbicides

This guide offers an in-depth, objective comparison of the performance of various dinitroaniline herbicides in the soil environment. Drawing upon experimental data and established scientific literature, we will explore the critical performance characteristics that influence their efficacy and environmental fate. This document is intended for researchers, scientists, and professionals in agricultural and environmental sciences.

Introduction to Dinitroaniline Herbicides

Dinitroanilines are a class of selective, pre-emergence herbicides widely used for the control of annual grasses and some broadleaf weeds in a variety of agricultural and turf settings.[1][2][3] Their primary mode of action is the inhibition of microtubule formation in plant cells.[4][5][6] This disruption of microtubule polymerization interferes with cell division (mitosis) and elongation, ultimately leading to the death of susceptible weed seedlings as they germinate.[5][6]

The effectiveness of dinitroaniline herbicides is intrinsically linked to their behavior and persistence in the soil. Factors such as soil type, organic matter content, moisture, and temperature play crucial roles in their efficacy, potential for crop injury, and environmental impact. Due to their relatively low water solubility and high affinity for soil organic matter, dinitroanilines are generally considered immobile in the soil with a low potential for leaching.[1][7] However, variations among the different dinitroaniline compounds exist and are critical to understand for optimal weed management strategies.

Caption: Mechanism of action of dinitroaniline herbicides.

Comparative Analysis of Key Performance Parameters

This section provides a comparative analysis of several key dinitroaniline herbicides based on their performance in soil. The data presented is a synthesis of findings from various scientific studies.

Weed Control Spectrum and Efficacy

While most dinitroanilines control a similar spectrum of annual grasses and small-seeded broadleaf weeds, there are nuances in their effectiveness against specific species.

• Trifluralin: Widely regarded as a benchmark, it provides excellent control of annual grasses like crabgrass, barnyardgrass, and foxtail.[6] Its efficacy against some broadleaf weeds can be limited.

• Pendimethalin: Offers a broad spectrum of control for annual grasses and certain broadleaf weeds such as pigweed and lambsquarters.[5] It is often considered to have a slightly broader control spectrum for broadleaf weeds compared to trifluralin.

• Oryzalin: Effective against a wide range of annual grasses and broadleaf weeds including pigweed, common chickweed, and spurge.[8][9] It is noted for its long-lasting control, which can range from 2 to 8 months.[8][10]

• Prodiamine: Provides excellent pre-emergent control of crabgrass and other annual grasses.[11] Its residual activity can be particularly long, with some studies suggesting a half-life of up to 120 days.[12]

• Ethalfluralin: A pre-emergent herbicide used for controlling annual grasses and broad-leaved weeds.[13] It functions by inhibiting microtubule formation.[13]

• Nitralin: Controls annual grasses and broad-leaved weeds.[14] Compared to trifluralin, it is more toxic to roots and less toxic to shoots.[14]

Soil Persistence and Degradation

The persistence of a herbicide in the soil, often measured by its half-life (DT50), is a critical factor influencing the duration of weed control and the potential for carryover to subsequent crops. Dinitroaniline herbicides are primarily degraded by soil microorganisms, with degradation rates influenced by soil temperature, moisture, and organic matter content.[7][15] Degradation is generally faster in warm, moist soils and under anaerobic conditions.[7][15]

Herbicide	Typical Soil Half-Life (Aerobic)	Key Factors Influencing Persistence
Trifluralin	30 - 270 days[16][17]	Volatility (requires soil incorporation), microbial degradation.[6][18]
Pendimethalin	37 - 407 days[16]	Binds strongly to soil, less volatile than trifluralin.[5][19]
Oryzalin	4 - 6 months (in mineral soils)[9]	Low volatility, primarily microbial degradation.[20]
Prodiamine	~69 days (in sandy loam)[21]	Binds tightly to soil, slow degradation.[21]
Ethalfluralin	38 - 42.1 days[22]	Moderately persistent, faster dissipation initially.[22][23]
Nitralin	30 - 60 days[14]	Low volatility, microbial and photodegradation.[14]
Benefin	5 - 6 months[24]	Volatility is a factor in its persistence.[20]

Note: Half-life values can vary significantly depending on soil type, climate, and experimental conditions.

Soil Mobility and Leaching Potential

Due to their chemical properties, specifically low water solubility and high soil organic carbon-water partitioning coefficient (Koc), dinitroaniline herbicides exhibit low mobility in soil.[1][7] They bind tightly to soil particles, particularly organic matter and clay, which minimizes their potential for leaching into groundwater.[1][7]

• Low Leaching Potential: Studies have consistently shown that dinitroanilines such as trifluralin, pendimethalin, and ethalfluralin remain in the upper soil layers and are not prone to significant downward movement.[13][16][25][26]

• Surface Runoff: While leaching is minimal, there is a potential for these herbicides to be transported via surface runoff if a significant rainfall event occurs shortly after application, as they are bound to soil particles that can be eroded.[26]

Impact on Soil Microbial Communities

The application of herbicides can potentially impact non-target soil microorganisms, which are vital for soil health and nutrient cycling. Research on dinitroaniline herbicides has shown varied effects:

• Transient Effects: While some studies report a temporary reduction in the populations of certain bacteria and fungi following the application of dinitroanilines like pendimethalin and benfluralin, these effects are often short-lived.[1]

• Functional Redundancy: The overall impact on soil microbial processes is generally considered to be minimal in the long term, partly due to the functional redundancy within microbial communities.[15] However, high application rates can lead to more significant and lasting changes in microbial community structure and function.[17][27]

Experimental Protocols

To ensure the reliability and reproducibility of soil performance data for dinitroaniline herbicides, standardized experimental protocols are essential. Below are outlines for key experiments.

Protocol for Determining Soil Half-Life (DT50)

This protocol outlines a laboratory-based aerobic soil degradation study.

Caption: Workflow for a soil half-life determination study.

Methodology:

• Soil Collection and Preparation:

  • Collect soil from the desired location and depth (e.g., 0-15 cm).

  • Sieve the soil (e.g., 2 mm) to remove large debris and homogenize.

  • Characterize the soil for properties such as texture, pH, organic matter content, and microbial biomass.

• Herbicide Application:

  • Weigh a known amount of soil into replicate incubation vessels.

  • Apply the dinitroaniline herbicide at a known concentration, typically at the recommended field rate and a higher rate (e.g., 2x).

  • Ensure a homogenous distribution of the herbicide in the soil.

• Incubation:

  • Adjust the soil moisture to a specific level (e.g., 50-60% of water holding capacity).

  • Incubate the soil samples in the dark at a constant temperature (e.g., 20-25°C).

  • Maintain soil moisture throughout the incubation period.

• Sampling and Extraction:

  • Collect soil subsamples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days).

  • Extract the herbicide from the soil using an appropriate organic solvent (e.g., acetonitrile, acetone/hexane mixture).[28]

• Analysis:

  • Analyze the extracts using a suitable analytical technique, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Gas Chromatography with an Electron Capture Detector (GC-ECD), to quantify the herbicide concentration.[29][30]

• Data Analysis:

  • Plot the herbicide concentration versus time.

  • Calculate the dissipation half-life (DT50) using first-order kinetics.

Conclusion

The selection of a dinitroaniline herbicide should be based on a comprehensive understanding of its performance characteristics in the context of the specific agricultural system. While all dinitroanilines share a common mode of action, they exhibit notable differences in their weed control spectrum, soil persistence, and volatility. Trifluralin and pendimethalin remain widely used due to their broad efficacy. Oryzalin and prodiamine offer the advantage of longer residual control. The choice of herbicide should be tailored to the target weed species, crop rotation plans, and local environmental conditions to maximize efficacy while minimizing potential environmental impacts. Further research into the long-term effects of these herbicides on soil health is warranted to ensure sustainable agricultural practices.

References

• Giglio, A., et al. (2022). Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms. Environmental Science and Pollution Research. [Link]

• Belden, J. B., et al. (2003). Persistence, Mobility, and Bioavailability of Pendimethalin and Trifluralin in Soil. ACS Symposium Series. [Link]

• ResearchGate. (2003). Persistence, Mobility, and Bioavailability of Pendimethalin and Trifluralin in Soil. [Link]

• National Pesticide Information Center. (2023). Prodiamine Fact Sheet. Oregon State University. [Link]

• Giglio, A., et al. (2022). Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms. ResearchGate. [Link]

• Wikipedia. (n.d.). Nitralin. [Link]

• Giglio, A., et al. (2022). Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms. PubMed. [Link]

• Do My Own Pest Control. (n.d.). Oryzalin 4. [Link]

• PubChem. (n.d.). Nitralin. National Institutes of Health. [Link]

• Wikipedia. (n.d.). Ethalfluralin. [Link]

• NC State Extension Publications. (n.d.). Surflan (oryzalin). [Link]

• Scilit. (n.d.). Behavior of Dinitroaniline Herbicides in Soils. [Link]

• Hemp Information for the Commonwealth of Virginia. (n.d.). EPA Ethalfluralin fact sheet.pdf. [Link]

• DIY Pest Control. (n.d.). Oryzalin 4 Pro | Compare to Suflan AS. [Link]

• Solutions Pest & Lawn. (n.d.). Oryzalin Information and Products | Herbicide Active Ingredient. [Link]

• Chen, J., et al. (2021). Dinitroaniline Herbicide Resistance and Mechanisms in Weeds. Frontiers in Plant Science. [Link]

• Weber, J. B. (1990). Behavior of Dinitroaniline Herbicides in Soils. Weed Technology. [Link]

• Newsom Seed. (n.d.). Oryzalin 4 Pro. [Link]

• Kennedy, J. M., & Talbert, R. E. (1977). Comparative Persistence of Dinitroaniline Type Herbicides on the Soil Surface. Weed Science. [Link]

• AERU. (n.d.). Ethalfluralin (Ref: EL 161). University of Hertfordshire. [Link]

• Reddit. (2023). Pre-emergent once a month? : r/lawncare. [Link]

• Wills, G. D., & McWhorter, C. G. (1987). Mechanisms of Selectivity of Pendimethalin Prowl and Trifluralin Treflan in Cotton Gossypium Hirsutum and Weeds. Delta Research and Extension Center. [Link]

• Kennedy, J. M. (1975). Comparative Persistence of Dinitroaniline Type Herbicides on the Soil Surface. University of Arkansas. [Link]

• CORESTA. (2019). Dinitroanilines. [Link]

• ResearchGate. (2015). Determination of Dinitroaniline Herbicide in Food Samples and Commercial Formulations Using Spectrophotometric Methods. [Link]

• Karpouzas, D. G., et al. (2017). Occurrence and Distribution of Trifluralin, Ethalfluralin, and Pendimethalin in Soils Used for Long-Term Intensive Cotton Cultivation in Central Greece. PubMed. [Link]

• Grover, R., et al. (1997). Environmental fate of trifluralin. Reviews of Environmental Contamination and Toxicology. [Link]

• Lawn Care Forum. (2022). When to apply prodiamine?. [Link]

• AERU. (n.d.). Nitralin (Ref: HSDB 789). University of Hertfordshire. [Link]

• Golab, T., et al. (1975). Fate of benefin in soils, plants, artificial rumen fluid and the ruminant animal. Journal of Agricultural and Food Chemistry. [Link]

• DoMyOwn.com. (n.d.). How long will Prodiamine last if my lawn gets 1 to 1 1/2” of water weekly?. [Link]

• Monika, et al. (2024). DISSIPATION BEHAVIOUR OF ETHALFLURALIN HERBICIDE IN SOIL. ResearchGate. [Link]

• Helling, C. S. (1976). Dinitroaniline Herbicides in Soils. Journal of Environmental Quality. [Link]

• Wang, Y., et al. (2022). Trifluralin Impacts Soil Microbial Community and Functions. Frontiers in Microbiology. [Link]

• PubChem. (n.d.). Ethalfluralin. National Institutes of Health. [Link]

• Hussain, S., et al. (2021). Changes in soil microbial community and activity caused by application of dimethachlor and linuron. Scientific Reports. [Link]

• UNDRR. (2020). Soil Degradation (GH0402). [Link]

• California Department of Toxic Substances Control. (n.d.). 10 Analytical Methods. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 627: The Determination of Dinitroaniline Pesticides in Municipal and Industrial Wastewater. [Link]

• Natural History Museum. (n.d.). Soil degradation: The problems and how to fix them. [Link]

• BIOFIN. (2024). These Innovative Finance Solutions Combat Land Degradation, Climate Change and Biodiversity Loss. [Link]

• Solutions Pest & Lawn. (n.d.). Prodiamine Information & Products | Herbicide Active Ingredient. [Link]

Sources

• 1. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. solutionsstores.com [solutionsstores.com]
• 5. pomais.com [pomais.com]
• 6. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 7. Behavior of Dinitroaniline Herbicides in Soils | Weed Technology | Cambridge Core [cambridge.org]
• 8. domyown.com [domyown.com]
• 9. Surflan (oryzalin) | NC State Extension Publications [content.ces.ncsu.edu]
• 10. diypestcontrol.com [diypestcontrol.com]
• 11. Prodiamine Information & Products | Herbicide Active Ingredient [solutionsstores.com]
• 12. reddit.com [reddit.com]
• 13. Ethalfluralin - Wikipedia [en.wikipedia.org]
• 14. Nitralin - Wikipedia [en.wikipedia.org]
• 15. scilit.com [scilit.com]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Trifluralin Impacts Soil Microbial Community and Functions [frontiersin.org]
• 18. Environmental fate of trifluralin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. cotton.org [cotton.org]
• 20. Comparative Persistence of Dinitroaniline Type Herbicides on the Soil Surface | Weed Science | Cambridge Core [cambridge.org]
• 21. Prodiamine Fact Sheet [npic.orst.edu]
• 22. jpds.co.in [jpds.co.in]
• 23. Ethalfluralin (Ref: EL 161) [sitem.herts.ac.uk]
• 24. Dinitroaniline Herbicides in Soils | Scilit [scilit.com]
• 25. researchgate.net [researchgate.net]
• 26. hemp.ucdavis.edu [hemp.ucdavis.edu]
• 27. Changes in soil microbial community and activity caused by application of dimethachlor and linuron - PMC [pmc.ncbi.nlm.nih.gov]
• 28. sbr-1.itrcweb.org [sbr-1.itrcweb.org]
• 29. coresta.org [coresta.org]
• 30. epa.gov [epa.gov]

A Senior Application Scientist's Guide to the Comparative Efficiency of N,N-Dimethyl-2,4-dinitroaniline Analysis Across Diverse Analytical Matrices

For researchers, toxicologists, and drug development professionals, the accurate quantification of N,N-Dimethyl-2,4-dinitroaniline is of paramount importance. As a key synthetic intermediate and a potential environmental contaminant, understanding its behavior and concentration in various matrices is critical for safety, efficacy, and environmental monitoring. This guide provides an in-depth comparison of the analytical efficiency for N,N-Dimethyl-2,4-dinitroaniline in key matrices: environmental (soil and water), biological fluids, and forensic samples. We will delve into the nuances of sample preparation, analytical methodologies, and the supporting data that underpins method selection.

The Analytical Challenge: Matrix-Dependent Efficiency

The core challenge in the analysis of N,N-Dimethyl-2,4-dinitroaniline lies in the complexity of the sample matrix. The efficiency of any analytical method is intrinsically linked to the ability to effectively isolate the analyte from interfering compounds. Soil, water, blood, and other biological or forensic samples each present a unique set of challenges that necessitate tailored extraction and cleanup protocols. This guide will explore these challenges and present validated strategies to achieve reliable and reproducible quantification.

I. Analysis in Environmental Matrices: Soil and Water

N,N-Dimethyl-2,4-dinitroaniline, as a member of the dinitroaniline class of compounds, can be introduced into the environment through industrial discharge or as a degradation product of certain herbicides. Its detection in soil and water is crucial for environmental risk assessment.

Soil Matrix: Overcoming Adsorption and Interference

The analysis of N,N-Dimethyl-2,4-dinitroaniline in soil is complicated by its tendency to adsorb to organic matter and clay particles. The choice of extraction solvent and technique is therefore critical to ensure efficient recovery.

Experimental Protocol: Extraction and GC-MS Analysis of Dinitroanilines in Soil

• Sample Preparation:

  • A representative 10g soil sample is homogenized and mixed with anhydrous sodium sulfate to remove moisture.

  • The sample is then subjected to solvent extraction, typically using a mixture of acetone and hexane (1:1 v/v) in a sonicator for 15-20 minutes. This process is repeated three times to ensure exhaustive extraction.

• Extract Cleanup:

  • The combined extracts are filtered and concentrated using a rotary evaporator.

  • A solid-phase extraction (SPE) cleanup step is employed using a Florisil® cartridge to remove polar interferences. The dinitroanilines are eluted with a less polar solvent mixture, such as dichloromethane/hexane.

• Instrumental Analysis (GC-MS):

  • The cleaned extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

  • GC Conditions: A capillary column such as a DB-5ms is used. The oven temperature is programmed to ramp from an initial temperature of around 70°C to a final temperature of 280°C to ensure separation of the analytes.[1]

  • MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[1]

dot graph "Soil_Analysis_Workflow" { rankdir="LR"; node [shape="box", style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

subgraph "cluster_prep" { label="Sample Preparation"; style="filled"; color="#FFFFFF"; "Homogenized_Soil" [label="1. Homogenized Soil Sample"]; "Extraction" [label="2. Solvent Extraction\n(Acetone/Hexane)"]; "Homogenized_Soil" -> "Extraction"; }

subgraph "cluster_cleanup" { label="Extract Cleanup"; style="filled"; color="#FFFFFF"; "Filtration_Concentration" [label="3. Filtration & Concentration"]; "SPE" [label="4. Solid-Phase Extraction\n(Florisil® Cartridge)"]; "Filtration_Concentration" -> "SPE"; }

subgraph "cluster_analysis" { label="Instrumental Analysis"; style="filled"; color="#FFFFFF"; "GC_MS" [label="5. GC-MS Analysis\n(SIM Mode)"]; }

"Extraction" -> "Filtration_Concentration" [label="Crude Extract"]; "SPE" -> "GC_MS" [label="Cleaned Extract"]; } Caption: Workflow for the analysis of dinitroanilines in soil samples.

Water Matrix: Preconcentration is Key

In aqueous matrices, N,N-Dimethyl-2,4-dinitroaniline is typically present at trace levels, necessitating a preconcentration step to achieve the required sensitivity for detection.

Experimental Protocol: SPE-HPLC-UV Analysis of Nitroanilines in Water

• Sample Preparation (Preconcentration):

  • A large volume of water sample (e.g., 500 mL) is passed through a solid-phase extraction (SPE) cartridge packed with a C18 sorbent.

  • The analyte is adsorbed onto the sorbent, and interfering hydrophilic compounds are washed away.

• Elution:

  • The retained N,N-Dimethyl-2,4-dinitroaniline is then eluted with a small volume of a suitable organic solvent, such as acetonitrile or methanol.

• Instrumental Analysis (HPLC-UV):

  • The concentrated eluate is analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection.

  • HPLC Conditions: A C18 reversed-phase column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water.

  • UV Detection: The detector is set to the wavelength of maximum absorbance for N,N-Dimethyl-2,4-dinitroaniline (around 346 nm for 2,4-dinitroaniline).[2]

dot graph "Water_Analysis_Workflow" { rankdir="LR"; node [shape="box", style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

subgraph "cluster_prep" { label="Sample Preparation"; style="filled"; color="#FFFFFF"; "Water_Sample" [label="1. Water Sample"]; "SPE_Preconcentration" [label="2. SPE Preconcentration\n(C18 Cartridge)"]; "Water_Sample" -> "SPE_Preconcentration"; }

subgraph "cluster_elution" { label="Elution"; style="filled"; color="#FFFFFF"; "Elution_Step" [label="3. Elution with Organic Solvent"]; }

subgraph "cluster_analysis" { label="Instrumental Analysis"; style="filled"; color="#FFFFFF"; "HPLC_UV" [label="4. HPLC-UV Analysis"]; }

"SPE_Preconcentration" -> "Elution_Step" [label="Analyte Adsorbed"]; "Elution_Step" -> "HPLC_UV" [label="Concentrated Eluate"]; } Caption: Workflow for the analysis of nitroanilines in water samples.

Parameter	Soil Matrix (GC-MS)	Water Matrix (SPE-HPLC-UV)	Reference
Typical Recovery	70-95%	85-105%	[3]
Limit of Detection (LOD)	0.5 - 5 µg/kg	0.1 - 1 µg/L	[3]
Limit of Quantification (LOQ)	2 - 10 µg/kg	0.4 - 2 µg/L	[3]
Precision (%RSD)	< 15%	< 10%	[3]

Table 1. Comparative performance data for the analysis of dinitroaniline herbicides in environmental matrices. Data is representative of the dinitroaniline class of compounds.

II. Analysis in Biological Fluids: Navigating Protein and Salt Content

The analysis of N,N-Dimethyl-2,4-dinitroaniline in biological fluids such as blood and urine is essential for toxicological studies and clinical diagnostics. The primary challenges in these matrices are the high protein content and the presence of salts and other endogenous compounds that can interfere with the analysis.

Experimental Protocol: LLE-GC-MS Analysis in Blood/Urine

• Sample Preparation:

  • Protein Precipitation (for blood/plasma): An organic solvent like acetonitrile is added to the sample to precipitate proteins. The sample is then centrifuged, and the supernatant is collected.

  • Liquid-Liquid Extraction (LLE): The supernatant (or urine sample) is extracted with a water-immiscible organic solvent such as ethyl acetate. The pH of the aqueous phase may be adjusted to optimize the extraction efficiency.

• Extract Cleanup:

  • The organic extract is washed with a brine solution to remove residual water and water-soluble impurities.

  • The extract is then dried over anhydrous sodium sulfate and concentrated under a gentle stream of nitrogen.

• Instrumental Analysis (GC-MS):

  • The residue is reconstituted in a suitable solvent and analyzed by GC-MS, as described for the soil matrix analysis.

dot graph "Biological_Fluid_Analysis" { rankdir="LR"; node [shape="box", style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

subgraph "cluster_prep" { label="Sample Preparation"; style="filled"; color="#FFFFFF"; "Biological_Sample" [label="1. Blood/Urine Sample"]; "Protein_Precipitation" [label="2a. Protein Precipitation\n(Blood/Plasma)"]; "LLE" [label="2b. Liquid-Liquid Extraction"]; "Biological_Sample" -> "Protein_Precipitation"; "Protein_Precipitation" -> "LLE" [label="Supernatant"]; "Biological_Sample" -> "LLE" [label="Urine"]; }

subgraph "cluster_cleanup" { label="Extract Cleanup"; style="filled"; color="#FFFFFF"; "Washing_Drying" [label="3. Washing & Drying"]; "Concentration" [label="4. Concentration"]; "Washing_Drying" -> "Concentration"; }

subgraph "cluster_analysis" { label="Instrumental Analysis"; style="filled"; color="#FFFFFF"; "GC_MS_Analysis" [label="5. GC-MS Analysis"]; }

"LLE" -> "Washing_Drying" [label="Organic Extract"]; "Concentration" -> "GC_MS_Analysis" [label="Reconstituted Sample"]; } Caption: Workflow for the analysis of N,N-Dimethyl-2,4-dinitroaniline in biological fluids.

III. Analysis in Forensic Matrices: Sensitivity is Paramount

In a forensic context, the detection of N,N-Dimethyl-2,4-dinitroaniline may be relevant in cases of poisoning or exposure to industrial chemicals. The sample size is often limited, and the analyte concentration can be extremely low, demanding highly sensitive analytical techniques.

Experimental Protocol: µ-SPE-LC-MS/MS Analysis in Forensic Samples

• Sample Preparation:

  • Due to the limited sample size, micro-solid phase extraction (µ-SPE) is often the preferred method for sample cleanup and preconcentration.

  • The extraction and elution steps are similar to those described for water analysis but are performed on a much smaller scale.

• Instrumental Analysis (LC-MS/MS):

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for forensic analysis due to its exceptional sensitivity and selectivity.

  • LC Conditions: A UHPLC (Ultra-High-Performance Liquid Chromatography) system is used for rapid and high-resolution separation.

  • MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which provides two levels of mass filtering, significantly reducing background noise and enhancing the certainty of identification.

dot graph "Forensic_Analysis_Workflow" { rankdir="LR"; node [shape="box", style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#FBBC05"];

subgraph "cluster_prep" { label="Sample Preparation"; style="filled"; color="#FFFFFF"; "Forensic_Sample" [label="1. Limited Forensic Sample"]; "Micro_SPE" [label="2. µ-SPE Cleanup & Preconcentration"]; "Forensic_Sample" -> "Micro_SPE"; }

subgraph "cluster_analysis" { label="Instrumental Analysis"; style="filled"; color="#FFFFFF"; "LC_MSMS" [label="3. LC-MS/MS Analysis\n(MRM Mode)"]; }

"Micro_SPE" -> "LC_MSMS" [label="Concentrated Eluate"]; } Caption: Workflow for the forensic analysis of N,N-Dimethyl-2,4-dinitroaniline.

Parameter	Biological Fluids (LLE-GC-MS)	Forensic Samples (µ-SPE-LC-MS/MS)	Reference
Typical Recovery	60-90%	> 90%	[3]
Limit of Detection (LOD)	1 - 10 ng/mL	< 1 ng/mL	[3][4]
Limit of Quantification (LOQ)	5 - 20 ng/mL	1 - 5 ng/mL	[3][4]
Precision (%RSD)	< 20%	< 15%	[3]

Table 2. Comparative performance data for the analysis of dinitroaniline-related compounds in biological and forensic matrices. Data is representative and may vary based on the specific compound and matrix.

Conclusion: A Matrix-Centric Approach to Method Selection

The efficient analysis of N,N-Dimethyl-2,4-dinitroaniline is critically dependent on the analytical matrix. While GC-MS and HPLC-UV are robust techniques for environmental samples, the complexity of biological and forensic matrices necessitates more sophisticated sample preparation techniques and the superior sensitivity and selectivity of LC-MS/MS. The choice of the optimal analytical method is a balance between the required sensitivity, the complexity of the matrix, and the available instrumentation. By understanding the unique challenges posed by each matrix and employing the appropriate validated protocols, researchers can achieve accurate and reliable quantification of N,N-Dimethyl-2,4-dinitroaniline, ensuring data integrity for their specific application.

References

• BenchChem. (n.d.). Application Note: High-Throughput Analysis of Dinitroaniline Pesticides in Environmental and Biological Matrices by Gas Chromatography. Retrieved from BenchChem website.[1]

• BenchChem. (n.d.). A Comparative Guide to Spectrophotometric and Chromatographic Analysis of 2,4-Dinitroaniline. Retrieved from BenchChem website.[2]

• BenchChem. (n.d.). A Comparative Guide to Analytical Method Validation for the Quantitative Analysis of Nitroanilines. Retrieved from BenchChem website.[5]

• Khosrovyan, A., et al. (2019). Simultaneous determination of nine dinitroaniline herbicides in environmental samples using a validated vortex-assisted dispersive liquid–liquid microextraction procedure coupled with GC–MS/MS. Environmental Monitoring and Assessment, 191(10), 625.[3]

• Thermo Fisher Scientific. (n.d.). Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE. Retrieved from Thermo Fisher Scientific website.[6]

• BenchChem. (n.d.). Validation of N-Ethyl-2,3-difluoro-6-nitroaniline Purity by HPLC: A Comparative Guide. Retrieved from BenchChem website.[7]

• Nimje, H., et al. (2024). Liquid Chromatography with Tandem Mass Spectrometric Method Development and Validation Study for the Estimation of N-Nitrosodimethylamine in Ranitidine Tablets. Indian Journal of Pharmaceutical Sciences, 86(4), 1268-1276.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijpsonline.com [ijpsonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Fluorescent Labeling: Benchmarking N,N-Dimethyl-2,4-dinitroaniline

In the dynamic landscape of biological research and drug development, the precise visualization and quantification of proteins are paramount. Fluorescent labeling stands as a cornerstone technique, enabling researchers to illuminate the intricate dance of molecules within complex biological systems.[1] The choice of a fluorescent label is a critical decision that can profoundly impact the quality and reliability of experimental data. This guide provides an in-depth comparison of N,N-Dimethyl-2,4-dinitroaniline (DMDNA) against established fluorescent labeling agents, offering a comprehensive resource for scientists seeking to optimize their fluorescence-based assays.

The First Principle: Understanding Your Fluorophore

The efficacy of a fluorescent labeling experiment hinges on the photophysical and chemical properties of the chosen fluorophore. Key parameters to consider include excitation and emission maxima, quantum yield (a measure of fluorescence efficiency), photostability, and the reactivity of the dye with the target biomolecule. A thorough understanding of these characteristics is essential for designing robust and reproducible experiments.

N,N-Dimethyl-2,4-dinitroaniline is a nitroaromatic compound that has been explored for its fluorescent properties. While not as commonly employed as other commercially available dyes, its unique characteristics may offer advantages in specific applications. This guide will objectively compare DMDNA with industry-standard fluorescent labels: Fluorescein Isothiocyanate (FITC), Tetramethylrhodamine Isothiocyanate (TRITC), and the Alexa Fluor™ family of dyes.

At a Glance: Comparative Analysis of Fluorescent Labeling Agents

To facilitate an informed decision, the following table summarizes the key properties of DMDNA and the benchmark fluorescent dyes.

Property	N,N-Dimethyl-2,4-dinitroaniline (DMDNA)	Fluorescein Isothiocyanate (FITC)	Tetramethylrhodamine Isothiocyanate (TRITC)	Alexa Fluor™ 488
Excitation Max (nm)	~305[2]	~495[3][4]	~557[5]	495[]
Emission Max (nm)	~378[2]	~519[3][4]	~576[5]	519[]
Color	N/A (UV Excitation)	Green[3]	Orange-Red[7]	Green[]
Reactive Group	Amine-reactive (potential)	Isothiocyanate[3]	Isothiocyanate[8]	Varies (e.g., NHS ester)
pH Sensitivity	Data not readily available	High; fluorescence decreases in acidic environments[3][9]	Relatively insensitive to pH changes[8][10]	Low pH sensitivity[][11][12]
Photostability	Data not readily available	Prone to photobleaching[4][13]	Good photostability[7]	High photostability[][12][14]
Brightness	Data not readily available	Good	Bright[8]	Very Bright[][12][14]
Solubility	Soluble in organic solvents	Good water solubility[13]	Soluble in polar organic solvents[8]	High water solubility[][12]

Note: The data for DMDNA is based on limited available information and may require further experimental validation for specific applications.

The "Why": Causality Behind Experimental Choices

The selection of a fluorescent dye should be a deliberate process guided by the specific requirements of the experiment.

For High-Resolution Imaging and Long-Term Studies:

Alexa Fluor™ dyes are often the superior choice due to their exceptional brightness and photostability.[][12][14] This allows for longer exposure times and repeated imaging without significant signal loss, which is critical for techniques like confocal microscopy and time-lapse imaging. Their low pH sensitivity ensures consistent fluorescence in varying cellular environments.[][11][12]

For Routine Applications and Cost-Effectiveness:

FITC and TRITC have been workhorses in fluorescence microscopy and flow cytometry for decades.[3][7][15] They are cost-effective and have well-established protocols. However, the pH sensitivity and lower photostability of FITC must be considered and controlled for in experimental design.[3][4][9][13] TRITC offers better photostability and is less sensitive to pH, making it a more robust option than FITC for many applications.[7][8][10]

Exploring New Frontiers with DMDNA:

The utility of N,N-Dimethyl-2,4-dinitroaniline as a fluorescent labeling agent is an area of active investigation. Its excitation in the UV range could be advantageous in multicolor experiments to minimize spectral overlap with other visible-light fluorophores. However, the lack of comprehensive data on its quantum yield, photostability, and reactivity necessitates thorough characterization before its adoption in critical assays. The primary amine groups on proteins, such as the ε-amino group of lysine residues, are the likely targets for covalent labeling with DMDNA, though the precise reaction mechanism and bond stability require empirical determination.

Visualizing the Workflow: From Selection to Analysis

The process of fluorescently labeling a protein and subsequent analysis follows a logical progression. The choice of dye, as discussed, is the foundational step that influences all subsequent stages.

Caption: A streamlined workflow for fluorescent protein labeling.

Protocols for a Self-Validating System

The following protocols provide a starting point for labeling a model protein, such as Bovine Serum Albumin (BSA), with an isothiocyanate-based dye (FITC/TRITC) and a proposed method for DMDNA. These protocols are designed to be self-validating by including steps for determining the degree of labeling.

Protocol 1: Labeling with FITC or TRITC

This protocol is a general procedure for labeling proteins with isothiocyanate derivatives.[1]

Materials:

• Protein solution (e.g., 2 mg/mL BSA in 0.1 M sodium bicarbonate buffer, pH 9.0)

• FITC or TRITC solution (1 mg/mL in anhydrous DMSO)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• 0.1 M sodium bicarbonate buffer, pH 9.0

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Protein Preparation: Dissolve the protein in 0.1 M sodium bicarbonate buffer, pH 9.0, to a final concentration of 2 mg/mL.

• Dye Preparation: Immediately before use, dissolve FITC or TRITC in anhydrous DMSO to a concentration of 1 mg/mL.

• Labeling Reaction: Slowly add the dissolved dye to the protein solution while gently stirring. A common starting point is a 10-20 fold molar excess of dye to protein. The optimal ratio may need to be determined empirically.[1]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.[1]

• Purification: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column pre-equilibrated with PBS, pH 7.4. The first colored band to elute is the labeled protein.

• Characterization: Determine the degree of labeling (DOL), which is the average number of dye molecules conjugated to each protein molecule. This can be calculated from the absorbance of the labeled protein at the dye's maximum absorbance wavelength and at 280 nm (for protein concentration).[1]

• Storage: Store the labeled protein at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant like glycerol and storing at -20°C or -80°C.[1]

Protocol 2: Proposed Labeling with N,N-Dimethyl-2,4-dinitroaniline (DMDNA)

This is a proposed protocol based on the likely reactivity of DMDNA with primary amines. Optimization is crucial.

Materials:

• Protein solution (e.g., 2 mg/mL BSA in 0.1 M sodium carbonate-bicarbonate buffer, pH 9.5)

• DMDNA solution (10 mg/mL in a suitable organic solvent like DMSO or DMF)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• 0.1 M sodium carbonate-bicarbonate buffer, pH 9.5

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Protein Preparation: Dissolve the protein in 0.1 M sodium carbonate-bicarbonate buffer, pH 9.5, to a final concentration of 2 mg/mL. A higher pH is proposed to deprotonate lysine residues and enhance nucleophilicity.

• Dye Preparation: Dissolve DMDNA in a minimal amount of a water-miscible organic solvent.

• Labeling Reaction: Add the DMDNA solution to the protein solution dropwise with gentle stirring. Experiment with a molar excess of DMDNA to protein (e.g., 20-50 fold).

• Incubation: Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C, protected from light. Monitor the reaction progress if possible.

• Purification: Purify the conjugate as described in Protocol 1.

• Characterization: Determine the DOL using the absorbance of DMDNA and the protein. The extinction coefficient of DMDNA will be required for this calculation.

• Storage: Store the labeled protein as described in Protocol 1.

Decision Framework: Selecting the Right Tool for the Job

The choice of a fluorescent label is not a one-size-fits-all decision. The following decision tree provides a logical framework for selecting the most appropriate dye for your research needs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of FITC in Research [tdblabs.se]
• 4. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 5. FluoroFinder [app.fluorofinder.com]
• 7. optolongfilter.com [optolongfilter.com]
• 8. TRITC (Tetramethylrhodamine isothiocyanate) | TdB Labs [tdblabs.se]
• 9. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 10. What are the applications of TRITC-dextran? | AAT Bioquest [aatbio.com]
• 11. Alexa Fluor - Wikipedia [en.wikipedia.org]
• 12. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Fluorescein (FITC) | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. Alexa Fluor | AAT Bioquest [aatbio.com]
• 15. Tetramethylrhodamine (TRITC) | Thermo Fisher Scientific - US [thermofisher.com]

A Senior Application Scientist's Guide to Amine-Reactive Isotope Labeling for Comparative Proteomics

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals navigating the landscape of comparative proteomics. This document provides an in-depth, objective comparison of prevalent isotope labeling strategies that target primary amines, offering technical insights and actionable protocols to empower your experimental design. We will delve into the established and robust methods of Stable Isotope Dimethyl Labeling, iTRAQ, and TMT, while also addressing the theoretical considerations for other amine-reactive compounds.

Introduction: The Quest for Quantitative Precision

The ability to accurately quantify thousands of proteins across multiple samples is the bedrock of modern proteomics. It allows us to unravel complex biological processes, identify disease biomarkers, and understand mechanisms of drug action. Chemical isotope labeling, coupled with mass spectrometry (MS), has emerged as a powerful strategy for achieving this. These methods introduce stable isotopes onto peptides, creating unique mass signatures that allow for the relative quantification of proteins from different samples in a single analysis.

A key target for chemical labeling is the primary amine group found at the N-terminus of every peptide and on the epsilon (ε)-amino group of lysine residues. This guide focuses on the most prominent and field-proven amine-reactive labeling strategies.

A Note on N,N-Dimethyl-2,4-dinitroaniline (DMDNA)

The topic of N,N-Dimethyl-2,4-dinitroaniline (DMDNA) as a labeling agent warrants a brief discussion. Our extensive review of the current scientific literature reveals no established application of DMDNA for comparative quantitative proteomics. However, its chemical structure is reminiscent of a classic biochemical tool: 1-fluoro-2,4-dinitrobenzene (FDNB), famously known as Sanger's Reagent .[1][2]

Frederick Sanger utilized FDNB to label the N-terminal amino acid of insulin, a pivotal achievement in protein chemistry that earned him the Nobel Prize.[1] The reaction involves a nucleophilic aromatic substitution, where the peptide's N-terminal amine attacks the electron-deficient dinitrophenyl ring, displacing the fluorine atom.[3] While effective for identifying the single N-terminal amino acid, this methodology has not been adapted for comparative proteomics for several key reasons:

• Lack of Isotopic Variants: Commercially available, isotopically distinct versions of DMDNA or FDNB needed for comparative analysis are not standard.

• No Isobaric Design: The core principle of modern multiplexed proteomics relies on isobaric tags (like iTRAQ and TMT), which have identical overall masses but yield different reporter ions upon fragmentation. Dinitrophenyl tags are not designed this way.

• Sub-optimal Fragmentation: The dinitrophenyl group can dominate fragmentation spectra, potentially suppressing the peptide backbone fragmentation needed for confident sequence identification.

While isotopic versions of FDNB have been synthesized for specialized N-terminal identification experiments, they are not suited for global, high-throughput quantitative proteomics.[4] Therefore, this guide will focus on the industry-standard, validated methods that form the cornerstone of modern comparative proteomics.

The Titans of Amine-Reactive Labeling: A Head-to-Head Comparison

We will now explore the three leading chemical labeling strategies that target primary amines: Stable Isotope Dimethyl Labeling, Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), and Tandem Mass Tags (TMT).

Stable Isotope Dimethyl Labeling (SIDL)

Introduced in 2003, reductive dimethylation is a cost-effective and robust method for introducing stable isotopes.[5] It uses formaldehyde and a reducing agent (sodium cyanoborohydride) to convert primary amines into dimethylamines. By using isotopically light (e.g., CH₂O and NaBH₃CN) and heavy (e.g., CD₂O and NaBD₃CN) versions of the reagents, peptides from two or three different samples can be differentially labeled.[6][7]

Chemical Principle: The reaction proceeds via a Schiff base intermediate formed between the amine and formaldehyde, which is then irreversibly reduced by the cyanoborohydride.[2] This reaction is rapid and highly specific for primary amines.[7]

Workflow:

Stable Isotope Dimethyl Labeling (SIDL) Workflow.

Isobaric Tags: iTRAQ and TMT

Isobaric labeling is a powerful technique that allows for the simultaneous analysis of multiple samples (multiplexing). The core innovation is a chemical tag with three key components: an amine-reactive group, a mass normalizer, and a reporter ion.[8][9] While tags from a set have different isotopic compositions, the mass normalizer ensures they all have the exact same total mass. This means that the same peptide from different samples, when labeled with different tags, will appear as a single peak in the initial MS1 scan, simplifying the spectrum and increasing sensitivity.[10]

Only upon fragmentation in the tandem mass spectrometer (MS/MS) is the tag cleaved, releasing the reporter ions. The masses of these reporter ions are unique to each sample, and their relative intensities are used to quantify the peptide's abundance across the different conditions.[11]

iTRAQ (Isobaric Tags for Relative and Absolute Quantitation): Originally developed with 4 channels (4-plex) and later expanded to 8-plex, iTRAQ is a well-established isobaric tagging chemistry.[6][12]

TMT (Tandem Mass Tags): TMT reagents offer higher levels of multiplexing, with 6-plex, 10/11-plex, and now TMTpro 16/18-plex versions available, making them ideal for large-scale studies.[3][13][14]

Workflow:

Isobaric Labeling (iTRAQ/TMT) Workflow.

Performance Metrics: A Quantitative Comparison

The choice of labeling strategy depends heavily on the experimental goals, sample type, and available instrumentation. The following table provides a side-by-side comparison of key performance indicators.

Feature	Stable Isotope Dimethyl Labeling (SIDL)	iTRAQ	TMT / TMTpro
Quantification Level	MS1 (Precursor Ion)	MS2 / MS3 (Reporter Ion)	MS2 / MS3 (Reporter Ion)
Multiplexing Capacity	2-plex or 3-plex typically[15]	4-plex, 8-plex[6]	Up to 18-plex (TMTpro)[3]
Cost	Low[3][5]	High	High to Very High
Precision	Good	Very Good	Very Good
Accuracy	High (less prone to ratio compression)[16]	Moderate (susceptible to ratio compression)[17][18]	Moderate (susceptible to ratio compression)[17][18]
Sample Compatibility	Virtually any sample type[3][5]	Virtually any sample type[9]	Virtually any sample type[14]
Instrumentation	Compatible with most mass spectrometers	Requires MS/MS with HCD or similar; MS3 capable instrument recommended[2][19]	Requires MS/MS with HCD or similar; MS3 capable instrument recommended[2][19]
Key Advantage	Cost-effective, simple, robust	Established method, good multiplexing	Highest multiplexing capability
Key Disadvantage	Low multiplexing capacity	Ratio compression, reagent cost	Ratio compression, reagent cost

The Causality Behind Experimental Choices: Fragmentation Behavior

The chemical structure of the isotopic label fundamentally dictates how a peptide fragments in the mass spectrometer. Understanding this is crucial for selecting the correct instrument settings and data analysis strategy.

Dimethyl Labeling: Enhancing the a₁ Ion

Peptides labeled via reductive dimethylation exhibit a characteristic fragmentation pattern. The presence of the dimethylamino group at the N-terminus significantly enhances the formation of the a₁ ion upon collision-induced dissociation (CID).[2] This is a small fragment consisting of the dimethylated first amino acid. This prominent a₁ ion can serve as a diagnostic marker, aiding in peptide identification. Quantification, however, is performed at the MS1 level by comparing the signal intensities of the light and heavy peptide precursor ions.[15]

Fragmentation of Dimethyl-Labeled Peptides.

iTRAQ/TMT and the Ratio Compression Problem

For isobaric tags, quantification relies on the reporter ions generated during MS/MS. Standard Collision-Induced Dissociation (CID) often lacks the energy to efficiently cleave the tag and generate reporter ions, especially in ion trap instruments which have a low-mass cutoff that can exclude the reporter ions.[2][20]

Higher-Energy Collisional Dissociation (HCD): This is the preferred fragmentation method for iTRAQ and TMT.[2][19] Performed in a dedicated collision cell, HCD provides sufficient energy to fragment both the peptide backbone (for identification) and the tag (for quantification) and allows for the detection of low-mass reporter ions.[20]

The Challenge of Co-isolation: A significant issue with isobaric tagging is ratio compression .[17][18] During an MS/MS experiment, a specific peptide precursor ion is selected for fragmentation. However, other peptides with a very similar mass-to-charge ratio can be co-isolated and fragmented along with the target. These contaminating peptides, which are usually not changing in abundance, also release their reporter ions, diluting the signal from the target peptide and compressing the measured fold-change towards 1:1.[4]

The MS3 Solution: To overcome ratio compression, advanced instruments can perform an MS3 scan.[18] In this approach:

• MS1: Survey scan to identify peptide precursors.

• MS2 (HCD): A precursor is isolated and fragmented. Both fragment ions and reporter ions are generated.

• MS3: Several of the most intense fragment ions from the MS2 scan are isolated together (Synchronous Precursor Selection, SPS) and fragmented again. This fragmentation releases the reporter ions, but since the contaminating peptides from the MS1 scan did not generate the same fragment ions, their reporter ions are excluded. This results in more accurate quantification.[18]

Mitigating Ratio Compression with MS3.

Detailed Experimental Protocols

These protocols are provided as a guide and should be optimized for specific sample types and instrumentation. Always follow manufacturer's instructions for reagent handling.

Protocol: Stable Isotope Dimethyl Labeling

This protocol is adapted for labeling up to 100 µg of peptides per sample.[6][21]

• Sample Preparation:

  • Begin with two peptide samples (e.g., control and treated), previously digested with trypsin and desalted. Ensure samples are in an amine-free buffer (e.g., 50 mM TEAB or 100 mM HEPES, pH 8.5).

  • Lyophilize peptides to complete dryness.

• Reagent Preparation (Prepare Fresh):

  • Labeling Buffer: 100 mM Sodium Phosphate Buffer, pH 7.5.

  • Reducing Agent: 1 M Sodium Cyanoborohydride (NaBH₃CN) in water.

  • Light Reagent Mix: For the "light" sample, mix 4% (v/v) Formaldehyde (CH₂O) in water.

  • Heavy Reagent Mix: For the "heavy" sample, mix 4% (v/v) Deuterated Formaldehyde (CD₂O) in water.

• Labeling Reaction:

  • Reconstitute each dried peptide sample in 100 µL of Labeling Buffer.

  • To the "light" sample, add 8 µL of the Light Reagent Mix.

  • To the "heavy" sample, add 8 µL of the Heavy Reagent Mix.

  • Vortex briefly, then add 8 µL of the Reducing Agent to each tube.

  • Incubate at room temperature for 1 hour.

• Quenching:

  • To quench the reaction, add 16 µL of 1% (v/v) ammonia solution to each tube.

  • Vortex and incubate for 10 minutes.

  • Add 8 µL of formic acid to acidify the samples.

• Pooling and Cleanup:

  • Combine the light and heavy labeled samples at a 1:1 ratio.

  • Desalt the mixed sample using a C18 StageTip or equivalent solid-phase extraction method.

  • Lyophilize the cleaned peptides and store at -80°C until LC-MS/MS analysis.

Protocol: iTRAQ 8-plex Labeling

This protocol is based on manufacturer guidelines for labeling 100 µg of peptides per channel.[22][23]

• Sample Preparation:

  • Start with up to eight digested and desalted peptide samples.

  • Lyophilize peptides to complete dryness.

  • Reconstitute each sample in 30 µL of Dissolution Buffer (e.g., 0.5 M TEAB).

• Reagent Preparation:

  • Equilibrate the iTRAQ 8-plex reagent vials to room temperature.

  • Add 70 µL of ethanol to each reagent vial. Vortex for 1 minute and centrifuge briefly.

• Labeling Reaction:

  • Transfer the reconstituted reagent to the corresponding peptide sample tube.

  • Vortex to mix and centrifuge briefly.

  • Incubate at room temperature for 2 hours.

• Pooling and Cleanup:

  • Combine all eight labeled samples into a single new tube.

  • Lyophilize the pooled sample to dryness.

  • Desalt the pooled sample using strong cation exchange (SCX) or high-pH reversed-phase fractionation to reduce complexity, followed by C18 cleanup of each fraction.

  • Store dried, cleaned peptides at -80°C until LC-MS/MS analysis.

Protocol: TMTpro 16-plex Labeling

This protocol is based on manufacturer guidelines for labeling 25-100 µg of peptides per channel.[3][24][25]

• Sample Preparation:

  • Start with up to sixteen digested and desalted peptide samples.

  • Lyophilize peptides to complete dryness.

  • Reconstitute each peptide sample in 100 µL of 100 mM TEAB or 200 mM HEPES buffer, pH 8.5.

• Reagent Preparation:

  • Equilibrate the TMTpro 16-plex reagent vials to room temperature.

  • Add 41 µL of anhydrous acetonitrile to each reagent vial.

  • Vortex for 5 minutes and centrifuge briefly.

• Labeling Reaction:

  • Add 41 µL of the corresponding TMTpro reagent to each peptide sample.

  • Incubate at room temperature for 1 hour.

• Quenching:

  • Add 8 µL of 5% hydroxylamine to each tube.

  • Incubate for 15 minutes at room temperature to quench the reaction.

• Pooling and Cleanup:

  • Combine all sixteen labeled samples into a single new tube.

  • Lyophilize the pooled sample.

  • Perform extensive fractionation using high-pH reversed-phase liquid chromatography (bRP-LC) to reduce sample complexity.

  • Desalt each fraction using a C18 StageTip.

  • Store dried, cleaned peptide fractions at -80°C until LC-MS/MS analysis.

Conclusion: Selecting the Right Tool for the Job

The field of quantitative proteomics offers a powerful arsenal of tools for deep biological insight. While novel chemical moieties are always of interest, the foundation of high-quality research rests on well-validated, robust, and reproducible methods.

• Stable Isotope Dimethyl Labeling remains an excellent choice for projects requiring a cost-effective comparison of two or three samples, offering high accuracy at the MS1 level.

• iTRAQ provides a reliable, mid-plex solution for comparative studies, backed by a wealth of literature and established workflows.

• TMT and TMTpro represent the state-of-the-art in high-throughput proteomics, enabling large-scale studies with their unparalleled multiplexing capacity, though they demand sophisticated instrumentation to achieve their full quantitative potential.

The ultimate choice depends on a careful consideration of the scientific question, the number of samples, the available budget, and the mass spectrometry instrumentation at hand. By understanding the chemical principles, performance characteristics, and fragmentation behavior of each method, researchers can confidently select and implement the optimal strategy to drive their discoveries forward.

References

• Ren, Y., Li, Y., & Zhang, Y. (2010). Isotope edited product ion assignment by alpha-N labeling of peptides with [2H3(50%)]2,4-dinitrofluorobenzene. Journal of the American Society for Mass Spectrometry, 21(10), 1737–1746. [Link]

• Ting, L., Rad, R., Gygi, S. P., & Haas, W. (2011). Measuring and managing ratio compression for accurate iTRAQ/TMT quantification. Journal of Proteome Research, 10(8), 3457–3467. [Link]

• Savitski, M. M., Fischer, F., & Bantscheff, M. (2013). Measuring and managing ratio compression for accurate iTRAQ/TMT quantification. Journal of Proteome Research, 12(8), 3586–3598. [Link]

• The Rockefeller University. Dimethyl Labeling Protocol. [Link]

• Creative Biolabs. Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology. [Link]

• Pappireddi, N., Martin, L., & Wuhr, M. (2019). A review on the merits and demerits of MS-based proteomics methods for biomarker discovery. Journal of Proteomics, 198, 14-26. [Link]

• Li, Y., et al. (2021). High-throughput and Deep-proteome Profiling by 16-plex Tandem Mass Tag Labeling Coupled with Two-dimensional Chromatography and Mass Spectrometry. Journal of Visualized Experiments, (171), e62452. [Link]

• Rauniyar, N., & Yates, J. R., 3rd. (2014). A tutorial review of labeling methods in mass spectrometry-based quantitative proteomics. ACS Measurement Science Au, 1(1), 1-19. [Link]

• Mtoz Biolabs. iTRAQ Introduction and Applications in Quantitative Proteomics. (2018). [Link]

• The Rockefeller University. Dimethyl labeling based quantitation. [Link]

• Chen, Y., et al. (2015). Eight-plex iTRAQ labeling and quantitative proteomic analysis for human bladder cancer. Proteome Science, 13, 21. [Link]

• Boersema, P. J., Raijmakers, R., Lemeer, S., Mohammed, S., & Heck, A. J. (2009). Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics. Nature Protocols, 4(4), 484–494. [Link]

• Gygi, S. P., Rist, B., Gerber, S. A., Turecek, F., Gelb, M. H., & Aebersold, R. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags. Nature Biotechnology, 17(10), 994–999. [Link]

• Bio-protocol. iTRAQ labeling. [Link]

• Lemeer, S., & Heck, A. J. (2009). Chemical isotope labeling for quantitative proteomics. Current Opinion in Chemical Biology, 13(5-6), 484-90. [Link]

• Swaney, D. L., Wenger, C. D., & Coon, J. J. (2010). Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteomics. Journal of Proteome Research, 9(6), 3331–3339. [Link]

• Prescher, J. A., & Bertozzi, C. R. (2005). Chemical strategies for tagging and imaging the proteome. Nature Chemical Biology, 1(1), 13–21. [Link]

• Wu, R., et al. (2014). Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling. Journal of The American Society for Mass Spectrometry, 25(9), 1592–1598. [Link]

• University of Bergen. TMT and TMTpro Mass Tag Labelling. [Link]

• Thompson, A., et al. (2019). TMTpro: Design, Synthesis, and Initial Evaluation of a Proline-Based Isobaric 16-Plex Tandem Mass Tag Reagent Set. Analytical Chemistry, 91(24), 15941–15950. [Link]

• Li, J., et al. (2012). Systematic Comparison of Label-Free, Metabolic Labeling, and Isobaric Chemical Labeling for Quantitative Proteomics on LTQ Orbitrap Velos. Journal of Proteome Research, 11(3), 1582–1590. [Link]

• ResearchGate. (a) Basic iTRAQ workflow in which up to eight samples can be separately digested and labeled with iTRAQ tags, mixed together, separated by HPLC, and analyzed by mass spectrometer. (b) During MS/MS, the reporter ions of differential masses are released from peptide to give sample-specific quantitation of a particular peptide. [Link]

• Jedrychowski, M. P., et al. (2011). CIDer: A Statistical Framework for Interpreting Differences in CID and HCD Fragmentation. Journal of Proteome Research, 10(12), 5427–5436. [Link]

• Prime Jones. (2018). Part I: Detailed Description of iTRAQ/TMT Tag Structure and Relative Quantification Principle. Medium. [Link]

• ResearchGate. The comparison of HCD- and CID-type fragmentation using the different interpretation approaches. [Link]

• Paulo, J. A., O'Connell, J. D., & Gygi, S. P. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(8), 3598–3607. [Link]

• PreOmics. (2021). PreON - TMTpro 16 plex. [Link]

• Silantes. (2023). Comparing iTRAQ, TMT and SILAC. [Link]

• AB Sciex. iTRAQ™ Reagents Protocol. [Link]

• ResearchGate. How to perform Label check in case of TMT and iTRAQ experiment in Maxquant or other free available search engine?. [Link]

• Proteome Software. (2021). Isobaric Tagging (TMT, iTRAQ) and mzIdentML/MGF Files. [Link]

• MetwareBio. Label-based Protein Quantification Technology—iTRAQ, TMT, SILAC. [Link]

• Mtoz Biolabs. Comparison of iTRAQ/TMT Label-Based Quantitative Proteomics Techniques. [Link]

• OmicsDI. Comparison of DIA and TMT based protein quantification in complex background. [Link]

• Tolonen, A. C., & Haas, W. (2014). Quantitative proteomics using reductive dimethylation for stable isotope labeling. Journal of Visualized Experiments, (89), e51416. [Link]

Sources

• 1. On the Statistical Significance of Compressed Ratios in Isobaric Labeling: A Cross-Platform Comparison. | Department of Chemistry [chem.ox.ac.uk]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. High-throughput and Deep-proteome Profiling by 16-plex Tandem Mass Tag Labeling Coupled with Two-dimensional Chromatography and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ckisotopes.com [ckisotopes.com]
• 6. isotope.com [isotope.com]
• 7. Comparison of iTRAQ and TMT Techniques: Choosing the Right Protein Quantification Method | MtoZ Biolabs [mtoz-biolabs.com]
• 8. iTRAQ Introduction and Applications in Quantitative Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 9. medium.com [medium.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Comparison of Quantitative Mass Spectrometric Methods for Drug Target Identification by Thermal Proteome Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Rockefeller University » Dimethyl labeling based quantitation [rockefeller.edu]
• 16. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measuring and managing ratio compression for accurate iTRAQ/TMT quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitative Proteomics Using Isobaric Labeling: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. old.57357.org [old.57357.org]
• 22. Eight-plex iTRAQ labeling and quantitative proteomic analysis for human bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 23. biotech.cornell.edu [biotech.cornell.edu]
• 24. documents.thermofisher.com [documents.thermofisher.com]
• 25. uib.no [uib.no]

A Comparative Guide to the Accuracy and Precision of Carbonyl Derivatization Methods for Chromatographic Analysis

In the landscape of analytical chemistry, particularly within pharmaceutical development and environmental monitoring, the accurate quantification of carbonyl compounds—aldehydes and ketones—is of paramount importance. These molecules are prevalent as industrial intermediates, environmental pollutants, and metabolic byproducts, necessitating robust analytical methodologies for their detection and measurement. Due to the often-low volatility and poor chromatographic behavior of many carbonyls, derivatization is a critical step to enhance detection sensitivity and separation efficiency.

This guide provides an in-depth comparison of derivatization methods, with a primary focus on the industry-standard 2,4-dinitrophenylhydrazine (DNPH) method. We will delve into the experimental intricacies, supported by performance data, and explore alternative reagents. This analysis aims to equip researchers, scientists, and drug development professionals with the necessary insights to select and implement the most appropriate derivatization strategy for their specific analytical challenges.

The Gold Standard: 2,4-Dinitrophenylhydrazine (DNPH) Derivatization

For decades, the derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH) has been the most widely used and validated method for their quantification.[1][2] The reaction, which proceeds via a nucleophilic addition-elimination mechanism, converts aldehydes and ketones into their corresponding 2,4-dinitrophenylhydrazone derivatives. These derivatives exhibit strong UV absorbance, making them ideal for detection by High-Performance Liquid Chromatography with UV-Vis detectors (HPLC-UV).[3]

The acid-catalyzed reaction between a carbonyl compound and DNPH is a well-established method for characterizing these analytes.[4] The resulting hydrazones are stable, often crystalline solids, which facilitates their handling and analysis.[5] The most common analytical approach involves HPLC separation of the derivatives followed by UV detection.[6]

Causality in Experimental Design: The "Why" Behind the Protocol

The success of the DNPH method hinges on careful control of reaction conditions. The acidic environment is crucial to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon for attack by the lone pair of electrons on the terminal nitrogen of DNPH. However, excessive acidity can lead to the degradation of certain hydrazones, particularly those of unsaturated aldehydes like acrolein.[4] This highlights a critical balance that must be maintained for optimal derivatization and recovery.

The choice of solvent is another key parameter. A mixture of acetonitrile and water is frequently employed to ensure the solubility of both the polar carbonyls and the less polar DNPH reagent. The stability of the resulting hydrazone derivatives is also a consideration, as some can undergo isomerization in solution.[1]

Diagram of DNPH Derivatization Workflow

Caption: A generalized experimental workflow for the quantitative analysis of carbonyls using DNPH derivatization followed by HPLC-UV analysis.

Experimental Protocol: DNPH Derivatization of Carbonyls

This protocol is a representative example for the derivatization of carbonyls in an aqueous sample.

• Reagent Preparation: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in acetonitrile. Acidify this solution by adding phosphoric acid to a final concentration of approximately 0.05% (v/v).[5]

• Sample Derivatization: Mix the carbonyl-containing sample with an equal volume of the DNPH derivatization reagent in a sealed vial.[5]

• Incubation: Allow the reaction to proceed at room temperature for a minimum of 30 minutes. For less reactive ketones, a longer incubation time or gentle heating may be required.

• Analysis: Following incubation, the sample is ready for direct injection into the HPLC system. If necessary, the sample can be centrifuged or filtered to remove any precipitate.[7]

• Chromatographic Conditions: Separation is typically achieved on a C18 reversed-phase column with a gradient elution using a mobile phase of water and acetonitrile. Detection is performed at the wavelength of maximum absorbance for the dinitrophenylhydrazones, which is typically around 360 nm.[3]

Accuracy and Precision of the DNPH Method

The DNPH method, when properly optimized and validated, can provide excellent accuracy and precision. However, several factors can influence its performance.

Challenges and Considerations:

• Isomer Formation: A significant drawback of the DNPH method is the potential for the formation of E and Z stereoisomers of the dinitrophenylhydrazones due to the C=N double bond.[1][2] These isomers may have different chromatographic retention times and UV spectra, potentially leading to analytical errors if not properly accounted for.[1] The addition of acid to both the sample and standard solutions can help to establish a consistent equilibrium between the isomers.[1]

• Derivative Instability: The hydrazones of certain unsaturated aldehydes, such as acrolein, are known to be unstable in acidic conditions, which can lead to low recoveries.[4]

• Interferences: Oxidizing agents present in the sample, such as ozone or nitrogen oxides, can degrade the DNPH reagent, leading to inaccurate results.[6]

Despite these challenges, the DNPH method remains a cornerstone of carbonyl analysis due to its robustness, sensitivity, and extensive validation across various sample matrices.[6][8]

Alternative Derivatization Reagents

While DNPH is the most common derivatizing agent, several alternatives have been developed to address some of its limitations.

O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)

PFBHA is another widely used derivatization reagent for carbonyl compounds.[6] It reacts with aldehydes and ketones to form stable oxime derivatives. These derivatives are highly electronegative due to the pentafluorobenzyl group, making them suitable for sensitive detection by gas chromatography with electron capture detection (GC-ECD) or mass spectrometry (MS).[9]

Advantages of PFBHA:

• High Sensitivity: GC-ECD provides very low detection limits for PFBHA-derivatized carbonyls.[9]

• No Isomer Complications: The resulting oximes do not typically present the same degree of isomeric separation challenges as DNPH derivatives in gas chromatography.

Disadvantages of PFBHA:

• Method Complexity: PFBHA derivatization often requires a liquid-liquid extraction step to transfer the derivatives into an organic solvent suitable for GC analysis, which can be more time-consuming than the direct injection approach often used with DNPH.[9]

Exploring Novel Reagents: The Case of N,N-Dimethyl-2,4-dinitroaniline

The development of new derivatization reagents is an ongoing area of research. While N,N-Dimethyl-2,4-dinitroaniline is not a commonly cited reagent for carbonyl derivatization in the literature, its structural features merit a theoretical consideration in the context of reagent design.

Structurally, N,N-Dimethyl-2,4-dinitroaniline is a tertiary amine, which means it lacks the reactive -NH2 group present in DNPH that is essential for the condensation reaction with carbonyls. Therefore, in its current form, N,N-Dimethyl-2,4-dinitroaniline would not be a suitable derivatizing agent for aldehydes and ketones.

However, a related compound, N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine , has been used for the derivatization of amino acids for LC/ESI-MS analysis.[10] This highlights that the dinitroaniline scaffold can be functionalized to create effective derivatization agents for other classes of compounds. For a dinitroaniline-based reagent to be effective for carbonyls, it would need to incorporate a reactive hydrazine or hydroxylamine functional group.

Diagram of the DNPH Derivatization Reaction Mechanism

Caption: The acid-catalyzed reaction mechanism for the derivatization of a carbonyl compound with 2,4-dinitrophenylhydrazine (DNPH).

Comparative Summary of Derivatization Methods

Feature	2,4-Dinitrophenylhydrazine (DNPH)	O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)
Reaction Product	2,4-Dinitrophenylhydrazone	Pentafluorobenzyl Oxime
Typical Analysis Method	HPLC-UV	GC-ECD, GC-MS
Detection Limit	2.4–16.1 µg/L[5]	0.006–0.2 µg/L[9]
Precision (RSD)	1.9% - 10.1%	5.7% - 21.1%[9]
Key Advantages	Robust, well-validated, simple sample prep for HPLC	Very high sensitivity, good for volatile carbonyls
Key Disadvantages	E/Z isomer formation, instability of some derivatives, interference from oxidants	More complex sample preparation (extraction required), less common for non-volatile carbonyls

Conclusion

The selection of a derivatization method for the analysis of carbonyl compounds is a critical decision that directly impacts the accuracy, precision, and sensitivity of the results. The 2,4-dinitrophenylhydrazine (DNPH) method remains the industry standard, offering a robust and well-understood protocol for a wide range of applications. Its primary limitations, including the formation of stereoisomers and the instability of certain derivatives, must be carefully managed through rigorous method development and validation.

Alternative reagents, such as PFBHA, provide a powerful solution for applications requiring ultra-high sensitivity, particularly when coupled with gas chromatography. While novel reagents are continually being explored, a thorough understanding of the underlying reaction mechanisms and potential pitfalls of established methods is essential for all researchers in the field. Ultimately, the choice of derivatization agent should be guided by the specific analytical objectives, the nature of the sample matrix, and the available instrumentation.

References

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. ACS Publications.
• Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. California Air Resources Board.

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. ResearchGate. Available from: [Link]

• Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. PubMed. Available from: [Link]

• Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Agilent. Available from: [Link]

• Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their. ScienceDirect.

• Analytical Methods for Atmospheric Carbonyl Compounds: A Review. MDPI. Available from: [Link]

• Determination of carbonyl compounds in water by derivatization-solid-phase microextraction and gas chromatographic analysis. PubMed. Available from: [Link]

• Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography. PubMed. Available from: [Link]

• Derivatization techniques for determination of carbonyls in air. ResearchGate. Available from: [Link]

• AN OPTIMIZED METHOD FOR THE DETERMINATION OF VOLATILE AND SEMI-VOLATILE ALDEHYDES AND KETONES IN AMBIENT PARTICULATE MATTER. Taylor & Francis Online.

• Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. PubMed. Available from: [Link]

Sources

• 1. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Methods for Atmospheric Carbonyl Compounds: A Review [mdpi.com]
• 9. Determination of carbonyl compounds in water by derivatization-solid-phase microextraction and gas chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N,N-Dimethyl-2,4-dinitroaniline

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemical substances from acquisition to disposal. N,N-Dimethyl-2,4-dinitroaniline is a compound that demands rigorous adherence to safety protocols due to its significant hazard profile. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in established safety standards and regulatory requirements. The procedures outlined here are designed to protect laboratory personnel, the wider community, and the environment.

Hazard Profile: The Rationale for Stringent Control

Understanding the inherent risks of N,N-Dimethyl-2,4-dinitroaniline is fundamental to appreciating the necessity of the disposal procedures that follow. This compound is not merely a chemical reagent but a hazardous substance that must be managed with informed caution. Its primary dangers lie in its high toxicity, reactivity, and environmental persistence.

Dinitroaniline compounds are classified as hazardous substances by transportation and safety authorities like the Department of Transportation (DOT) and the National Fire Protection Association (NFPA).[1] The core hazards are summarized below.

Hazard Category	Description	Rationale for Disposal Protocol
Acute Toxicity	Fatal if swallowed, inhaled, or in contact with skin.[2][3][4]	Mandates the use of comprehensive Personal Protective Equipment (PPE) and strict containment to prevent any route of exposure.
Reactivity	Classified as a reactive substance.[1] May decompose violently at high temperatures and can react with oxidizing materials.[5]	Requires segregation from incompatible chemicals during storage and waste accumulation. Prohibits disposal methods involving heat or chemical reaction without expert oversight.
Chronic Toxicity	May cause damage to organs through prolonged or repeated exposure, with a recognized danger of cumulative effects.[2][3][6]	Reinforces the need for minimizing exposure and ensuring all waste, including contaminated PPE and cleaning materials, is disposed of as hazardous.
Environmental Hazard	Toxic to aquatic organisms, with the potential for long-term adverse effects in the aquatic environment.[2][3]	Strictly forbids disposal via sinks, drains, or as common trash, as this would lead to environmental contamination.[7]

Pre-Disposal Safety: Handling and Segregation

Proper disposal begins long before the waste container is full. It starts with correct handling and storage of the material during its active use, which prevents accidental release and ensures waste is properly segregated.

Personal Protective Equipment (PPE)

All handling of N,N-Dimethyl-2,4-dinitroaniline, including transfer to a waste container, requires a robust barrier between the researcher and the chemical.

PPE Item	Specification	Justification
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Gloves must be inspected before use.	Prevents dermal absorption, which is a fatal route of exposure.[2][3]
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from dust particles or splashes.
Body Protection	A laboratory coat and additional protective clothing as needed to prevent skin contact.	Prevents contamination of personal clothing and skin.[1]
Respiratory Protection	A NIOSH-approved respirator is necessary if handling outside of a fume hood or if dust may be generated.[2][3]	Prevents inhalation, a fatal route of exposure.[2]

All work with this substance should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation risk.[2][8] Emergency eyewash stations and safety showers must be immediately accessible.[1]

Waste Segregation and Storage

N,N-Dimethyl-2,4-dinitroaniline waste must be segregated at the point of generation.

• Do Not Mix : Never mix this waste with other chemical waste streams unless explicitly directed by your institution's Environmental Health and Safety (EHS) department.[8]

• Incompatible Materials : Store waste containers away from strong bases, strong acids, oxidizing agents, and sources of ignition.[2]

• Container : Use only designated, chemically compatible, and sealable containers for waste accumulation. The container must be kept tightly closed when not in use.[2][3]

• Location : Store waste in a cool, dry, well-ventilated, and secure area, such as a satellite accumulation area, away from general laboratory traffic.[2][6]

Emergency Protocol: Spill Management

A spill is an uncontrolled release that must be managed as an immediate disposal event. The primary goal is to contain and collect the hazardous material safely.

Step-by-Step Spill Cleanup

• Evacuate & Isolate : Immediately alert others and evacuate non-essential personnel from the spill area.[1] Isolate the area and restrict access.

• Remove Ignition Sources : If safe to do so, remove all potential sources of ignition from the vicinity.[5]

• Don PPE : Wear the full PPE specified in Section 2.

• Contain & Collect :

  • Gently dampen the solid spill material with a suitable solvent like acetone or water to prevent dust from becoming airborne.[5][7]

  • Using non-sparking tools, carefully sweep or shovel the dampened material into a suitable container for hazardous waste.[5][7]

• Decontaminate :

  • Use absorbent paper dampened with a solvent (e.g., acetone) to pick up any remaining residue.[5]

  • Wash the spill surface with a soap and water solution.[5]

  • Collect all cleaning materials (absorbent pads, contaminated gloves, etc.) and seal them in a vapor-tight plastic bag for disposal as hazardous waste.[5]

• Report : Report the spill to your laboratory supervisor and EHS department in accordance with institutional policy.

Spill Response Workflow

Caption: A workflow for the safe management of an N,N-Dimethyl-2,4-dinitroaniline spill.

Standard Operating Procedure for Final Disposal

The final disposal of N,N-Dimethyl-2,4-dinitroaniline is a regulated process that ensures the waste is transported, treated, and disposed of in a manner that is safe for human health and the environment. Under no circumstances should this chemical be disposed of in the trash or down the drain.[2][7]

Step 1: Waste Characterization and Containment

• Confirmation : Confirm that the waste is N,N-Dimethyl-2,4-dinitroaniline or materials heavily contaminated with it.

• Containment : Ensure the waste is in a properly sealed, non-leaking container made of compatible material. The container should be clean on the outside.

Step 2: Proper Labeling

• Hazardous Waste Label : Affix a completed hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "N,N-Dimethyl-2,4-dinitroaniline." Do not use abbreviations.

  • The specific hazard characteristics (e.g., "Toxic," "Reactive").

  • The date of accumulation.

  • Your name, laboratory, and contact information.

Step 3: Arrange for Professional Disposal

• Contact EHS : Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a waste pickup.

• Licensed Vendor : This waste must be disposed of through a licensed hazardous waste disposal company.[3][8] Your EHS department will manage this process. The U.S. Environmental Protection Agency (EPA) provides regulations for the management of hazardous waste from "cradle to grave."[9]

• Documentation : You may be required to complete a waste manifest or other tracking documentation provided by your EHS office.

Step 4: Await Pickup

• Secure Storage : Store the labeled, sealed container in your designated satellite accumulation area until it is collected by trained personnel.

• Do Not Accumulate Excessively : Adhere to institutional and regulatory limits on the amount of hazardous waste that can be stored in the laboratory.

Disposal Workflow Diagram

Caption: The procedural flow for compliant disposal of N,N-Dimethyl-2,4-dinitroaniline waste.

By adhering to this structured and cautious approach, researchers can ensure they are fulfilling their ethical and legal obligations for chemical safety, thereby protecting themselves, their colleagues, and the integrity of the environment.

References

• DINITROANILINES HAZARD SUMMARY, New Jersey Department of Health, [Link]

• N,N-Dimethyl-2,4-dinitroaniline, PubChem, National Center for Biotechnology Information, [Link]

• 2,4-DINITROANILINE Safety Data Sheet, Suvchem Laboratory Chemicals, [Link]

• N,N-dimethylaniline Safety Data Sheet, Carl ROTH, [Link]

• N,N-Dimethyl-4-nitroaniline Safety Data Sheet, Thermo Fisher Scientific, [Link]

• 2,4-Dinitroaniline Safety Data Sheet, Chem Service, [Link]

• Management of Hazardous Waste Pharmaceuticals, U.S. Environmental Protection Agency, [Link]

• Document (EPA-HQ-OAR-2015-0216-0197), Regulations.gov, [Link]

• A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities, U.S. Environmental Protection Agency, [Link]

• Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P, U.S. Environmental Protection Agency, [Link]

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine, American Society of Health-System Pharmacists, [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. 2,4-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. epa.gov [epa.gov]

A Senior Application Scientist's Guide to the Safe Handling of N,N-Dimethyl-2,4-dinitroaniline

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. Among these, nitroaromatic compounds such as N,N-Dimethyl-2,4-dinitroaniline are of significant interest. However, their utility is matched by their potential hazards. This guide provides an in-depth, experience-driven protocol for the safe handling of N,N-Dimethyl-2,4-dinitroaniline, ensuring the well-being of laboratory personnel while maintaining experimental integrity. Our focus extends beyond mere procedural steps to elucidate the scientific rationale behind each safety recommendation, fostering a culture of informed caution.

Understanding the Hazard: A Proactive Approach to Safety

N,N-Dimethyl-2,4-dinitroaniline is a potent chemical that demands respect. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2] The dinitroaniline functional group is a well-known toxophore, and its presence indicates a high likelihood of biological activity, which in turn necessitates stringent safety protocols. The primary hazards associated with this compound are:

• Acute Toxicity: Fatal if swallowed, in contact with skin, or inhaled.[1][2]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[2][3]

• Skin and Eye Irritation: Can cause skin and eye irritation.[4][5][6]

• Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][2][3]

A thorough understanding of these risks is the first and most critical step in mitigating them. Before any work commences, all personnel must be familiar with the Safety Data Sheet (SDS) for N,N-Dimethyl-2,4-dinitroaniline.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is not a matter of simple box-checking; it is a scientifically informed decision based on the specific hazards of the chemical. The following PPE is mandatory when handling N,N-Dimethyl-2,4-dinitroaniline:

• Respiratory Protection: Due to its high inhalation toxicity, a full-face respirator with appropriate cartridges is recommended, especially when handling the solid powder or when there is a potential for aerosol generation.[1][7] In well-ventilated areas for small-scale operations, a NIOSH-approved respirator for dusts and mists may be sufficient.[8] The causality here is direct: preventing the inhalation of fine particles that can be readily absorbed into the bloodstream through the lungs.

• Eye and Face Protection: Tightly fitting safety goggles with side-shields are the minimum requirement.[7] However, given the severe toxicity, a full-face shield used in conjunction with safety goggles is the best practice to protect against splashes and accidental contact.[1]

• Hand Protection: Impervious gloves, such as nitrile or neoprene, must be worn. It is crucial to inspect gloves for any signs of degradation or puncture before each use.[1][7] Double-gloving is a prudent measure, especially during operations with a higher risk of spillage. The rationale is to prevent dermal absorption, a significant route of exposure for dinitroanilines.[4]

• Body Protection: A flame-resistant lab coat is essential.[7] For operations involving larger quantities or a higher risk of splashing, a chemical-resistant apron or a full-body suit should be worn.[2] All protective clothing should be removed before leaving the laboratory to prevent the spread of contamination.[4]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₉N₃O₄	[9]
Molecular Weight	211.17 g/mol	[9]
Appearance	Yellow powder/solid	[1]
Melting Point	176 - 178 °C	[1]
Hazard Statements	H300, H310, H330, H411	[1]
Signal Word	Danger	[1]

Operational Protocols: A Step-by-Step Guide to Safe Handling

Adherence to a strict, well-defined operational protocol is paramount. The following steps provide a framework for the safe handling of N,N-Dimethyl-2,4-dinitroaniline from receipt to disposal.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name and all relevant hazard warnings.

• Store: Store the container in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents.[1] The storage area should be clearly marked as a designated hazardous chemical storage zone. Keep the container tightly closed.[1][7]

Weighing and Dispensing

• Designated Area: All weighing and dispensing of N,N-Dimethyl-2,4-dinitroaniline powder must be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.

• Engineering Controls: Ensure the fume hood has a tested and certified face velocity.

• Dispensing Technique: Use tools (e.g., spatulas) that minimize the generation of dust.

• Containment: Place a disposable mat on the balance and work surface to contain any minor spills.

Experimental Use

• Ventilation: All experimental procedures involving N,N-Dimethyl-2,4-dinitroaniline must be performed in a well-ventilated laboratory, preferably within a chemical fume hood.[1][4]

• Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[1][7] Wash hands thoroughly after handling the chemical, even if gloves were worn.[4]

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[4][8]

Emergency Procedures: Planning for the Unexpected

Even with the most stringent precautions, accidents can happen. A well-rehearsed emergency plan is essential.

Spill Response

The following diagram outlines the logical workflow for responding to a spill of N,N-Dimethyl-2,4-dinitroaniline.

Caption: Workflow for a small, manageable spill of N,N-Dimethyl-2,4-dinitroaniline.

For a small spill, trained personnel should first remove all ignition sources.[10] The solid material should be dampened with a solvent like acetone to prevent dust formation, and then carefully transferred to a suitable, labeled container for disposal.[10] The area should then be cleaned with a soap and water solution.[10]

First Aid

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][8]

• Skin Contact: Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing. Seek immediate medical attention.[1][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[3][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][7]

Disposal Plan: Responsible Stewardship

Proper disposal is a critical component of the chemical lifecycle. All waste containing N,N-Dimethyl-2,4-dinitroaniline, including contaminated PPE and cleaning materials, must be treated as hazardous waste.

• Segregation: Collect all N,N-Dimethyl-2,4-dinitroaniline waste in a designated, clearly labeled, and sealed container.

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the full chemical name.

• Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1][11] Do not dispose of this chemical down the drain or in regular trash.[2][11]

By implementing these comprehensive safety and handling protocols, researchers can confidently work with N,N-Dimethyl-2,4-dinitroaniline, advancing scientific discovery while prioritizing personal and environmental safety. This proactive and informed approach to laboratory safety is the hallmark of a trustworthy and effective research organization.

References

• 2,4-Dinitro-N-ethylaniline SDS, 3846-50-2 Safety Data Sheets - ECHEMI. (n.d.).
• Common Name: DINITROANILINES HAZARD SUMMARY. (n.d.). New Jersey Department of Health.
• 2,4-DINITROANILINE Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals.
• N,N-dimethylaniline Safety Data Sheet. (n.d.). Carl ROTH.
• N,N-Dimethyl-p-nitroaniline Safety Data Sheet. (2021, December 26). Fisher Scientific.
• Hazardous Substance Fact Sheet: Dimethylaniline. (2010, April). New Jersey Department of Health.
• 2,4-Dinitroaniline Safety Data Sheet. (n.d.). Fisher Scientific.
• International Chemical Safety Cards (ICSC): N,N-DIMETHYLANILINE. (2021). ILO/WHO.
• N,N-Dimethyl-2,4-dinitroaniline. (n.d.). PubChem.
• N,N-Dimethyl-4-nitroaniline Safety Data Sheet. (2025, September 5). Thermo Fisher Scientific.
• N,N-Dimethyl-4-nitrosoaniline Safety Data Sheet. (2025, December 22). Thermo Fisher Scientific.
• N,N-Dimethyl-4-nitroaniline Safety Data Sheet. (2025, December 21). Fisher Scientific.
• 2,4-Dinitroaniline Safety Data Sheet. (2025, September 27). ChemicalBook.
• 2,4-DINITRO ANILINE MATERIAL SAFETY DATA SHEET. (n.d.). CDH Fine Chemical.
• 2,4-DINITROANILINE. (n.d.). CAMEO Chemicals, NOAA.

Sources

• 1. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]
• 9. N,N-Dimethyl-2,4-dinitroaniline | C8H9N3O4 | CID 97340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,4-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. chemicalbook.com [chemicalbook.com]